2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

• CAS: 956364-45-7

Core Science & Biosynthesis

2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid synthesis pathway

An In-depth Technical Guide to the Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Abstract

This technical guide provides a comprehensive overview of a robust and efficient synthetic pathway for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. The core of this synthesis is a convergent strategy leveraging the classical Pfitzinger reaction. This document offers a detailed, step-by-step methodology, explains the causal mechanisms behind experimental choices, and explores alternative synthetic routes. It is intended for researchers, chemists, and professionals in the field of drug discovery, providing both theoretical grounding and practical, field-proven protocols.

Introduction: The Quinoline-Pyrazole Scaffold

The fusion of quinoline and pyrazole rings into a single molecular entity has given rise to a class of compounds with remarkable pharmacological potential. Specifically, the 2-(pyrazolyl)quinoline-4-carboxylic acid core is a validated pharmacophore. It is integral to potent inhibitors of critical enzymes such as dihydroorotate dehydrogenase (DHODH), a key target in cancer and autoimmune disease therapy.[1][2] The carboxylic acid moiety often acts as a crucial anchoring group, forming salt bridges or hydrogen bonds within the enzyme's active site, while the substituted pyrazole ring explores hydrophobic pockets to enhance binding affinity and selectivity.[1]

The synthesis of the target molecule, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, presents a fascinating challenge in heterocyclic chemistry. The selected strategy must be efficient, scalable, and amenable to the synthesis of analogues for structure-activity relationship (SAR) studies. This guide focuses on a convergent pathway centered around the Pfitzinger quinoline synthesis, a reliable and time-honored method for constructing quinoline-4-carboxylic acids.[3] This approach involves the synthesis of a key pyrazole-containing ketone, which is then condensed with isatin to build the target quinoline ring system in a single, decisive step.

Retrosynthetic Analysis & Strategy

A convergent approach is chosen for its efficiency and modularity. The molecule is disconnected via the Pfitzinger reaction, identifying isatin and a novel acetylpyrazole as the key precursors.

Caption: Retrosynthetic pathway for the target molecule.

Part I: Synthesis of the Key Pyrazole Building Block

The cornerstone of this synthesis is the preparation of the C4-acylated pyrazole. This is accomplished in a multi-step sequence starting from the parent pyrazole heterocycle.

Step 1: N-Ethylation of Pyrazole

The first step involves the alkylation of the pyrazole nitrogen. The choice of a strong base is critical to deprotonate the pyrazole ring, forming the pyrazolide anion, which is a potent nucleophile. Sodium hydride is an excellent choice as it provides an irreversible deprotonation, driving the reaction to completion.

Experimental Protocol: Synthesis of 1-ethyl-1H-pyrazole

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) and suspend it in anhydrous dimethylformamide (DMF).

• Deprotonation: Cool the suspension to 0 °C in an ice bath. Add a solution of 1H-pyrazole (1.0 eq.) in anhydrous DMF dropwise via the dropping funnel over 30 minutes.

• Reaction Monitoring: Allow the mixture to stir at 0 °C for 1 hour. The cessation of hydrogen gas evolution indicates the completion of the deprotonation.

• Alkylation: Add ethyl iodide (EtI, 1.2 eq.) dropwise at 0 °C. Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours.

• Work-up: Carefully quench the reaction by the slow addition of water at 0 °C. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is purified by fractional distillation or column chromatography on silica gel to afford 1-ethyl-1H-pyrazole as a clear oil.

Step 2: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a reliable method for formylating electron-rich heterocycles like 1-ethyl-1H-pyrazole.[4] The reaction uses a Vilsmeier reagent, typically generated in situ from DMF and phosphoryl chloride (POCl₃), which acts as the electrophile. Electrophilic attack occurs preferentially at the C4 position, which is the most electron-rich and sterically accessible site on the 1-substituted pyrazole ring.

Experimental Protocol: Synthesis of 1-ethyl-1H-pyrazole-4-carbaldehyde

• Vilsmeier Reagent Formation: In a flame-dried flask under nitrogen, cool anhydrous DMF (3.0 eq.) to 0 °C. Add phosphoryl chloride (POCl₃, 1.2 eq.) dropwise, maintaining the temperature below 5 °C. Stir the mixture for 30 minutes at 0 °C to form the chloroiminium salt (Vilsmeier reagent).

• Formylation: Add a solution of 1-ethyl-1H-pyrazole (1.0 eq.) in anhydrous DMF dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Heating: After addition, slowly warm the reaction mixture to 80-90 °C and maintain for 3-4 hours. Monitor the reaction progress by TLC.

• Hydrolysis: Cool the mixture to room temperature and pour it carefully onto crushed ice. Basify the aqueous solution to pH 8-9 by the slow addition of a saturated sodium hydroxide (NaOH) solution.

• Extraction & Purification: Extract the product with dichloromethane (DCM, 3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify the residue by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield 1-ethyl-1H-pyrazole-4-carbaldehyde.

Step 3: Conversion of Aldehyde to Ketone

The final step in this sequence is the conversion of the pyrazole-4-carbaldehyde to the required methyl ketone. This is a standard two-step process involving a Grignard reaction to form a secondary alcohol, followed by oxidation.

Experimental Protocol: Synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one

• Grignard Reaction:

  • To a solution of 1-ethyl-1H-pyrazole-4-carbaldehyde (1.0 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C, add methylmagnesium bromide (CH₃MgBr, 3.0 M solution in diethyl ether, 1.2 eq.) dropwise.

  • Stir the reaction at room temperature for 2 hours.

  • Quench the reaction by the slow addition of a saturated aqueous ammonium chloride (NH₄Cl) solution.

  • Extract with ethyl acetate (3x), dry the combined organic layers over Na₂SO₄, and concentrate to yield the crude secondary alcohol, 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol. This intermediate is often used directly in the next step without further purification.

• Oxidation:

  • Dissolve the crude alcohol in anhydrous DCM.

  • Add pyridinium chlorochromate (PCC, 1.5 eq.) in one portion.

  • Stir the mixture at room temperature for 2-3 hours until TLC indicates complete consumption of the alcohol.

  • Dilute the reaction mixture with diethyl ether and filter through a pad of Celite® or silica gel to remove the chromium salts.

  • Concentrate the filtrate and purify by column chromatography to afford 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one as the final building block.

Part II: The Pfitzinger Reaction: Assembling the Final Product

The Pfitzinger reaction is a powerful condensation reaction between isatin and a carbonyl compound possessing an α-methylene group, conducted under basic conditions, to yield a quinoline-4-carboxylic acid.[1][3][5]

Mechanistic Rationale

The reaction proceeds through a well-established mechanism. The strong base (e.g., KOH) first hydrolyzes the amide bond in isatin to open the five-membered ring, forming an isatinate salt. This intermediate then undergoes an intermolecular aldol-type condensation with the enolate of the pyrazole ketone. Subsequent intramolecular condensation (Schiff base formation) followed by dehydration yields the final aromatic quinoline ring system.

Caption: Simplified mechanism of the Pfitzinger reaction.

Experimental Protocol: Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

• Setup: In a round-bottom flask, dissolve isatin (1.0 eq.) and 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one (1.1 eq.) in absolute ethanol.

• Base Addition: Add a solution of potassium hydroxide (KOH, 3.0 eq.) in water or ethanol to the mixture.

• Reflux: Heat the reaction mixture to reflux (approx. 80-85 °C) and maintain for 12-24 hours. The progress can be monitored by TLC, observing the disappearance of the starting materials.[6]

• Precipitation: After cooling to room temperature, pour the dark reaction mixture into a beaker of water. Filter the solution to remove any insoluble impurities.

• Acidification: Cool the filtrate in an ice bath and acidify to pH 3-4 by the dropwise addition of concentrated hydrochloric acid (HCl) or glacial acetic acid. The target carboxylic acid will precipitate out of the solution.

• Isolation & Purification: Stir the suspension in the ice bath for 1 hour to ensure complete precipitation. Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold water and then with a small amount of cold ethanol or diethyl ether to remove residual impurities.

• Drying: Dry the product under vacuum to yield 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid as a solid. Further purification can be achieved by recrystallization from a suitable solvent system like ethanol/water or DMF/water.

Compound	Step	Typical Yield	Reaction Time	Key Analytical Data (Expected)
1-ethyl-1H-pyrazole	N-Ethylation	75-85%	12-16 h	¹H NMR, GC-MS
1-ethyl-1H-pyrazole-4-carbaldehyde	Vilsmeier-Haack	60-70%	3-4 h	¹H NMR: aldehyde proton ~9.8 ppm
1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one	Grignard/Oxidation	65-75% (2 steps)	4-5 h	IR: C=O stretch ~1670 cm⁻¹
Final Product	Pfitzinger Reaction	55-70%	12-24 h	¹H NMR, ¹³C NMR, HRMS[7]

Part III: Alternative Synthetic Strategies

While the Pfitzinger approach is robust, other methods offer different advantages, particularly in terms of substrate scope and modularity.

Doebner Reaction

The Doebner reaction is a three-component synthesis that could theoretically construct the target molecule from aniline, pyruvic acid, and 1-ethyl-1H-pyrazole-4-carbaldehyde.[8] This one-pot approach is attractive for its operational simplicity, though yields can be variable depending on the substrates.[8]

Caption: The Doebner three-component synthesis pathway.

Palladium-Catalyzed Cross-Coupling

Modern synthetic chemistry offers powerful palladium-catalyzed cross-coupling reactions for forging C-C bonds.[9][10] A highly modular route would involve synthesizing a 2-chloro or 2-bromoquinoline-4-carboxylic acid ester, which can then be coupled with a 1-ethyl-4-(tributylstannyl)pyrazole (Stille coupling) or a 1-ethyl-1H-pyrazole-4-boronic acid (Suzuki coupling).[1][11][12] This strategy is exceptionally valuable for creating a library of analogues, as diverse pyrazole and quinoline components can be readily combined.

Caption: A modular palladium-catalyzed Suzuki coupling route.

Conclusion

This guide has detailed a reliable and well-precedented synthetic pathway for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. The featured route, employing a Vilsmeier-Haack formylation and a Pfitzinger cyclization, is built upon fundamental, high-yielding reactions in heterocyclic chemistry. The causality behind each step—from the choice of base in the N-alkylation to the mechanistic underpinnings of the final ring formation—has been explained to provide a deeper understanding for the practicing scientist. The inclusion of alternative strategies like the Doebner reaction and modern palladium-catalyzed couplings highlights the versatility and ongoing innovation in the synthesis of complex pharmacophores. This comprehensive approach provides researchers with the necessary tools to not only synthesize the target molecule but also to develop novel analogues for future drug discovery programs.

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A Technical Guide to the Structural Elucdidation of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the methodologies and analytical reasoning required for the complete structural elucidation of the novel heterocyclic compound, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. As this is a compound of emerging interest, this document synthesizes established analytical principles with predictive data analysis to create a robust workflow for its characterization. We will explore a plausible synthetic route and then delve into a multi-technique spectroscopic approach, explaining the "why" behind each experimental choice and the logical steps for data interpretation.

Strategic Approach to Synthesis

A definitive synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is not yet widely published. However, based on established heterocyclic chemistry, a highly plausible and efficient route involves the Doebner reaction. This classic method reliably produces 2-substituted quinoline-4-carboxylic acids.[1][2]

The proposed two-step synthesis is as follows:

• Preparation of the Aldehyde Intermediate: The synthesis would commence with the Vilsmeier-Haack formylation of 1-ethyl-1H-pyrazole to yield 1-ethyl-1H-pyrazole-4-carbaldehyde. This is a standard method for introducing an aldehyde group onto an electron-rich pyrazole ring.[3]

• Doebner Condensation: The synthesized 1-ethyl-1H-pyrazole-4-carbaldehyde would then be subjected to a Doebner reaction. This involves a one-pot condensation with aniline and pyruvic acid in a suitable solvent, such as ethanol or a dual green solvent system of water and ethylene glycol, often with a catalyst like p-toluenesulfonic acid (p-TSA), to afford the target molecule.[1][2][4][5][6]

This synthetic strategy is logical because it builds the complex quinoline ring system from readily available precursors in a convergent manner.

A Multi-Faceted Approach to Structure Elucidation

The confirmation of the molecular structure of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid requires a synergistic application of several advanced spectroscopic techniques. No single method provides all the necessary information, but together they offer a self-validating system for unambiguous structure determination.

Mass Spectrometry: The First Glimpse

Mass spectrometry (MS) provides the crucial initial evidence of a successful synthesis by confirming the molecular weight of the target compound.

Experimental Protocol (Electrospray Ionization - ESI-MS):

• Sample Preparation: A dilute solution of the purified compound is prepared in a suitable solvent like methanol or acetonitrile (approximately 1 mg/mL).

• Data Acquisition: The solution is infused into an ESI-MS instrument. High-resolution mass spectrometry (HRMS) is the preferred method to obtain the exact mass, which can be used to confirm the elemental composition.

Predicted Data and Interpretation:

The expected molecular formula is C₁₆H₁₅N₃O₂. The calculated monoisotopic mass is 281.1164 g/mol . HRMS should yield a value within a few parts per million (ppm) of this calculated mass.

Fragmentation Analysis:

Tandem MS (MS/MS) experiments can provide valuable structural information. The main fragmentation pathways for 2-substituted quinoline-4-carboxylic acids typically involve the loss of the carboxyl group.[7]

• Primary Fragmentation: A characteristic loss of 45 Da, corresponding to the carboxylic acid group (-COOH), is expected.

• Secondary Fragmentation: Further fragmentation of the quinoline ring system may occur, often involving the loss of hydrogen cyanide (HCN).[7]

Predicted m/z	Assignment	Description
282.1237	[M+H]⁺	Protonated molecular ion
237.1182	[M-CO₂H+H]⁺	Loss of the carboxylic acid group
210.1026	[M-CO₂H-HCN+H]⁺	Subsequent loss of HCN from the quinoline ring

Infrared (IR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and effective method for identifying the key functional groups present in the molecule, particularly the carboxylic acid.

Experimental Protocol (Attenuated Total Reflectance - ATR-FTIR):

• Sample Preparation: A small amount of the dry, purified solid is placed directly on the ATR crystal.

• Data Acquisition: The spectrum is recorded, typically over a range of 4000-400 cm⁻¹.

Predicted Data and Interpretation:

The IR spectrum will be characterized by several key absorption bands:

Wavenumber (cm⁻¹)	Vibration	Description
3300-2500	O-H stretch (Carboxylic Acid)	A very broad band due to hydrogen bonding, often overlapping with C-H stretches.
~1700	C=O stretch (Carboxylic Acid)	A strong, sharp absorption.
1600-1450	C=C and C=N stretches	Aromatic and heteroaromatic ring vibrations.
1300-1100	C-O stretch (Carboxylic Acid)	A strong band associated with the carboxylic acid C-O bond.

The presence of the broad O-H stretch and the strong C=O stretch provides compelling evidence for the carboxylic acid functionality.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

NMR spectroscopy, including 1D (¹H and ¹³C) and 2D techniques, is the most powerful tool for elucidating the precise connectivity of atoms in the molecule.

Experimental Protocol:

• Sample Preparation: 5-10 mg of the sample is dissolved in ~0.6 mL of a suitable deuterated solvent, such as DMSO-d₆, which can solubilize the carboxylic acid and avoid proton exchange of the acidic proton.

• Data Acquisition: ¹H, ¹³C, COSY, HSQC, and HMBC spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

Predicted ¹H and ¹³C NMR Data:

The predicted chemical shifts are based on known data for quinoline-4-carboxylic acid, 1-ethyl-pyrazole, and general substituent effects.[8][9][10]

Table of Predicted ¹H NMR Chemical Shifts:

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3' (Pyrazole)	~8.4	s	-
H-5' (Pyrazole)	~7.8	s	-
H-3 (Quinoline)	~8.3	s	-
H-5 (Quinoline)	~8.1	d	~8.5
H-8 (Quinoline)	~8.0	d	~8.5
H-6 (Quinoline)	~7.8	t	~7.5
H-7 (Quinoline)	~7.6	t	~7.5
N-CH₂ (Ethyl)	~4.3	q	~7.3
CH₃ (Ethyl)	~1.4	t	~7.3
COOH	>13.0	br s	-

Table of Predicted ¹³C NMR Chemical Shifts:

Carbon(s)	Predicted δ (ppm)
C=O (Carboxylic Acid)	~167
C-2 (Quinoline)	~152
C-4 (Quinoline)	~145
C-8a (Quinoline)	~148
C-4a (Quinoline)	~122
C-5 (Quinoline)	~130
C-6 (Quinoline)	~128
C-7 (Quinoline)	~129
C-8 (Quinoline)	~125
C-3 (Quinoline)	~118
C-4' (Pyrazole)	~115
C-3' (Pyrazole)	~140
C-5' (Pyrazole)	~135
N-CH₂ (Ethyl)	~45
CH₃ (Ethyl)	~15

2D NMR for Connectivity Confirmation:

• COSY (Correlation Spectroscopy): This experiment will confirm the proton-proton coupling networks. Key correlations are expected between the protons of the ethyl group (N-CH₂ and CH₃) and within the benzene ring of the quinoline system (H-5 through H-8).

• HSQC (Heteronuclear Single Quantum Coherence): This experiment maps each proton to its directly attached carbon atom, allowing for the unambiguous assignment of the carbon signals.[11][12]

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment for confirming the overall structure, as it reveals long-range (2-3 bond) correlations between protons and carbons.[13] Key expected correlations that would confirm the link between the pyrazole and quinoline rings include:

  • A correlation between the pyrazole proton H-5' and the quinoline carbon C-2.

  • A correlation between the quinoline proton H-3 and the pyrazole carbon C-4'.

  • Correlations from the ethyl group protons to the pyrazole ring carbons (C-3' and C-5').

Below is a diagram illustrating the expected key HMBC correlations.

Caption: Key HMBC correlations confirming the pyrazole-quinoline linkage.

Single Crystal X-ray Crystallography: The Ultimate Proof

While the spectroscopic data provides overwhelming evidence for the structure, single-crystal X-ray crystallography offers the ultimate, unambiguous proof by determining the three-dimensional arrangement of atoms in the solid state.

Experimental Protocol:

• Crystal Growth: High-quality single crystals must be grown. This is often achieved by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture.[14]

• Data Collection: A suitable crystal is mounted on a diffractometer, and X-ray diffraction data is collected.[15]

• Structure Solution and Refinement: The diffraction data is processed to solve and refine the crystal structure, yielding precise bond lengths, bond angles, and intermolecular interactions.

Obtaining a crystal structure would not only confirm the connectivity but also provide insights into the molecular conformation and packing in the solid state.

Integrated Workflow for Structure Elucidation

The logical flow of experiments is designed for maximum efficiency and confidence in the final structural assignment.

Caption: A systematic workflow for the structure elucidation of the target molecule.

Conclusion

The structural elucidation of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a clear example of modern chemical analysis. By combining a logical synthetic strategy with a suite of powerful spectroscopic techniques, a complete and unambiguous structural assignment can be achieved. The predictive analysis presented in this guide, based on established principles of spectroscopy and reaction mechanisms, provides a robust framework for researchers to follow when characterizing this and other novel heterocyclic compounds. The self-validating nature of this multi-technique approach ensures the highest level of scientific integrity and confidence in the final result.

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• ACS Omega. (2020). Ionically Tagged Magnetic Nanoparticles with Urea Linkers: Application for Preparation of 2-Aryl-quinoline-4-carboxylic Acids via an Anomeric-Based Oxidation Mechanism. ACS Omega, 5(7), 3354-3365.

• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivati. Retrieved from [Link]

• Columbia University. (n.d.). HSQC and HMBC - NMR Core Facility. Retrieved from [Link]

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2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid literature review

An In-Depth Technical Guide to 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid: Synthesis, Biological Potential, and Research Protocols

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. By integrating two pharmacologically privileged scaffolds—pyrazole and quinoline-4-carboxylic acid—this molecule presents a promising framework for discovering novel therapeutic agents. This document delves into its rational design, synthetic pathways, hypothesized biological mechanisms, and the experimental protocols required for its evaluation.

Introduction: The Rationale for a Hybrid Scaffold

In the landscape of drug discovery, the fusion of known pharmacophores into hybrid molecules is a well-established strategy for developing novel agents with enhanced potency, selectivity, or improved pharmacokinetic profiles. The title compound, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, is a quintessential example of this approach.

• The Quinoline-4-Carboxylic Acid Core: This scaffold is a cornerstone in medicinal chemistry.[1][2] Its derivatives are known to exhibit a vast spectrum of biological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[1][3][4][5][6] The carboxylic acid group at the 4-position is often crucial for biological activity, frequently acting as a key binding motif, for instance, by chelating metal ions in enzyme active sites.[4]

• The Pyrazole Moiety: Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This structural unit is present in numerous clinically approved drugs and demonstrates a wide array of pharmacological effects, including anticancer, antimicrobial, analgesic, and anti-inflammatory activities.[7][8] The pyrazole ring is a versatile building block that can be readily functionalized to modulate the electronic and steric properties of a molecule, thereby fine-tuning its interaction with biological targets.[8]

By combining these two powerful moieties, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is engineered with the potential for synergistic or novel biological activities, making it a compelling candidate for systematic investigation.

Chemical Synthesis and Characterization

The construction of the 2-substituted quinoline-4-carboxylic acid core is typically achieved through well-established named reactions, most notably the Pfitzinger and Doebner syntheses.[2]

The Pfitzinger Reaction: A Reliable Synthetic Route

The Pfitzinger reaction is a robust method for synthesizing quinoline-4-carboxylic acids, involving the condensation of isatin or its derivatives with a carbonyl compound in the presence of a base.[9][10] For the title compound, this would involve the reaction of isatin with 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one. The base facilitates the opening of the isatin ring to form an intermediate that subsequently condenses with the acetylpyrazole and cyclizes to yield the final quinoline ring system.

Caption: Pfitzinger reaction workflow for synthesis.

Detailed Experimental Protocol: Pfitzinger Synthesis

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, combine isatin (1.0 eq) and 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one (1.1 eq).

• Reaction Mixture: Add a 33% aqueous solution of potassium hydroxide (KOH) (3.0 eq) dissolved in ethanol (EtOH) to the flask. The volume of ethanol should be sufficient to ensure the reactants are adequately solvated (approx. 10-15 mL per gram of isatin).

• Reflux: Heat the reaction mixture to reflux (approximately 80°C) with constant stirring. Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting materials are consumed (typically 12-16 hours).[10]

• Work-up: After completion, cool the mixture to room temperature and pour it over crushed ice.

• Acidification: Acidify the aqueous solution to a pH of approximately 1-2 using 1M hydrochloric acid (HCl). This will precipitate the carboxylic acid product.

• Isolation and Purification: Collect the resulting precipitate by vacuum filtration. Wash the solid thoroughly with cold water to remove inorganic salts and then dry it under vacuum. The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) or by column chromatography on silica gel.[10]

Structural Characterization

The identity and purity of the synthesized compound must be confirmed using a suite of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure by analyzing the chemical shifts, integration, and coupling patterns of the protons and carbons.

• Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) is employed to determine the exact mass of the molecule, confirming its elemental composition.[11]

• Melting Point: The melting point is measured to assess the purity of the final compound.[10]

Biological Activity and Therapeutic Potential

While direct experimental data for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is not extensively reported in public literature, its potential biological activities can be inferred from studies on structurally related analogues. The quinoline-4-carboxylic acid framework is a known inhibitor of several key enzymes implicated in disease.

Primary Hypothesized Target: Dihydroorotate Dehydrogenase (DHODH)

A significant body of research has identified 4-quinoline carboxylic acids as potent inhibitors of Dihydroorotate Dehydrogenase (DHODH).[12] DHODH is a critical enzyme that catalyzes a rate-limiting step in the de novo pyrimidine biosynthesis pathway.[12]

• Mechanism of Action: Inhibition of DHODH leads to the depletion of the intracellular pyrimidine pool. This arrests the cell cycle in the S-phase, as pyrimidines are essential for DNA and RNA synthesis.[12] This mechanism is particularly effective against rapidly proliferating cells, such as cancer cells or activated lymphocytes, making DHODH a validated target for anticancer and autoimmune therapies.[12]

Caption: Mechanism of DHODH inhibition by the compound.

Other Potential Targets and Activities

Derivatives of the parent scaffolds have shown activity against a range of other targets, suggesting a broad potential for the title compound:

• Sirtuin (SIRT) Inhibition: Certain 2-aryl-quinoline-4-carboxylic acids have been identified as selective inhibitors of SIRT3, a mitochondrial deacetylase implicated in cancer metabolism.[13]

• Histone Deacetylase (HDAC) Inhibition: The 2-phenylquinoline-4-carboxylic acid scaffold has also been developed into potent HDAC inhibitors, which are an established class of anticancer agents.[11]

• Antimicrobial Activity: Both quinoline and pyrazole derivatives are well-known for their antibacterial and antifungal properties.[6][7][14] The compound could therefore be evaluated for its efficacy against various pathogenic microbes.

Quantitative Data from Related Compounds

To provide a framework for expected potency, the following table summarizes the inhibitory concentrations (IC₅₀) of structurally related quinoline-4-carboxylic acid derivatives against relevant targets and cell lines.

Compound ID	Target/Cell Line	IC₅₀ (µM)	Reference
Analogue 41	DHODH Enzyme	0.00971	[12]
Analogue 43	DHODH Enzyme	0.0262	[12]
Molecule P6	SIRT3 Enzyme	7.2	[13]
Molecule P6	MLLr leukemic cells	(Potent)	[1][13]
Compound D28	HDAC3 Enzyme	(Significant Selectivity)	[11]
Kynurenic Acid	MCF-7 (Breast Cancer)	(Remarkable Inhibition)	[4]

Protocol for Biological Evaluation: MTT Cytotoxicity Assay

The MTT assay is a fundamental colorimetric method for assessing the cytotoxic or anti-proliferative effects of a compound on cancer cell lines.[1]

• Principle: The assay measures the metabolic activity of cells. The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by mitochondrial dehydrogenases in living cells to form an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step MTT Assay Protocol

• Cell Seeding: Plate cancer cells (e.g., HCT-116, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of the title compound in DMSO. Create a series of dilutions in culture medium to achieve the desired final concentrations (e.g., ranging from 0.01 µM to 100 µM). Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include wells with vehicle control (DMSO) and untreated cells.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT to formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells. Plot the viability percentage against the compound concentration and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Conclusion and Future Directions

2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a rationally designed hybrid molecule that holds considerable promise for drug discovery. Its synthesis is achievable through established chemical reactions, and its biological potential is strongly supported by extensive research on its core scaffolds.

Future research should focus on:

• Synthesis and Optimization: Synthesizing the title compound and a library of analogues to establish a robust Structure-Activity Relationship (SAR).

• Broad-Spectrum Screening: Evaluating the compound's activity against a diverse panel of cancer cell lines and microbial pathogens.

• Target Deconvolution: Conducting enzymatic assays against hypothesized targets like DHODH, SIRTs, and HDACs to elucidate the precise mechanism of action.

• Pharmacokinetic Profiling: Assessing the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the most potent compounds to evaluate their drug-likeness.

• In Vivo Efficacy: Advancing lead candidates to preclinical animal models for relevant diseases to determine their therapeutic efficacy and safety profiles.

The versatile nature of this scaffold provides a fertile ground for the development of next-generation therapeutic agents.

References

• Madak, J. T., et al. (2022). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry. Available at: [Link]

• Fun, H. K., et al. (2021). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2012). Recent advances in the therapeutic applications of pyrazolines. Expert Opinion on Therapeutic Patents. Available at: [Link]

• Patel, D. B., & Patel, H. D. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Wang, L., et al. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers in Chemistry. Available at: [Link]

• Google Patents. (2016). WO2016001876A1 - Thiophen-2-yl-pyridin-2-yl-1h-pyrazole-4-carboxylic acid derivatives and the use thereof as soluble guanylate cyclase activators.

• Akhtar, M. J., et al. (2022). Pyrazoline Containing Compounds as Therapeutic Targets for Neurodegenerative Disorders. ACS Omega. Available at: [Link]

• Google Patents. (2016). CN103450154B - Substituted pyrazolecarboxylic benzamide type bisamide derivatives.

• Baragana, B., et al. (2015). A Novel Pyrrole-Based Compound against Murine Models of Cryptosporidiosis. Journal of Medicinal Chemistry. Available at: [Link]

• Al-Ostoot, F. H., et al. (2021). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Molecules. Available at: [Link]

• Zhang, H., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. Available at: [Link]

• Maleki, A., et al. (2020). Ionically Tagged Magnetic Nanoparticles with Urea Linkers: Application for Preparation of 2-Aryl-quinoline-4-carboxylic Acids via an Anomeric-Based Oxidation Mechanism. ACS Omega. Available at: [Link]

• European Patent Office. (1992). EP 0315827 B1 - Derivatives of quinolinecarboxylic acid. Available at: [Link]

• Pradeep, P. S., et al. (2015). Synthesis and Molecular Docking study of 2-Aryl/Heteroaryl quinoline - 4- Carboxylic Acids for Antimalarial, Antituberculosis and Anticancer Activities. International Journal of Chemical and Physical Sciences. Available at: [Link]

• Singh, R., & Singh, L. (2023). Pyrazole-quinoline hybrids as an anticancer agent. ResearchGate. Available at: [Link]

• Al-Tel, T. H., et al. (2024). Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. Pharmaceuticals. Available at: [Link]

• Kumar, A., et al. (2016). Synthesis, characterization, and biological evaluation of novel thiazole and pyrazole derivatives of quinoline-4-carboxylic acid as potential antimicrobial agents. ResearchGate. Available at: [Link]

• Al-Zoubi, W. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. ResearchGate. Available at: [Link]

• Dana Bioscience. (n.d.). 2-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid 100mg. Retrieved from [Link]

• Google Patents. (2016). US20160244412A1 - Process for the Preparation of Pyrazole Derivatives.

• Wang, L., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry. Available at: [Link]

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Topic: 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid: A Novel Scaffold for Therapeutic Innovation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline-4-carboxylic acid moiety is a cornerstone of medicinal chemistry, forming the structural basis for a wide range of therapeutic agents.[1][2] Its fusion of a benzene and pyridine ring offers a versatile scaffold for chemical modification, leading to compounds with diverse biological activities, including antibacterial, antimalarial, and anticancer properties.[1][3][4] This guide delves into a promising, albeit less explored, subclass: 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid and its analogs. By hybridizing the proven quinoline core with a substituted pyrazole ring—another privileged heterocyclic motif—we open a new chemical space for drug discovery. This document provides a comprehensive overview of the rationale, synthesis, potential mechanisms of action, and a robust workflow for the preclinical evaluation of this novel compound class.

The Scientific Rationale: A Privileged Scaffold for Drug Discovery

The strategic combination of a quinoline-4-carboxylic acid core with a pyrazole substituent at the C2 position is a deliberate design choice aimed at synergistic bioactivity.

• The Quinoline-4-Carboxylic Acid Core: This scaffold is central to numerous approved drugs.[2] Structure-activity relationship (SAR) studies consistently demonstrate that the carboxylic acid at the C4 position is critical for the biological activity of many derivatives, particularly in the context of enzyme inhibition where it can act as a key binding group.[5] The C2 position is a primary vector for modification, where the introduction of bulky, often hydrophobic, aryl or heteroaryl substituents is a common strategy to enhance potency and selectivity.[5]

• The Pyrazole Moiety: Pyrazole and its derivatives are integral to many biologically active compounds, exhibiting a wide array of pharmacological effects, including anti-inflammatory, analgesic, and anticancer activities. The N-ethyl substitution on the pyrazole ring serves to modulate lipophilicity and metabolic stability, potentially improving the compound's pharmacokinetic profile.

The convergence of these two pharmacophores presents a compelling hypothesis: that 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid derivatives can interact with novel or established biological targets with high affinity and specificity, leading to the development of next-generation therapeutics.

Medicinal Chemistry: Synthesis and Optimization

Proposed Synthetic Pathway

The synthesis of the target scaffold can be efficiently achieved via the classic Pfitzinger condensation reaction.[2][3][6] This method involves the reaction of isatin (or a substituted derivative) with a carbonyl compound containing an α-methylene group, in this case, a custom-synthesized pyrazolyl ketone. The choice of the Pfitzinger reaction is based on its reliability, operational simplicity, and amenability to creating a diverse library of analogs by varying both the isatin and ketone starting materials.[3]

Workflow: Synthesis of the Core Scaffold

Caption: Proposed two-part synthetic workflow for the target scaffold.

Step-by-Step Synthesis Protocol:

• Synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one:

  • To a solution of 1-ethyl-1H-pyrazole in a suitable anhydrous solvent (e.g., dichloromethane), add acetyl chloride and a Lewis acid catalyst such as aluminum chloride (AlCl₃) at reduced temperature.

  • Allow the reaction to proceed to completion, monitoring by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction carefully with water/ice and extract the product.

  • Purify the resulting ketone intermediate using column chromatography.

  • Causality: The Friedel-Crafts acylation is a standard and effective method for installing an acetyl group onto an electron-rich heterocyclic ring like pyrazole.

• Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid:

  • Dissolve isatin and an equimolar amount of the synthesized ketone in ethanol.

  • Add a solution of potassium hydroxide (KOH) in ethanol/water.

  • Heat the mixture to reflux for 12-24 hours, until TLC indicates the consumption of starting materials.[3]

  • Cool the reaction mixture and acidify with a suitable acid (e.g., HCl or acetic acid) to precipitate the product.[3]

  • Collect the solid product by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol or ethyl acetate) to yield the pure quinoline-4-carboxylic acid.

  • Self-Validation: The structure of the final compound should be unequivocally confirmed using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).[1][6]

Structure-Activity Relationship (SAR) and Analog Design

Based on extensive research on related quinoline-4-carboxylic acids, several key structural regions can be systematically modified to optimize biological activity.[5]

Modification Site	Proposed Analogs / Substituents	Hypothesized Impact & Rationale	Supporting Evidence
Quinoline C6/C7	-F, -Cl, -Br, -OCH₃, -CF₃	Modulate electronic properties and lipophilicity; potential for new interactions with the target protein. Halogen substitution is a common strategy to enhance binding affinity.	Halogenated quinolines show enhanced antibacterial activity.[4]
Pyridine N1-substituent	-CH₃, -Propyl, -Cyclopropyl, -Benzyl	Fine-tune steric bulk and lipophilicity to optimize fit within the binding pocket and improve pharmacokinetic properties.	N/A (Novel exploration for this scaffold)
Pyrazole C3/C5	-CH₃, -CF₃	Introduce steric bulk or electron-withdrawing groups to probe the binding pocket environment.	N/A (Novel exploration for this scaffold)
Carboxylic Acid (C4)	Ester, Amide, Bioisosteres (e.g., Tetrazole)	The carboxylic acid is often crucial for activity, but conversion to prodrug esters or bioisosteric replacement can improve cell permeability and oral bioavailability.	The carboxylic acid at C4 is a strict requirement for DHODH inhibition.[5]

Pharmacology and Potential Mechanisms of Action

The structural similarity of the 2-(heteroaryl)quinoline-4-carboxylic acid scaffold to known inhibitors of key cellular enzymes suggests several high-potential therapeutic targets.

Primary Hypothesized Target: Dihydroorotate Dehydrogenase (DHODH)

DHODH is a critical enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for cell proliferation.[3] Rapidly dividing cells, such as cancer cells, are particularly dependent on this pathway, making DHODH a validated target for anticancer therapy.[3] Several potent DHODH inhibitors, including brequinar, feature the 2-aryl-quinoline-4-carboxylic acid core.[3]

Mechanism: Inhibition of DHODH leads to the depletion of the intracellular pyrimidine pool. This arrests the cell cycle in the S-phase, as DNA replication cannot proceed without a sufficient supply of nucleotides, ultimately leading to cytostasis and apoptosis in cancer cells.[3]

De Novo Pyrimidine Biosynthesis Pathway & DHODH Inhibition

Caption: The role of DHODH in pyrimidine synthesis and its inhibition.

Secondary Potential Targets

• Histone Deacetylases (HDACs): Certain 2-phenylquinoline-4-carboxylic acid derivatives have been identified as selective HDAC3 inhibitors.[7] HDACs are crucial regulators of gene expression, and their inhibition is a validated strategy in oncology.[7] The quinoline scaffold can serve as the "cap" region of a classic HDAC inhibitor pharmacophore, interacting with the hydrophobic rim of the enzyme's active site.[7]

• Sirtuin 3 (SIRT3): This mitochondrial deacetylase is another emerging cancer target.[8] A series of 2-(4-acrylamidophenyl)-quinoline-4-carboxylic acid derivatives were developed as potent and selective SIRT3 inhibitors, inducing cell cycle arrest in leukemia cell lines.[8]

Preclinical Evaluation: A Validated Workflow

A systematic, multi-tiered approach is required to validate the therapeutic potential of newly synthesized analogs.

Preclinical In Vitro Evaluation Workflow

Caption: A typical workflow for preclinical in vitro evaluation.

Key Experimental Protocols

Protocol 1: DHODH Enzymatic Inhibition Assay

• Objective: To determine the direct inhibitory effect of the test compounds on human DHODH enzyme activity.

• Principle: The assay measures the reduction of a dye (e.g., DCIP) that is coupled to the oxidation of dihydroorotate to orotate by the DHODH enzyme.

• Procedure:

  • Recombinantly express and purify human DHODH.

  • In a 96-well plate, add assay buffer, the electron acceptor DCIP, and coenzyme Q.

  • Add test compounds at various concentrations (serially diluted).

  • Initiate the reaction by adding the substrate, dihydroorotate.

  • Monitor the decrease in absorbance at 600 nm (the rate of DCIP reduction) over time using a plate reader.

  • Calculate the rate of reaction for each compound concentration and determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

• Trustworthiness: Include a known DHODH inhibitor (e.g., brequinar) as a positive control and DMSO as a negative control to validate assay performance.

Protocol 2: Cell-Based Antiproliferative Assay (CCK-8/MTT)

• Objective: To assess the ability of the compounds to inhibit the growth of cancer cell lines.[7]

• Principle: These colorimetric assays measure cell viability based on the metabolic activity of the cells. Viable cells reduce a tetrazolium salt (WST-8 in CCK-8, or MTT) to a colored formazan product.

• Procedure:

  • Seed cancer cells (e.g., K562 leukemia cells) in a 96-well plate and allow them to adhere overnight.[7]

  • Treat the cells with serial dilutions of the test compounds for 48-72 hours.

  • Add the CCK-8 or MTT reagent to each well and incubate for 1-4 hours.

  • Measure the absorbance at the appropriate wavelength (450 nm for CCK-8, ~570 nm for MTT).

  • Calculate the percentage of cell viability relative to DMSO-treated control cells and determine the GI₅₀/IC₅₀ value.

• Trustworthiness: Run a positive control (e.g., doxorubicin) and ensure a good signal-to-background ratio. Data should be from at least three independent experiments.

Conclusion and Future Directions

The 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid scaffold represents a promising starting point for the development of novel therapeutics, particularly in oncology. The proposed synthetic route is robust and versatile, allowing for the rapid generation of a diverse chemical library for SAR exploration. The strong mechanistic rationale, grounded in the known activities of related quinoline cores against high-value targets like DHODH and HDACs, provides a clear path for biological evaluation.

Future work should focus on executing the proposed synthesis, screening the initial compound against a panel of cancer-relevant targets, and using the preclinical workflow to guide iterative SAR-based optimization. Successful lead compounds identified through this process would warrant further investigation into their pharmacokinetic properties and in vivo efficacy in relevant animal models of disease.

References

• Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. (2022). Frontiers in Chemistry. Available at: [Link]

• Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. (2022). Frontiers in Chemistry. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2022). Journal of Medicinal Chemistry. Available at: [Link]

• Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. (2018). Molecules. Available at: [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2022). IIP Series. Available at: [Link]

• Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. (2024). Molecules. Available at: [Link]

• Synthesis and Molecilar Docking study of 2-Aryl/Heteroaryl quinoline - 4- Carboxylic Acids for Antimalerial, Antituberculosos an. (2015). International Journal of Chemical and Physical Sciences. Available at: [Link]

• Recent advances in the therapeutic applications of pyrazolines. (2011). Expert Opinion on Therapeutic Patents. Available at: [Link]

• Design, Practical Synthesis, and Biological Evaluation of Novel 6-(Pyrazolylmethyl)-4-quinoline-3-carboxylic Acid Derivatives as HIV-1 Integrase Inhibitors. (2014). Molecules. Available at: [Link]

• Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. (2017). Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. (2023). UI Scholars Hub. Available at: [Link]

• Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. (2023). International Journal of Molecular Sciences. Available at: [Link]

• 2-([1,1′-Biphenyl]-4-yl)Quinoline-4-Carboxylic Acid (B28). (2022). Frontiers. Available at: [Link]

• Structure-activity Relationship of Quinoline Carboxylic Acids. A New Class of Inhibitors of Dihydroorotate Dehydrogenase. (1994). Journal of Medicinal Chemistry. Available at: [Link]

• Doebner–Miller reaction. Wikipedia. Available at: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Abstract

This document provides a comprehensive, field-proven guide for the multi-step synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, a molecule of interest for researchers in medicinal chemistry and drug development. The described synthetic strategy is a convergent approach, commencing with the preparation of two key intermediates: ethyl 2-chloroquinoline-4-carboxylate and 1-ethyl-1H-pyrazole-4-boronic acid pinacol ester. These intermediates are subsequently coupled via a Suzuki-Miyaura reaction, followed by ester hydrolysis to yield the final product. This guide offers detailed, step-by-step protocols, explains the rationale behind experimental choices, and includes troubleshooting insights to ensure reproducible and efficient synthesis.

Introduction

Quinoline-4-carboxylic acids are a well-established class of compounds with a broad spectrum of biological activities.[1] Similarly, pyrazole-containing molecules are prevalent in numerous pharmaceuticals. The combination of these two pharmacophores in 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid results in a novel scaffold with potential applications in various therapeutic areas. This document outlines a robust and logical synthetic pathway, designed for accessibility and reproducibility in a standard organic chemistry laboratory setting.

Overall Synthetic Strategy

The synthesis is designed as a four-step convergent route. This approach allows for the independent preparation and purification of the key building blocks, maximizing the overall yield and simplifying the purification of the final compound.

Caption: Convergent synthetic workflow for the target molecule.

Part 1: Synthesis of Quinoline Intermediate

Step 1: Esterification of 2-Chloroquinoline-4-carboxylic acid

The carboxylic acid functional group in 2-chloroquinoline-4-carboxylic acid is protected as an ethyl ester to prevent unwanted side reactions during the subsequent Suzuki-Miyaura coupling. A standard Fischer esterification using ethanol in the presence of a catalytic amount of strong acid is employed.

Protocol:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-chloroquinoline-4-carboxylic acid (1.0 eq.).

• Reagent Addition: Add absolute ethanol (to form a 0.2 M solution) and concentrated sulfuric acid (0.1 eq.).

• Reaction Conditions: Heat the mixture to reflux (approximately 78 °C) and maintain for 12-18 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford ethyl 2-chloroquinoline-4-carboxylate as a solid.

Table 1: Reagents for Esterification

Reagent	Molar Eq.	Purpose
2-Chloroquinoline-4-carboxylic acid	1.0	Starting material
Absolute Ethanol	Solvent	Esterifying agent
Sulfuric Acid (conc.)	0.1	Catalyst
Sodium Bicarbonate (sat. aq.)	-	Neutralization
Ethyl Acetate	-	Extraction solvent
Brine	-	Washing
Sodium Sulfate (anhydrous)	-	Drying agent

Part 2: Synthesis of Pyrazole Intermediate

While 1-ethyl-1H-pyrazole-4-boronic acid pinacol ester is commercially available, this section provides a detailed protocol for its synthesis from 4-bromopyrazole for laboratories that wish to prepare it in-house.

Step 2a: N-Ethylation of 4-Bromopyrazole

The N-ethyl group is introduced via a standard alkylation reaction using ethyl iodide in the presence of a base.

Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 4-bromopyrazole (1.0 eq.) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile.

• Base Addition: Add a base such as potassium carbonate (1.5 eq.) or cesium carbonate (1.2 eq.).

• Alkylating Agent: Add ethyl iodide (1.2 eq.) dropwise at room temperature.

• Reaction Conditions: Stir the mixture at room temperature for 12-24 hours, or gently heat to 40-50 °C to expedite the reaction. Monitor by TLC.

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The crude 1-ethyl-4-bromo-1H-pyrazole can be purified by column chromatography (hexane/ethyl acetate).

Step 2b: Borylation of 1-Ethyl-4-bromo-1H-pyrazole

The borylation is achieved through a lithium-halogen exchange followed by quenching with an electrophilic boron source, in this case, 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.

Protocol:

• Reaction Setup: To a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), add 1-ethyl-4-bromo-1H-pyrazole (1.0 eq.) and anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the solution to -78 °C in a dry ice/acetone bath. Add n-butyllithium (1.1 eq., solution in hexanes) dropwise, maintaining the temperature below -70 °C. Stir for 1 hour at -78 °C.

• Borylation: Add 2-isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 eq.) dropwise, again keeping the temperature below -70 °C.

• Warming and Quenching: Allow the reaction to slowly warm to room temperature and stir for 12 hours. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the mixture with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The resulting crude product can be purified by column chromatography on silica gel to yield 1-ethyl-1H-pyrazole-4-boronic acid pinacol ester.

Part 3: Suzuki-Miyaura Coupling

This palladium-catalyzed cross-coupling reaction is the key step in forming the C-C bond between the quinoline and pyrazole rings.[2]

Sources

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• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Introduction

2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a novel heterocyclic compound with potential applications in pharmaceutical development. Its unique structure, incorporating both a quinoline carboxylic acid moiety and a substituted pyrazole ring, presents specific challenges and opportunities for bioanalytical method development. Accurate and precise quantification of this analyte in various matrices, particularly biological fluids, is paramount for pharmacokinetic, pharmacodynamic, and toxicology studies.

This comprehensive guide provides detailed application notes and protocols for the quantification of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. We will explore two primary analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV detection, suitable for routine analysis and formulation quality control, and the more sensitive and specific Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) for bioanalysis in complex matrices. Additionally, a foundational UV-Vis spectrophotometric method is described for preliminary analyses. Each protocol is designed to be a self-validating system, with an emphasis on the scientific rationale behind every experimental choice, ensuring robustness and reliability in line with international regulatory standards.

Physicochemical Properties and Analytical Considerations

Understanding the physicochemical properties of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is crucial for method development. The quinoline and pyrazole rings confer aromaticity and potential for UV absorbance. The carboxylic acid group provides a site for ionization, making the compound's solubility and chromatographic retention pH-dependent. The ethyl substitution on the pyrazole ring adds to the molecule's hydrophobicity. These characteristics guide the selection of appropriate solvents, chromatographic columns, and extraction techniques.

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is ideal for the quantification of the analyte in bulk drug substance and simple formulations where high sensitivity is not the primary requirement. The chromophoric nature of the quinoline and pyrazole moieties allows for direct UV detection.

Rationale for Method Design

A reversed-phase HPLC (RP-HPLC) method is selected due to the predominantly non-polar nature of the molecule. A C18 column is a versatile and robust choice for retaining the analyte. The mobile phase composition, a mixture of an acidic aqueous buffer and an organic modifier, is optimized to achieve good peak shape and resolution. The acidic buffer suppresses the ionization of the carboxylic acid group, leading to better retention and symmetrical peaks. Methanol or acetonitrile is chosen as the organic modifier to elute the analyte from the column. Detection wavelength is selected based on the maximal absorbance (λmax) of the analyte to ensure the highest sensitivity.[1][2]

Detailed Protocol

1. Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance.

• Volumetric flasks, pipettes, and autosampler vials.

• HPLC-grade acetonitrile and methanol.

• Reagent-grade trifluoroacetic acid (TFA) or phosphoric acid.

• Purified water (18.2 MΩ·cm).

• Reference standard of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid.

2. Preparation of Solutions:

• Mobile Phase: Prepare a mobile phase consisting of 0.1% TFA in water (Solvent A) and 0.1% TFA in acetonitrile (Solvent B).[2] Filter and degas both solvents before use.

• Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

3. Chromatographic Conditions:

• Column: C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase Gradient: A typical starting gradient could be 70% A and 30% B, ramping to 30% A and 70% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: Determine the λmax by scanning the UV spectrum of a standard solution (typically in the range of 220-350 nm for quinoline derivatives).[1][3]

4. Data Analysis:

• Construct a calibration curve by plotting the peak area of the analyte against the corresponding concentration of the working standard solutions.

• Perform a linear regression analysis on the calibration curve. The concentration of the analyte in unknown samples is determined using the equation of the line.

Method Validation (as per ICH Q2(R1) Guidelines)[4][5]

A summary of the validation parameters is provided in the table below.

Parameter	Acceptance Criteria
Specificity	The analyte peak should be well-resolved from any impurities or excipients.
Linearity	Correlation coefficient (r²) ≥ 0.998 over the specified concentration range.[2]
Range	Typically 80-120% of the test concentration for assay.[4]
Accuracy	Recovery of 98-102% at three concentration levels.
Precision	Repeatability (RSD ≤ 2%), Intermediate Precision (RSD ≤ 2%).
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	Insensitive to small, deliberate changes in method parameters.

Experimental Workflow: HPLC-UV Analysis

Caption: Workflow for the quantification of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid by HPLC-UV.

Method 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For the quantification of the analyte in complex biological matrices such as plasma, serum, or urine, LC-MS/MS is the method of choice due to its superior sensitivity and selectivity.[5][6]

Rationale for Method Design

The combination of liquid chromatography for separation and tandem mass spectrometry for detection provides high specificity by monitoring unique precursor-to-product ion transitions for the analyte. A stable isotope-labeled internal standard (SIL-IS) is highly recommended to compensate for matrix effects and variations in sample processing and instrument response.[5] Sample preparation is critical to remove proteins and other interfering substances. Protein precipitation is a simple and effective initial step, followed by solid-phase extraction (SPE) for further cleanup and concentration if necessary.[7][8]

Detailed Protocol

1. Instrumentation and Materials:

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer) with an electrospray ionization (ESI) source.

• UPLC or HPLC system.

• C18 or similar reversed-phase column suitable for fast chromatography (e.g., 2.1 x 50 mm, 1.8 µm).

• Internal Standard (IS): A stable isotope-labeled version of the analyte is ideal. If unavailable, a structurally similar compound can be used.

• Biological matrix (e.g., human plasma).

• Acetonitrile, methanol (LC-MS grade).

• Formic acid (LC-MS grade).

• Protein precipitation solvent (e.g., acetonitrile with 0.1% formic acid).

2. Sample Preparation (Protein Precipitation): [8]

• To 100 µL of plasma sample, add 20 µL of the internal standard working solution.

• Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject into the LC-MS/MS system.

3. LC-MS/MS Conditions:

• Column: C18 (2.1 x 50 mm, 1.8 µm).

• Mobile Phase: 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Gradient: A fast gradient is typically used, for example, starting at 95% A, ramping to 5% A in 2 minutes, holding for 1 minute, and re-equilibrating.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: ESI positive or negative, to be determined by direct infusion of the analyte.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The precursor ion (Q1) will be the [M+H]⁺ or [M-H]⁻ of the analyte, and the product ion (Q3) will be a stable fragment ion. These transitions need to be optimized by direct infusion.

4. Data Analysis:

• Quantification is based on the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratio against the analyte concentration in spiked matrix standards.

Method Validation (as per FDA/EMA Bioanalytical Method Validation Guidelines)

The validation will follow the core principles of ICH Q2(R1) but with a focus on parameters relevant to bioanalysis.

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank matrix.
Matrix Effect	Assessed to ensure it does not compromise the accuracy and precision.[6]
Calibration Curve	At least 6 non-zero standards, with r² ≥ 0.99.
Accuracy & Precision	Within ±15% (±20% at LLOQ) for QCs at four levels (LLOQ, LQC, MQC, HQC).
Recovery	Consistent and reproducible extraction recovery.
Stability	Analyte stability in matrix under various conditions (freeze-thaw, short-term, long-term, post-preparative).

Experimental Workflow: LC-MS/MS Bioanalysis

Caption: Bioanalytical workflow for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid using LC-MS/MS.

Method 3: UV-Vis Spectrophotometry

This is a simple and rapid method for the quantification of the pure compound, for instance, in dissolution studies or for a quick estimation of concentration.

Rationale for Method Design

Based on Beer-Lambert's law, the absorbance of a solution is directly proportional to the concentration of the analyte.[1] A suitable solvent in which the analyte is stable and soluble is chosen. The wavelength of maximum absorbance (λmax) is determined to ensure the highest sensitivity and to minimize interference.[1]

Detailed Protocol

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Solvent Selection: Choose a solvent in which the analyte is freely soluble and stable (e.g., methanol, ethanol, or a buffered aqueous solution).

• Determination of λmax: Prepare a dilute solution of the analyte and scan the absorbance from 200 to 400 nm to identify the wavelength of maximum absorbance.[1][3]

• Calibration Curve: Prepare a series of standard solutions of known concentrations. Measure the absorbance of each standard at the predetermined λmax. Plot absorbance versus concentration to generate a calibration curve.

• Sample Analysis: Dissolve the unknown sample in the same solvent and measure its absorbance at the λmax. The concentration can be calculated from the calibration curve.

Logical Framework for Method Development and Validation

The selection and validation of an appropriate analytical method is a logical process driven by the intended application.

Caption: Logical progression from defining analytical needs to routine application of a validated method.

Conclusion

The choice of an analytical method for the quantification of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is dictated by the specific requirements of the study. For routine analysis of the drug substance, a validated RP-HPLC-UV method provides a reliable and cost-effective solution. For bioanalytical applications requiring high sensitivity and selectivity, a robust LC-MS/MS method is indispensable. The protocols and validation strategies outlined in this guide provide a comprehensive framework for researchers, scientists, and drug development professionals to establish accurate and reliable quantitative methods for this novel compound, ensuring data integrity and regulatory compliance.

References

• Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds - PMC - NIH. (2023-05-16). Retrieved from [Link]

• HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column - SIELC Technologies. Retrieved from [Link]

• LC-MS/MS-based quantification of kynurenine metabolites, tryptophan, monoamines and neopterin in plasma, cerebrospinal fluid and brain - PubMed. (2016-08-12). Retrieved from [Link]

• CN102924374B - Preparation method for quinoline-4-carboxylic acid derivative - Google Patents.

• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC - NIH. (2014-06-01). Retrieved from [Link]

• Development and validation of LC-MS/MS assays for the quantification of E7080 and metabolites in various human biological matrices - PubMed. (2012-04-15). Retrieved from [Link]

• ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (2005-11). Retrieved from [Link]

• Drug Analysis of Plasma Samples - Chemistry LibreTexts. (2022-01-24). Retrieved from [Link]

• UV Properties and Loading into Liposomes of Quinoline Derivatives - MDPI. (2021-05-07). Retrieved from [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. Retrieved from [Link]

• Determination of Quinoline Carboxylic Acid Antibiotics in Honey by Ternary Layered Double Hydroxide-Based Magnetic Solid-Phase Extraction Coupled with Liquid Chromatography | Semantic Scholar. Retrieved from [Link]

• A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐. Retrieved from [Link]

• LC-MS/MS results of quinoline biotransformation by C. lunata IM 4417. - ResearchGate. Retrieved from [Link]

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Application Notes and Protocols for the In Vitro Evaluation of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Introduction: Characterizing a Novel Quinoline-Based Modulator of Cellular Signaling

The quinoline-4-carboxylic acid scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.[1][2][3] This document provides a detailed guide for the in vitro characterization of a novel derivative, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. Lacking specific published data for this molecule, we will proceed under the scientifically-grounded hypothesis that it is a modulator of the Transforming Growth Factor-β (TGF-β) signaling pathway, a critical regulator of cellular fibrosis, proliferation, and differentiation.

Specifically, we will focus on its potential as an inhibitor of SMAD3, a key intracellular transducer of the TGF-β signal. The TGF-β pathway is frequently dysregulated in diseases such as fibrosis and cancer, making inhibitors of its components valuable research tools and potential therapeutic agents.[4] For instance, the compound SIS3 is a known inhibitor of SMAD3 phosphorylation and is widely used to probe this pathway's function in various disease models.[4][5][6] This guide will provide a logical, step-by-step framework for researchers to assess the compound's activity and mechanism of action, from initial handling to targeted cellular assays.

Physicochemical Properties and Compound Handling

A successful in vitro study begins with the proper handling and preparation of the test compound. The physicochemical properties of quinoline-4-carboxylic acid derivatives can vary, influencing their solubility and stability.

Property	Predicted Value/Consideration	Rationale and Best Practices
Molecular Weight	~307.32 g/mol	Standard for small molecule inhibitors.
Solubility	Likely soluble in DMSO. Aqueous solubility may be limited.	Protocol: Prepare a high-concentration stock solution (e.g., 10-50 mM) in anhydrous dimethyl sulfoxide (DMSO). Aliquot into small volumes to minimize freeze-thaw cycles and store at -20°C or -80°C, protected from light. For cell-based assays, the final DMSO concentration in the culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced artifacts.
Stability	Generally stable, but assess in assay media.	Protocol: Before initiating large-scale experiments, perform a stability test by incubating the compound in your cell culture medium at 37°C for the maximum duration of your planned experiment (e.g., 24, 48, 72 hours). Use HPLC-MS to check for degradation.
Purity	≥95% recommended	Impurities can confound results. Verify purity via analytical methods like HPLC or NMR before use.

Experimental Workflow for In Vitro Characterization

The following diagram outlines a logical progression for characterizing the biological activity of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. This workflow is designed to first confirm cytotoxic effects, then to investigate its impact on the target pathway, and finally to elucidate the specific mechanism of action.

Caption: A logical workflow for the in vitro characterization of a novel pathway inhibitor.

Protocol 1: Assessing Cytotoxicity using an MTS Assay

Rationale: Before evaluating the specific effects of the compound on the SMAD3 pathway, it is crucial to determine the concentration range at which it does not induce cell death. This ensures that any observed inhibition of the signaling pathway is not a secondary effect of cytotoxicity. The MTS assay is a colorimetric method for assessing cell viability.

Materials:

• HEK293T or A549 cells (or other cell line with an active TGF-β pathway)

• Complete growth medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (DMSO stock)

• MTS reagent (e.g., CellTiter 96® AQueous One Solution)

• Plate reader capable of measuring absorbance at 490 nm

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C, 5% CO₂.

• Compound Dilution: Prepare a serial dilution of the compound in complete growth medium. A typical starting range would be from 100 µM down to 0.1 µM. Include a vehicle control (DMSO only) and a positive control for cell death (e.g., 10% DMSO or staurosporine).

• Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the diluted compound or controls.

• Incubation: Incubate the plate for a period relevant to your planned signaling assays (e.g., 24, 48, or 72 hours).

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Incubation with Reagent: Incubate for 1-4 hours at 37°C, protected from light, until a color change is apparent.

• Absorbance Reading: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability). For subsequent assays, use concentrations well below the IC₅₀.

Protocol 2: SMAD3-Responsive Luciferase Reporter Assay

Rationale: This assay directly measures the transcriptional activity of SMAD3. Cells are co-transfected with a plasmid containing a SMAD3-responsive promoter driving the expression of a reporter gene (luciferase). Inhibition of the TGF-β pathway will result in a decrease in luciferase activity.

TGF-β/SMAD3 Signaling Pathway

Caption: Hypothesized mechanism of action within the TGF-β/SMAD3 signaling pathway.

Materials:

• HEK293T cells

• SMAD3-responsive luciferase reporter plasmid (e.g., pGL3-CAGA₁₂-Luc)

• A control plasmid for normalization (e.g., Renilla luciferase)

• Transfection reagent (e.g., Lipofectamine 3000)

• Recombinant human TGF-β1

• Luciferase assay reagent (e.g., Dual-Luciferase® Reporter Assay System)

• Luminometer

Procedure:

• Transfection: Seed HEK293T cells in a 96-well plate. Co-transfect the cells with the SMAD3-responsive firefly luciferase plasmid and the Renilla luciferase control plasmid according to the manufacturer's protocol for your transfection reagent.

• Incubation: Allow the cells to express the plasmids for 18-24 hours.

• Pre-treatment with Compound: Replace the medium with serum-free medium containing various concentrations of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (based on cytotoxicity data). Incubate for 1-2 hours.

• Stimulation: Add recombinant human TGF-β1 (a typical concentration is 2-5 ng/mL) to all wells except the unstimulated control.

• Incubation: Incubate for 16-24 hours at 37°C.

• Cell Lysis and Luciferase Assay: Lyse the cells and measure both firefly and Renilla luciferase activity using a luminometer, following the manufacturer's protocol for the dual-luciferase system.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Express the results as a fold change relative to the unstimulated control or as a percentage of the TGF-β1 stimulated control.

Protocol 3: Western Blot for Phospho-SMAD3

Rationale: To confirm that the compound inhibits the pathway upstream of transcription, this assay measures the phosphorylation of SMAD3, a key activation step. A reduction in the ratio of phosphorylated SMAD3 (p-SMAD3) to total SMAD3 indicates inhibition of receptor kinase activity or a downstream step.

Materials:

• HaCaT or A549 cells

• 6-well plates

• Recombinant human TGF-β1

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and blotting equipment

• Primary antibodies: anti-p-SMAD3 (Ser423/425), anti-total SMAD3, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate and imaging system

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 80-90% confluency. Serum-starve the cells for 4-6 hours.

• Pre-treatment: Add the test compound at selected concentrations for 1-2 hours.

• Stimulation: Stimulate the cells with TGF-β1 (e.g., 5 ng/mL) for 30-60 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST).

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Wash again and add ECL substrate.

• Imaging and Analysis: Capture the chemiluminescent signal using an imaging system. Quantify the band intensities using software like ImageJ. Normalize the p-SMAD3 signal to the total SMAD3 signal.

Data Interpretation and Next Steps

Assay	Positive Result	Interpretation
MTS Assay	High IC₅₀ value (>20 µM)	The compound is not overtly cytotoxic at concentrations likely to be effective for pathway inhibition.
Luciferase Reporter Assay	Dose-dependent decrease in TGF-β1 induced luciferase activity.	The compound inhibits SMAD3-mediated gene transcription.
Western Blot	Dose-dependent decrease in the p-SMAD3 / total SMAD3 ratio.	The compound acts at or upstream of SMAD3 phosphorylation, likely by inhibiting the TGF-β receptor kinase.

A successful outcome from these assays would strongly suggest that 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a bona fide inhibitor of the TGF-β/SMAD3 signaling pathway. Subsequent experiments could include direct enzymatic assays using recombinant TGF-β receptor kinases to confirm the direct target, or broader kinome profiling to assess selectivity.

References

• MDPI. (n.d.). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Retrieved from [Link]

• Frontiers Media S.A. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers in Chemistry. Retrieved from [Link]

• ResearchGate. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

• International Journal of Chemical and Physical Sciences. (2015). Synthesis and Molecular Docking study of 2-Aryl/Heteroaryl quinoline - 4- Carboxylic Acids for Antimalerial, Antituberculosos an. Retrieved from [Link]

• PLOS. (2025). Probing the binding hypothesis of Smad3 modulators by molecular dynamic simulations for Atherosclerosis Cardiovascular Disease (ASCVD). PLOS ONE. Retrieved from [Link]

• PubMed. (n.d.). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Retrieved from [Link]

• ACS Publications. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

• Journal of Clinical Investigation. (2017). Cell-penetrating peptides selectively targeting SMAD3 inhibit profibrotic TGF-β signaling. JCI Insight. Retrieved from [Link]

• National Institutes of Health. (n.d.). Design, Practical Synthesis, and Biological Evaluation of Novel 6-(Pyrazolylmethyl)-4-quinoline-3-carboxylic Acid Derivatives as HIV-1 Integrase Inhibitors. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 2-(1-Methyl-1H-pyrazol-5-yl)quinoline-4-carboxylic acid. Retrieved from [Link]

• ResearchGate. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Retrieved from [Link]

• PubMed Central. (2023). Inhibition of SMAD3 effectively reduces ADAMTS-5 expression in the early stages of osteoarthritis. Retrieved from [Link]

• MDPI. (n.d.). Myostatin in Obesity: A Molecular Link Between Metabolic Dysfunction and Musculotendinous Remodeling. Retrieved from [Link]

• PubMed. (2020). Synthesis, biological evaluation, and in silico study of pyrazoline-conjugated 2,4-dimethyl-1H-pyrrole-3-carboxylic acid derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). The specific inhibitor of Smad3 (SIS3) treatment inhibited... Retrieved from [Link]

• PubMed. (n.d.). SAR Based Optimization of a 4-Quinoline Carboxylic Acid Analog with Potent Anti-Viral Activity. Retrieved from [Link]

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experimental design for in vivo studies with 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

An Application Guide for the In Vivo Preclinical Development of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the experimental design and execution of in vivo studies for the novel compound 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. The quinoline-4-carboxylic acid scaffold is a well-established pharmacophore present in numerous compounds with diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1][2] Given the nascent status of this specific molecule, this guide emphasizes foundational studies, beginning with critical pre-formulation and pharmacokinetic characterization, and extending to the design of robust efficacy studies. The protocols herein are designed to be self-validating systems, providing the rationale behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Therapeutic Potential of the Quinoline-4-Carboxylic Acid Scaffold

The quinoline core is a privileged scaffold in medicinal chemistry, recognized for its role in a wide spectrum of therapeutic agents.[1] Derivatives of quinoline-4-carboxylic acid, in particular, have been investigated for their potent biological activities. For instance, certain analogues have been developed as inhibitors of critical enzymes like dihydroorotate dehydrogenase (DHODH) for cancer and autoimmune disorders[3] and histone deacetylases (HDACs), also a key target in oncology.[4] The subject of this guide, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, combines the quinoline-4-carboxylic acid core with a pyrazole moiety, a heterocycle also known for its diverse pharmacological properties.[5]

The primary challenge in the preclinical development of such "brick dust" molecules is often their poor aqueous solubility, which can severely limit oral bioavailability and complicate the interpretation of in vivo data.[6][7] Therefore, a systematic approach, beginning with rigorous physicochemical characterization and formulation development, is paramount for success. This guide outlines a logical, step-wise progression for the in vivo evaluation of this compound.

Foundational Stage: Pre-formulation & Vehicle Screening

The objective of this stage is to identify a suitable vehicle for administering the compound in animal models that ensures consistent and adequate systemic exposure. Poor solubility can lead to underestimation of efficacy and toxicity.[7]

Rationale for Vehicle Selection

Given that quinoline-4-carboxylic acid derivatives are often crystalline solids with low water solubility, a multi-pronged screening approach is necessary.[8] The goal is to create either a stable, homogenous suspension or a clear solution. Common strategies include using co-solvents, surfactants, and suspending agents.[9]

Protocol: Solubility and Vehicle Screening

Objective: To determine the approximate solubility of the test compound in various pharmaceutically acceptable vehicles.

Materials:

• 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (henceforth "Test Compound")

• Selection of GRAS (Generally Recognized as Safe) vehicles (see Table 1)

• Vortex mixer, magnetic stirrer, and incubator

• Filtration apparatus (e.g., 0.22 µm syringe filters)

• Analytical balance

• HPLC or LC-MS/MS for quantification

Procedure:

• Preparation: Prepare stock solutions of each potential vehicle as detailed in Table 1.

• Equilibrium Solubility: Add an excess amount of the Test Compound to a fixed volume (e.g., 1 mL) of each vehicle in a glass vial.

• Incubation: Tightly cap the vials and agitate them at ambient temperature and 37°C for 24-48 hours to ensure equilibrium is reached.

• Separation: Centrifuge the samples to pellet the excess solid. Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining undissolved particles.

• Quantification: Dilute the filtrate with an appropriate solvent and quantify the concentration of the Test Compound using a validated HPLC or LC-MS/MS method.

• Analysis: Record the solubility in mg/mL. Observe the physical stability of promising formulations over 24 hours (e.g., checking for precipitation).

Data Presentation: Vehicle Screening Results

Vehicle Composition	Purpose	Target Conc. (mg/mL)	Observed Solubility (mg/mL)	Remarks (e.g., Clear Solution, Fine Suspension)
0.5% (w/v) Methylcellulose in Water	Suspending Agent	5	Data	Data
0.5% CMC + 0.1% Tween 80 in Water	Suspension + Wetting Agent	5	Data	Data
10% DMSO + 90% Corn Oil	Co-solvent / Lipid Vehicle	5	Data	Data
20% Solutol HS 15 in Water	Solubilizing Agent	5	Data	Data
PEG 400	Co-solvent / Solubilizer	5	Data	Data
Table 1: Example of a vehicle screening table. Researchers should populate this table with their experimental data to select the optimal formulation for subsequent in vivo studies.

Phase 1: In Vivo Pharmacokinetic (PK) Profiling

A pilot pharmacokinetic study is essential to understand the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of the compound.[10][11] This data informs dose selection, dosing frequency, and the therapeutic window for subsequent efficacy studies.

Experimental Design Rationale

A sparse sampling design in rodents (e.g., mice or rats) is a common and ethical approach.[11] The study should include both intravenous (IV) and oral (PO) administration routes to determine absolute bioavailability. The IV route provides a baseline for 100% systemic exposure, while the PO route is often the intended clinical route.

Diagram: Overall Experimental Workflow

Caption: Example blood sampling time points for a pilot PK study.

Phase 2: In Vivo Efficacy Evaluation

Based on the broad activities of related compounds, potential therapeutic areas include oncology and inflammatory diseases. [2][3][12]The choice of an efficacy model should be guided by in vitro data (e.g., cell-based potency) and the compound's proposed mechanism of action.

Protocol: Murine Xenograft Model for Anticancer Efficacy

This protocol provides a template for evaluating the antitumor activity of the Test Compound in an immunodeficient mouse model bearing human tumor xenografts.

Objective: To assess the ability of the Test Compound to inhibit tumor growth in vivo.

Animals:

• Immunodeficient mice (e.g., NOD/SCID or Nu/Nu), 6-8 weeks old.

Procedure:

• Cell Culture: Culture a human cancer cell line (e.g., HCT116 colorectal carcinoma, A549 lung carcinoma) relevant to the compound's in vitro activity.

• Tumor Implantation: Subcutaneously inject 1-5 million cells suspended in Matrigel into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Measure tumor volume using calipers (Volume = 0.5 x Length x Width²) and monitor animal body weight 2-3 times per week.

• Randomization: Once tumors reach the target size, randomize animals into treatment groups (n=8-10 per group).

  • Group 1: Vehicle Control (dosed with the selected vehicle).

  • Group 2: Test Compound, Low Dose (e.g., 10 mg/kg).

  • Group 3: Test Compound, High Dose (e.g., 30 mg/kg).

  • Group 4 (Optional): Positive Control (a standard-of-care chemotherapy agent).

• Treatment: Administer treatments daily (or as determined by PK data) via the selected route (e.g., oral gavage) for a defined period (e.g., 21 days).

• Endpoint: The primary endpoint is tumor growth inhibition (TGI). The study is terminated when tumors in the control group reach a predetermined size (e.g., 1500 mm³) or if animals show signs of excessive toxicity (e.g., >20% body weight loss, ulceration).

• Data Analysis:

  • Calculate the percent TGI for each treatment group relative to the vehicle control.

  • Statistically compare tumor volumes between groups (e.g., using ANOVA).

  • Plot mean tumor volume and mean body weight over time for each group.

Data Presentation: Efficacy Study Dosing and Monitoring Schedule

Study Day	Action
Day 0	Implant tumor cells subcutaneously.
Days 7-10	Begin monitoring tumor volume and body weight.
Day 14 (approx.)	Randomize animals into treatment groups when tumors reach ~100 mm³.
Days 14-35	Daily dosing (PO). Monitor tumor volume and body weight 3x/week.
Day 35 (or earlier)	Terminate study. Collect terminal tumors and blood for analysis.
Table 2: A generalized schedule of events for a subcutaneous xenograft efficacy study. The timeline is approximate and should be adapted based on the specific tumor model's growth rate.

Concluding Remarks

The successful in vivo development of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid hinges on a methodical and scientifically rigorous approach. This guide provides the foundational framework for this process, emphasizing the indispensable early-stage work of formulation development and pharmacokinetic profiling. By understanding and overcoming the potential challenge of poor solubility, and by establishing a clear relationship between dose, exposure, and response, researchers can design meaningful efficacy studies that will accurately reveal the therapeutic potential of this promising compound. All animal studies must be conducted with the highest ethical standards and in compliance with institutional and national guidelines. [13]

References

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• Zhang, Y. et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry, 10: 932917. [Link]

• Agui, H. et al. (1977). Studies on quinoline derivatives and related compounds. 5. Synthesis and antimicrobial activity of novel 1-alkoxy-1,4-dihydro-4-oxo-3-quinolinecarboxylic acids. Journal of Medicinal Chemistry, 20(6): 791-6. [Link]

• Oshita, Y. et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry, 88(17): 12391–12399. [Link]

• National Cancer Institute. (n.d.). Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. Nanotechnology Characterization Laboratory. [Link]

• Mohammed, I.K. & Mousa, E.F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166. [Link]

• Olatunji, I. (2025). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Al-Ostath, A. et al. (2020). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 25(17): 3971. [Link]

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• Ray, S. et al. (2021). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. ACS Medicinal Chemistry Letters, 12(11): 1739–1746. [Link]

• Rasal, N.K. et al. (2021). Synthesis, biological evaluation, and in silico study of pyrazoline-conjugated 2,4-dimethyl-1H-pyrrole-3-carboxylic acid derivatives. Archiv der Pharmazie, 354(2): e2000267. [Link]

• Al-Warhi, T. et al. (2023). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. ResearchGate. [Link]

• Pradeep, P.S. et al. (2015). Synthesis and Molecular Docking study of 2-Aryl/Heteroaryl quinoline - 4- Carboxylic Acids for Antimalarial, Antituberculosos and Anticancer Activities. International Journal of Chemical and Physical Sciences, 4(4): 74-89. [Link]

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• Garmatz, E.D. et al. (2021). Experimental Design Considerations in Pharmacokinetic Studies. ResearchGate. [Link]

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Application Notes and Protocols: 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid as a Putative Modulator of Cellular Deacetylases

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid as a chemical probe. While direct biological targets of this specific molecule are still under investigation, its structural similarity to known inhibitors of histone deacetylases (HDACs) and sirtuins (SIRTs) suggests its potential as a modulator of this enzyme class.[1][2] The quinoline-4-carboxylic acid scaffold is a versatile structure found in numerous biologically active compounds with therapeutic potential in areas such as oncology and infectious diseases.[3][4][5] This guide offers detailed protocols for characterizing the inhibitory activity of this probe in both biochemical and cell-based assays, along with insights into experimental design and data interpretation.

Introduction: The Quinoline-4-Carboxylic Acid Scaffold in Chemical Biology

The quinoline ring system is a privileged structure in medicinal chemistry, forming the core of many natural products and synthetic molecules with a wide array of biological activities.[3][4] Derivatives of quinoline-4-carboxylic acid, in particular, have been extensively explored for their potential as anticancer, antibacterial, antimalarial, and anti-inflammatory agents.[3][6][7][8] A significant body of research has highlighted the role of this scaffold in the inhibition of enzymes that regulate gene expression and other cellular processes, such as histone deacetylases (HDACs) and sirtuins (SIRTs).[1][2]

2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a novel derivative that incorporates a pyrazole moiety, a common pharmacophore in drug discovery known for its diverse biological activities.[9] The combination of the quinoline-4-carboxylic acid core with the pyrazole ring presents an intriguing chemical entity for probing cellular pathways, particularly those governed by acetyl-lysine modifying enzymes.

Physicochemical Properties:

Property	Value	Source
CAS Number	956364-45-7	[10]
Molecular Formula	C15H13N3O2	[10]
Molecular Weight	267.29 g/mol	[10]

Postulated Mechanism of Action and Cellular Target Class

Based on the established activity of structurally related quinoline-4-carboxylic acid derivatives, we hypothesize that 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid may function as an inhibitor of class I/II HDACs or class III sirtuin deacetylases. These enzymes play a critical role in the regulation of gene transcription and other cellular processes through the removal of acetyl groups from histone and non-histone proteins. Dysregulation of HDAC and SIRT activity is implicated in numerous diseases, most notably cancer.

The proposed mechanism of action involves the coordination of the carboxylic acid moiety to the zinc ion present in the active site of class I, II, and IV HDACs, or through interactions with the NAD+ binding pocket of sirtuins.[2] The quinoline and pyrazole rings likely engage in hydrophobic and aromatic stacking interactions with amino acid residues lining the active site channel, contributing to binding affinity and selectivity.

Caption: Workflow for the in vitro HDAC/SIRT inhibition assay.

Cell-Based Target Engagement Assay (Histone Acetylation Western Blot)

This assay determines if the chemical probe can enter cells and inhibit its target, leading to an increase in histone acetylation.

Materials:

• Cancer cell line (e.g., HeLa, HCT116)

• Complete cell culture medium

• 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (10 mM stock in DMSO)

• Positive control inhibitor (e.g., TSA)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-total-Histone H3)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Protocol:

• Cell Seeding: Seed cells in a 6-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with increasing concentrations of the chemical probe (e.g., 0.1, 1, 10 µM) for a specified time (e.g., 24 hours). Include a DMSO vehicle control and a positive control.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-acetyl-H3) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane and apply ECL substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against a loading control (e.g., total Histone H3 or GAPDH) to ensure equal protein loading.

• Data Analysis: Quantify the band intensities and normalize the acetyl-histone signal to the total histone signal.

Representative Data

The following tables present hypothetical data for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid based on the activities of similar compounds. [1][2] Table 1: In Vitro Inhibitory Activity

Enzyme	IC50 (µM)
HDAC1	5.2
HDAC2	8.1
HDAC3	12.5
SIRT1	> 50
SIRT3	9.8

Table 2: Cellular Activity in HCT116 Cells

Assay	EC50 (µM)
Histone H3 Acetylation	7.5
Cell Proliferation (MTT Assay)	15.2

Concluding Remarks

2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid represents a promising chemical probe for the investigation of cellular pathways regulated by protein acetylation. The protocols outlined in this guide provide a robust framework for its characterization. Further studies, including selectivity profiling against a broader panel of HDAC and SIRT isoforms and off-target liability screening, are recommended to fully elucidate its mode of action and utility as a selective chemical probe. The synthesis of this and related compounds can be achieved through established methods such as the Pfitzinger or Doebner reactions. [7][11][12][13]

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• Some biological properties of new quinoline-4-carboxylic acid and quinoline-4-carboxamide derivatives. PubMed. [Link]

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. UI Scholars Hub. [Link]

• Rapid synthesis of quinoline-4-carboxylic acid derivatives from arylimines and 2-substituted acrylates or acrylamides under indium(iii) chloride and microwave activations. Scope and limitations of the reaction. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Eco-Friendly Synthesis, Characterization and Biological Evaluation of Some Novel Pyrazolines Containing Thiazole Moiety as Potential Anticancer and Antimicrobial Agents. MDPI. [Link]

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• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PMC - PubMed Central. [Link]

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• 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. MDPI. [Link]

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• Synthesis and Molecilar Docking study of 2-Aryl/Heteroaryl quinoline - 4- Carboxylic Acids for Antimalerial, Antituberculosos an. International Journal of Chemical and Physical Sciences. [Link]

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• 13. ijcps.org [ijcps.org]

Harnessing the Therapeutic Potential of Pyrazolyl-Quinoline Carboxylic Acids in Oncology: A Research Framework

Introduction: The Rationale for Investigating 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

The convergence of distinct pharmacophores into a single molecular entity represents a powerful strategy in modern drug discovery. The compound, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, is a novel investigational molecule that elegantly combines the structural features of both quinoline-4-carboxylic acid and pyrazole. While direct studies on this specific molecule are not yet prevalent in published literature, the extensive body of research on its constituent moieties provides a compelling rationale for its investigation as a potential anticancer agent.[1][2]

The quinoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives demonstrating significant anticancer activity.[3] These compounds have been shown to exert their effects through diverse mechanisms, including the inhibition of critical enzymes like histone deacetylases (HDACs), sirtuins (SIRTs), and dihydroorotate dehydrogenase (DHODH), as well as the disruption of tubulin polymerization.[4][5][6] Similarly, pyrazole and its reduced form, pyrazoline, are key components in a multitude of compounds exhibiting potent cytotoxic effects against various cancer cell lines.[2][7][8][9][10] These heterocyclic compounds are known to target crucial cellular machinery, including epidermal growth factor receptor (EGFR) and cyclin-dependent kinases (CDKs).[11][12]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, outlining a structured approach to explore the oncological applications of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid and its analogs. The following application notes and protocols are designed to facilitate a thorough investigation, from initial synthesis and in vitro screening to detailed mechanism of action studies.

Part 1: Synthesis and Characterization

A robust and scalable synthetic route is paramount for the exploration of any novel compound. The synthesis of quinoline-4-carboxylic acid derivatives can often be achieved through established methods like the Doebner-von Miller reaction or the Pfitzinger condensation.[5][13] The general synthetic scheme for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid would likely involve the condensation of an appropriately substituted aniline with a pyrazole-containing aldehyde and pyruvic acid.

Protocol 1: General Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

• Synthesis of 1-ethyl-1H-pyrazole-4-carbaldehyde: This intermediate can be synthesized from commercially available starting materials, such as 1H-pyrazole-4-carbaldehyde, through N-alkylation with an ethyl halide in the presence of a suitable base.

• Doebner Reaction:

  • In a round-bottom flask, dissolve aniline (1 equivalent) in ethanol.

  • Add 1-ethyl-1H-pyrazole-4-carbaldehyde (1 equivalent) and pyruvic acid (1.2 equivalents).

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and collect the precipitated product by filtration.

  • Wash the crude product with cold ethanol to remove unreacted starting materials.

  • Recrystallize the product from a suitable solvent system (e.g., ethanol/water or DMF/water) to obtain the purified 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid.

• Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques, including:

  • Nuclear Magnetic Resonance (¹H NMR and ¹³C NMR) spectroscopy.

  • High-Resolution Mass Spectrometry (HRMS).

  • Fourier-Transform Infrared (FTIR) spectroscopy.

  • Melting point analysis.

Part 2: In Vitro Evaluation of Anticancer Activity

The initial assessment of a novel compound's anticancer potential involves screening against a panel of cancer cell lines. This provides crucial information on its potency and selectivity.

Protocol 2: Cell Viability and Cytotoxicity Assays

• Cell Line Selection: Utilize a diverse panel of human cancer cell lines representing various tumor types (e.g., breast, lung, colon, leukemia, and prostate). It is also advisable to include a non-cancerous cell line (e.g., normal human fibroblasts) to assess selectivity.

• MTT Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity and, by extension, cell viability.

  • Seed cancer cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (e.g., 0.01 µM to 100 µM) for 48-72 hours.

  • Add MTT solution to each well and incubate for 3-4 hours.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the compound required to inhibit cell growth by 50%.

Data Presentation: Hypothetical IC50 Values

Cell Line	Cancer Type	Hypothetical IC50 (µM) of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid
MCF-7	Breast Cancer	5.2
A549	Lung Cancer	8.9
HCT116	Colon Cancer	3.5
K562	Leukemia	1.8
PC-3	Prostate Cancer	12.4
NHF	Normal Fibroblasts	> 100

Part 3: Elucidation of the Mechanism of Action

Once a compound demonstrates promising anticancer activity, the next critical step is to unravel its mechanism of action. Based on the activities of related quinoline and pyrazole derivatives, several potential pathways can be investigated.

Potential Mechanisms of Action

• Enzyme Inhibition: The compound could be an inhibitor of kinases (e.g., EGFR, CDKs), sirtuins, or HDACs.

• Induction of Apoptosis: Many anticancer agents exert their effects by triggering programmed cell death.[6]

• Cell Cycle Arrest: The compound may halt the cell cycle at specific checkpoints, preventing cancer cell proliferation.[14]

Protocol 3: Apoptosis Assay by Flow Cytometry

• Cell Treatment: Treat a sensitive cancer cell line (e.g., K562) with the IC50 concentration of the compound for 24 and 48 hours.

• Staining: Harvest the cells and stain them with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-positive, PI-negative cells are in early apoptosis.

  • Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

• Data Interpretation: An increase in the percentage of apoptotic cells in the treated samples compared to the untreated control indicates that the compound induces apoptosis.

Protocol 4: Cell Cycle Analysis

• Cell Treatment and Fixation: Treat cells with the compound as described for the apoptosis assay. Harvest the cells and fix them in cold 70% ethanol.

• Staining: Stain the fixed cells with a solution containing PI and RNase A.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

• Data Interpretation: The distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) can be determined. An accumulation of cells in a particular phase suggests cell cycle arrest.

Visualizing Potential Pathways and Workflows

Caption: A generalized workflow for the investigation of a novel anticancer compound.

Caption: Hypothesized mechanisms of action for pyrazolyl-quinoline derivatives.

Part 4: Future Directions and Advanced Studies

Should 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid demonstrate significant and selective anticancer activity, further in-depth studies would be warranted. These could include:

• Target Identification and Validation: Employing techniques such as thermal shift assays, affinity chromatography, or computational docking studies to identify the specific molecular target(s) of the compound.

• In Vivo Efficacy Studies: Evaluating the antitumor activity of the compound in animal models, such as xenograft mouse models.

• Pharmacokinetic and Toxicological Profiling: Assessing the absorption, distribution, metabolism, excretion (ADME), and toxicity of the compound to determine its drug-like properties.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing a library of analogs to identify the key structural features required for optimal activity and to develop more potent and selective compounds.

While 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a novel entity, the rich pharmacology of its constituent quinoline and pyrazole scaffolds provides a strong foundation for its investigation as a potential anticancer agent. The systematic application of the protocols and workflows outlined in this guide will enable a comprehensive evaluation of its therapeutic potential and pave the way for the development of a new class of oncology therapeutics. The flexibility in the synthesis of such hybrid molecules offers exciting opportunities for medicinal chemists to fine-tune their properties and develop next-generation anticancer drugs.[15][16]

References

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• 6. Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
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formulation of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid for cell culture

Formulation of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid (SMER28) for Cell Culture Applications

Introduction: Unlocking the Potential of a Novel Autophagy Enhancer

2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, also known as SMER28, is a potent small molecule enhancer of macroautophagy (hereafter referred to as autophagy).[1] The quinoline scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including anticancer and antimalarial properties.[2][3] SMER28 specifically has garnered significant interest for its ability to increase autophagosome synthesis and enhance the clearance of aggregate-prone proteins implicated in neurodegenerative conditions like Huntington's, Parkinson's, and Alzheimer's diseases.[1][4] It functions through a mechanism independent of the mTOR pathway, a common regulatory hub for autophagy.[1] Recent studies suggest SMER28 binds to VCP/p97, stimulating the activity of the PtdIns3K complex I, which in turn increases PtdIns3P levels and enhances autophagosome biogenesis.[5]

This guide provides a comprehensive, field-proven framework for the effective solubilization, storage, and application of SMER28 in a cell culture setting. It emphasizes a self-validating workflow, beginning with the creation of a stable, high-concentration stock solution and proceeding to the critical determination of a non-toxic working concentration range, ensuring the scientific integrity of subsequent functional assays.

Compound Profile

Property	Value	Source
Full Chemical Name	2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid	-
Common Name	SMER28	[1][4]
Molecular Formula	C₁₅H₁₃N₃O₂	Calculated
Molecular Weight	267.28 g/mol	Calculated
Appearance	Typically a solid powder (white to off-white)	General knowledge
Primary Solvent	Dimethyl sulfoxide (DMSO)	[7]
Aqueous Solubility	Poor / Low	Inferred from structure[2][6]
Mechanism of Action	mTOR-independent autophagy enhancer; VCP/p97 binder	[1][5]

Principle of Formulation: The Solvent-First Approach

To overcome the poor aqueous solubility of SMER28, a "solvent-first" strategy is employed. This involves dissolving the compound in a strong, cell-compatible organic solvent to create a high-concentration primary stock solution. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its high solubilizing power for a wide range of organic molecules and its relatively low cytotoxicity at the final working concentrations used in cell culture.[8]

The core principle is to prepare a stock solution at a concentration several orders of magnitude higher than the final desired concentration in the cell culture medium. This concentrated stock is then serially diluted into the aqueous culture medium, ensuring that the final concentration of DMSO is kept to a minimum (ideally ≤0.1%, and not exceeding 0.5%) to prevent solvent-induced cellular stress or off-target effects.[8] This methodology ensures the compound remains in a dissolved state when introduced to the cells.

Experimental Workflow Overview

The following diagram outlines the complete workflow, from initial compound handling to the final cell-based assay. This structured approach ensures reproducibility and minimizes experimental variability.

Caption: Experimental workflow for SMER28 formulation and application.

Materials and Equipment

Reagents:

• 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (SMER28) powder

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Complete cell culture medium (e.g., DMEM or RPMI-1640, supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Target cell line(s)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS)

• MTT Solubilization Solution (e.g., 10% SDS in 0.01 M HCl)

Equipment:

• Analytical balance

• Laminar flow hood (Class II)

• CO₂ incubator (37°C, 5% CO₂)

• Microcentrifuge tubes, sterile

• Pipettes and sterile, filtered tips

• 96-well and 6-well cell culture plates

• Hemocytometer or automated cell counter

• Microplate reader (absorbance at 570 nm)

• Vortex mixer

Detailed Protocols

Protocol 1: Preparation of a 10 mM Primary Stock Solution

This protocol describes the preparation of a high-concentration stock, which is the cornerstone of reproducible experiments. A 10 mM concentration is standard and convenient for subsequent dilutions.

• Pre-analytical Calculation: Calculate the mass of SMER28 required.

  • Molecular Weight (MW) = 267.28 g/mol .

  • To make 1 mL of a 10 mM solution:

    • Mass (mg) = (10 mmol/L) * (1 L / 1000 mL) * (1 mL) * (267.28 g/mol ) * (1000 mg/g) = 2.67 mg .

• Weighing: Under a chemical fume hood, carefully weigh out 2.67 mg of SMER28 powder using an analytical balance. Transfer the powder to a sterile 1.5 mL microcentrifuge tube.

  • Expert Insight: Weighing slightly more (e.g., 5.34 mg) and adjusting the solvent volume (to 2 mL) can improve accuracy by minimizing the impact of weighing errors.

• Solubilization: In a laminar flow hood, add 1 mL of sterile, cell culture-grade DMSO to the microcentrifuge tube containing the compound.

• Dissolution: Cap the tube tightly and vortex at maximum speed for 1-2 minutes until the powder is completely dissolved. A brief sonication in a water bath can aid dissolution if particulates remain. Visually inspect against a light source to ensure no solid material is present.

• Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

• Labeling and Long-Term Storage: Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and date. Store immediately at -20°C or -80°C for long-term stability.

Protocol 2: Determination of Optimal Working Concentration via MTT Cytotoxicity Assay

Before any functional assay, it is imperative to determine the concentration range of SMER28 that does not induce significant cell death. This ensures that observed effects are specific to the compound's mechanism of action and not a secondary consequence of cytotoxicity.[9][10]

• Cell Seeding: Seed your cells of interest into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[8]

• Prepare Serial Dilutions:

  • Thaw one aliquot of the 10 mM SMER28 stock solution.

  • Prepare a series of dilutions in complete culture medium. For a wide range, a 1:2 serial dilution starting from 100 µM is often effective.

  • Important: Ensure the final DMSO concentration is consistent across all treatments and the vehicle control (e.g., 0.5%).

• Cell Treatment: Carefully remove the old medium from the cells and add 100 µL of the medium containing the various SMER28 concentrations (and the vehicle control) to the appropriate wells. Include wells with medium only as a background control.

• Incubation: Incubate the plate for a period relevant to your planned functional experiments (e.g., 24, 48, or 72 hours).[8]

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan crystals.

  • Carefully aspirate the medium and add 150 µL of MTT Solubilization Solution to each well to dissolve the crystals.

  • Shake the plate gently for 15 minutes.

• Data Acquisition & Analysis: Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the concentration-response curve and determine the IC₅₀ value (the concentration that inhibits cell growth by 50%).

  • Self-Validation Step: For functional assays, select a range of concentrations well below the IC₅₀ (e.g., concentrations that show >90% cell viability). A common starting point for SMER28 in the literature is in the 10-50 µM range.[11]

Example Cytotoxicity Data:

SMER28 Conc. (µM)	% Cell Viability (Relative to Vehicle)	Observation
100	15%	Highly Toxic
50	65%	Moderately Toxic
25	92%	Non-Toxic
12.5	98%	Non-Toxic
6.25	101%	Non-Toxic
0 (Vehicle)	100%	Control

Based on this hypothetical data, a working concentration range of 1-25 µM would be appropriate for subsequent functional studies.

Protocol 3: Dosing Cells for Functional Assays

• Cell Seeding: Seed cells in the appropriate culture vessel (e.g., 6-well plate for Western blotting) and allow them to attach overnight.

• Prepare Working Solutions: Thaw a 10 mM stock aliquot. Perform a serial dilution in complete culture medium to achieve the final desired concentrations determined in Protocol 2.

  • Example for 10 µM: To make 1 mL of 10 µM working solution, add 1 µL of 10 mM stock to 999 µL of medium.

• Vehicle Control: Prepare a vehicle control by adding the same amount of DMSO to the medium as used for the highest compound concentration (e.g., if the 25 µM dose contains 0.25% DMSO, the vehicle control should also contain 0.25% DMSO).

• Treatment: Replace the existing medium with the prepared working solutions or vehicle control.

• Incubation & Analysis: Incubate for the desired duration before proceeding with your endpoint analysis (e.g., cell lysis for immunoblotting, fixation for immunofluorescence).

Mechanism of Action: SMER28-Induced Autophagy

SMER28 enhances autophagy, a cellular degradation process vital for removing damaged organelles and misfolded proteins.[1] Unlike many inducers that act by inhibiting the mTORC1 complex, SMER28's mechanism is mTOR-independent. It has been shown to bind to the D1 ATPase domain of Valosin-Containing Protein (VCP/p97).[5] This interaction stimulates the assembly and activity of the class III phosphatidylinositol 3-kinase complex I (PtdIns3K-C1), leading to increased production of phosphatidylinositol 3-phosphate (PtdIns3P) on the phagophore membrane. PtdIns3P is a critical lipid that recruits downstream autophagy-related (ATG) proteins, facilitating the elongation and closure of the autophagosome.

Caption: SMER28 signaling pathway for autophagy induction.

Troubleshooting

Problem	Probable Cause(s)	Recommended Solution(s)
Compound precipitates in culture medium.	1. Final concentration is too high, exceeding aqueous solubility limit.2. Insufficient mixing during dilution.3. Final DMSO concentration is too low.	1. Lower the final working concentration.2. Vortex the intermediate dilutions thoroughly before adding to the final medium.3. Ensure final DMSO is between 0.1-0.5%. For very high compound concentrations, a slightly higher DMSO percentage (up to 0.5%) might be necessary.
High variability between replicate wells.	1. Inaccurate pipetting.2. Uneven cell seeding.3. Compound precipitation in some wells but not others.	1. Use calibrated pipettes and change tips for each dilution.2. Ensure a single-cell suspension before seeding; mix cell suspension between pipetting.3. See "Compound precipitates" solution. Prepare a larger batch of the final working solution to dose all replicate wells.
Vehicle control shows significant cytotoxicity.	1. Final DMSO concentration is too high (>0.5%).2. DMSO stock is contaminated or degraded.3. The specific cell line is highly sensitive to DMSO.	1. Recalculate dilutions to ensure final DMSO is ≤0.5%.2. Use fresh, sterile, cell culture-grade DMSO.3. Run a DMSO dose-response curve to determine the maximal tolerated concentration for that cell line.
No biological effect observed at non-toxic concentrations.	1. The compound is inactive in the chosen cell line or assay.2. The incubation time is too short/long.3. The compound has degraded due to improper storage.	1. Confirm the presence of the target pathway in your cell line. Try a different cell model.2. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours).3. Use a fresh aliquot from -80°C storage. Avoid repeated freeze-thaw cycles.

Safety Precautions

• Compound Handling: 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a chemical compound with unknown long-term toxicological properties. Always handle the powder and concentrated solutions in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

• DMSO Handling: DMSO can facilitate the absorption of chemicals through the skin. Always wear nitrile gloves when handling DMSO-containing solutions. Dispose of all waste in accordance with institutional guidelines for chemical waste.

References

• Kadhim Mohammed, I., & Fadil Mousa, E. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166. [Link]

• Gloc, M., & Stana, A. (2023). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 28(15), 5809. [Link]

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. [Link]

• Fisher Center for Alzheimer's Research Foundation. (2011). SMER28. Retrieved from [Link]

• European Medicines Agency. (2010). Formulation of poorly soluble compounds. Retrieved from [Link]

• Simeonov, A., et al. (2020). Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. National Center for Biotechnology Information. [Link]

• Sun, Y., et al. (2018). SMER28 is a mTOR-independent small molecule enhancer of autophagy that protects mouse bone marrow and liver against radiotherapy. Autophagy, 14(4), 663-674. [Link]

• Hofmann, J., et al. (2021). SMER28 Attenuates PI3K/mTOR Signaling by Direct Inhibition of PI3K p110 Delta. International Journal of Molecular Sciences, 22(19), 10452. [Link]

• Al-Ostath, A., et al. (2022). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Molecules, 27(19), 6649. [Link]

• Al-kassas, R., et al. (2023). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 15(3), 802. [Link]

• Vîlcu, A. M., et al. (2021). 5-((8-Hydroxyquinolin-5-yl)diazenyl)-3-methyl-1H-pyrazole-4-carboxylic Acid. Molbank, 2021(2), M1241. [Link]

• Hofmann, J., et al. (2021). SMER28 Attenuates PI3K/mTOR Signaling by Direct Inhibition of PI3K p110 Delta. International Journal of Molecular Sciences, 22(19), 10452. [Link]

• Benjelloun, A. T., et al. (2023). Ligand-Based Design of Novel Quinoline Derivatives as Potential Anticancer Agents: An In-Silico Virtual Screening Approach. Pharmaceuticals, 16(10), 1475. [Link]

• Moretti, M., et al. (2022). SMER28 binding to VCP/p97 enhances both autophagic and proteasomal neurotoxic protein clearance. Autophagy, 18(12), 3048-3050. [Link]

• Sharma, D., et al. (2019). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Kaur, R., & Kumar, V. (2015). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances, 5(45), 35555-35571. [Link]

• Wang, T., et al. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers in Chemistry, 10, 868972. [Link]

• Fritzson, I., et al. (2022). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 65(4), 3059-3075. [Link]

• An, F., & Li, Y. (2024). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. International Journal of Molecular Sciences, 25(1), 585. [Link]

• Lussier, F., et al. (2020). The autophagy inducer SMER28 attenuates microtubule dynamics mediating neuroprotection. ResearchGate. [Link]

• Pradeep, P.S., et al. (2015). Synthesis and Molecular Docking study of 2-Aryl/Heteroaryl quinoline-4-Carboxylic Acids for Antimalarial, Antituberculosis and Anticancer Activities. International Journal of Chemical and Physical Sciences, 4(4), 74-88. [Link]

• Sun, Y., et al. (2018). SMER28 is a mTOR-independent small molecule enhancer of autophagy that protects mouse bone morrow and liver against radiotherapy. ResearchGate. [Link]

• Sereda, A. S., et al. (2023). Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. Molecules, 28(22), 7545. [Link]

• NorthEast BioLab. (n.d.). Cell Cytotoxicity Assay, Cell Toxicity Assay. Retrieved from [Link]

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Topic: Solubility Profiling of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid in Common Laboratory Solvents

An Application Note for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to understanding and determining the solubility of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. We will explore the physicochemical properties that govern its solubility, differentiate between key solubility concepts, and provide a detailed protocol for experimental determination.

Structural Analysis and Solubility Prediction

The solubility of a compound is intrinsically linked to its molecular structure. By deconstructing the target molecule, we can predict its behavior in various solvent classes.

Molecular Structure: 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

This molecule is a complex heterocyclic system comprising three key components:

• Quinoline Core: A bicyclic aromatic system that is generally nonpolar and hydrophobic.

• Carboxylic Acid Group (-COOH): Attached to the quinoline ring, this functional group is polar, capable of hydrogen bonding (both as a donor and acceptor), and acidic. The presence of an acidic group strongly suggests that aqueous solubility will be highly dependent on pH. In basic media, it will deprotonate to form a carboxylate salt, which is significantly more polar and thus more water-soluble.

• Ethyl-Pyrazole Substituent: A five-membered heterocyclic ring containing two nitrogen atoms, which can act as hydrogen bond acceptors, attached to a nonpolar ethyl group. Pyrazole and its derivatives tend to be soluble in organic solvents.[1][2]

Predicted Solubility Behavior:

• Nonpolar Solvents (e.g., Hexane, Toluene): Solubility is expected to be very low. The molecule's overall polarity, driven by the carboxylic acid and nitrogen heterocycles, will prevent effective solvation by nonpolar solvents.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): High solubility is predicted. These solvents can effectively solvate the polar functional groups and interact with the aromatic rings. DMSO, in particular, is an excellent solvent for many heterocyclic compounds, including quinoline-4-carboxylic acid.[3][4]

• Polar Protic Solvents (e.g., Ethanol, Methanol, Water): Solubility will be variable. While these solvents can form hydrogen bonds with the carboxylic acid and pyrazole nitrogens, the large, nonpolar aromatic surface of the quinoline core may limit solubility, especially in water.[1][5]

• Aqueous Solutions: As discussed, solubility will be pH-dependent. It is expected to be poorly soluble in neutral or acidic water but should exhibit significantly increased solubility in aqueous bases (e.g., 5% NaOH, 5% NaHCO₃) due to the formation of a soluble salt.[6]

Thermodynamic vs. Kinetic Solubility: A Critical Distinction

In drug discovery, not all solubility measurements are equal. Understanding the difference between thermodynamic and kinetic solubility is crucial for making informed decisions.[7][8]

• Thermodynamic Solubility: This is the true, equilibrium solubility of a compound in a solvent at a given temperature and pressure. It represents the maximum concentration of a solute that can be dissolved under thermodynamic equilibrium.[9] This value is critical for understanding the intrinsic properties of a drug candidate.

• Kinetic Solubility: This measurement reflects the concentration of a compound that remains in solution after a rapid precipitation process, often from a high-concentration DMSO stock.[10] Kinetic assays are faster and often used in high-throughput screening, but they can yield supersaturated solutions, leading to an overestimation of the compound's true solubility.[7][11]

For accurate characterization during lead optimization and pre-formulation, determining the thermodynamic solubility is paramount. The protocol provided below is designed for this purpose.

Protocol: Thermodynamic Solubility Determination

This protocol outlines a reliable method for determining the thermodynamic solubility of the target compound using the shake-flask method, followed by quantification via High-Performance Liquid Chromatography (HPLC).

Materials and Equipment

• 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (solid)

• Selection of solvents (see Table 1)

• Volumetric flasks, pipettes, and vials

• Analytical balance

• Orbital shaker or vortex mixer

• Centrifuge capable of handling solvent vials

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• HPLC system with a UV detector

• HPLC column (e.g., C18 reverse-phase)

Experimental Workflow

The following diagram illustrates the key steps in the thermodynamic solubility determination protocol.

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Methodology

Part A: Preparation of Saturated Solutions

• Add an excess amount of solid 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid to a series of appropriately sized glass vials (e.g., add 5-10 mg to 2 mL vials). An excess is critical to ensure a saturated solution is formed.

• Accurately pipette a known volume of each test solvent (e.g., 1.0 mL) into the corresponding vials.

• Seal the vials tightly to prevent solvent evaporation.

Part B: Equilibration

• Place the vials on an orbital shaker set to a consistent agitation speed.

• Allow the mixtures to equilibrate for a minimum of 24 hours at a constant temperature (e.g., 25 °C). A 48-hour period is recommended to ensure equilibrium is fully reached, especially for poorly soluble compounds.[8]

Part C: Sample Processing

• After equilibration, centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to pellet the undissolved solid.

• Carefully withdraw a known volume of the clear supernatant using a pipette. Be cautious not to disturb the solid pellet.

• For HPLC analysis, prepare a series of accurate dilutions of the supernatant in a suitable mobile phase to ensure the final concentration falls within the linear range of the calibration curve.

Part D: Quantification by HPLC

• Prepare a Calibration Curve: Create a series of standard solutions of the target compound of known concentrations in the mobile phase.

• Method: Develop a suitable reverse-phase HPLC method (e.g., C18 column, mobile phase of acetonitrile/water with 0.1% formic acid, UV detection at an appropriate wavelength).

• Analysis: Inject the prepared standards and the diluted samples onto the HPLC system.

• Calculation: Plot the peak area of the standards against their known concentrations to generate a linear calibration curve. Use the equation of the line to calculate the concentration of the diluted samples, and then factor in the dilution to determine the original concentration in the saturated supernatant. This value is the thermodynamic solubility.

Data Presentation and Interpretation

The results of the solubility screening should be compiled into a clear and organized table. This allows for easy comparison across different solvent classes and provides a comprehensive solubility profile for the compound.

Table 1: Solubility Profile of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Solvent	Solvent Class	Predicted Solubility (Qualitative)	Experimental Solubility (mg/mL)
Polar Protic
Water (pH 7.0)	Polar Protic	Very Low	Researcher to fill
Methanol	Polar Protic	Moderate	Researcher to fill
Ethanol	Polar Protic	Moderate	Researcher to fill
Polar Aprotic
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Researcher to fill
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	Researcher to fill
Acetonitrile (ACN)	Polar Aprotic	Moderate-High	Researcher to fill
Acetone	Polar Aprotic	Moderate	Researcher to fill
Nonpolar
Toluene	Nonpolar	Very Low	Researcher to fill
Hexanes	Nonpolar	Very Low	Researcher to fill
Dichloromethane (DCM)	Nonpolar	Low	Researcher to fill
Aqueous Buffers
5% HCl (aq)	Acidic Aqueous	Very Low	Researcher to fill
5% NaHCO₃ (aq)	Basic Aqueous	High	Researcher to fill
5% NaOH (aq)	Basic Aqueous	High	Researcher to fill

Interpretation: The experimental data should be compared with the initial predictions based on the molecular structure. A high solubility in DMSO and DMF, coupled with low solubility in hexanes and pH-dependent aqueous solubility, would validate the initial structural analysis. This comprehensive profile is invaluable for selecting appropriate solvents for chemical reactions, purification, and the development of formulations for biological assays.

References

• Solubility of Things. (n.d.). Pyrazole.
• BenchChem. (2025). Improving solubility of pyrazole derivatives for reaction.
• Faculty of Science, University of Calgary. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Solubility of Things. (n.d.). 4-methylpyrazole.
• University of Toronto. (2023). Solubility of Organic Compounds.
• Dunn, P. J., et al. (2025). Solvent Sustainability in Drug Discovery: Where Are We Now, and How Can We Improve?. Journal of Medicinal Chemistry.
• International Journal of Novel Research and Development. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE.
• Brittain, H. G. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review.
• Selleck Chemicals. (n.d.). Quinoline-4-carboxylic acid | CAS 486-74-8.
• Purosolv. (2025). Key Considerations for Selecting Solvents in Drug Manufacturing.
• National Center for Biotechnology Information. (n.d.). 4-Quinolinecarboxylic acid. PubChem.
• CICE, B. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
• Brittain, H. G. (2025). Thermodynamic vs. kinetic solubility: Knowing which is which. ResearchGate.
• Fustero, S., et al. (2011). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules.
• Bergström, C. A., et al. (2012). Kinetic versus thermodynamic solubility temptations and risks. Molecular Pharmaceutics.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. QUINOLINE-4-CARBOXYLIC ACID CAS#: 486-74-8 [m.chemicalbook.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 8. researchgate.net [researchgate.net]
• 9. sygnaturediscovery.com [sygnaturediscovery.com]
• 10. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 11. Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Welcome to the technical support center dedicated to the synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this novel quinoline derivative. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the challenges of this multi-step synthesis and ultimately improve your reaction yields and product purity.

The synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a nuanced process, typically approached through a convergent synthesis strategy. The core of this strategy lies in the well-established Pfitzinger reaction, which constructs the quinoline-4-carboxylic acid scaffold.[1][2][3][4][5] This is preceded by the synthesis of a key intermediate, 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one. Each of these stages presents its own set of challenges, from controlling regioselectivity in the pyrazole synthesis to managing side reactions in the quinoline formation.

This guide is structured to address these challenges head-on, providing not just procedural steps but also the underlying chemical principles to empower you to make informed decisions in your research.

Part 1: Troubleshooting and FAQs

This section is designed to provide rapid, accessible answers to common issues encountered during the synthesis.

Synthesis of the Key Intermediate: 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one

The synthesis of this pyrazole derivative is a critical first step. A common route involves the formylation of 1-ethylpyrazole followed by a Grignard reaction and subsequent oxidation.

Question 1: I am getting a mixture of regioisomers during the formylation of 1-ethylpyrazole. How can I improve the selectivity for the 4-position?

Answer: Regiocontrol is a common challenge in the functionalization of pyrazoles. The electronic properties of the pyrazole ring and the reaction conditions play a crucial role.

• Underlying Principle: The pyrazole ring has two nitrogen atoms, which influences the electron density at different positions. The N-ethyl group is an electron-donating group, which can direct electrophilic substitution.

• Troubleshooting Steps:

  • Choice of Formylating Agent: Vilsmeier-Haack conditions (DMF/POCl₃) are commonly used for the formylation of electron-rich heterocycles. The regioselectivity can be temperature-dependent. Running the reaction at lower temperatures (e.g., 0 °C to room temperature) can favor the thermodynamically more stable 4-formyl product.

  • Protecting Groups: While more complex, the use of a removable protecting group at the 5-position prior to formylation can ensure exclusive formation of the 4-formyl isomer. This is often not necessary if conditions are optimized.

  • Alternative Routes: Consider a cycloaddition approach, such as the reaction of an appropriately substituted enamine with a hydrazine, which can offer better regiocontrol.[6][7]

Question 2: The Grignard reaction with 1-ethyl-1H-pyrazole-4-carbaldehyde is giving low yields of the secondary alcohol. What could be the issue?

Answer: Low yields in Grignard reactions with heterocyclic aldehydes can be due to several factors, including the reactivity of the Grignard reagent and the stability of the starting material.

• Underlying Principle: The pyrazole nitrogen atoms can coordinate with the magnesium of the Grignard reagent, potentially deactivating it or leading to side reactions.

• Troubleshooting Steps:

  • Grignard Reagent Quality: Ensure your methylmagnesium bromide or iodide is fresh and properly titrated. Old or poorly prepared Grignard reagents are a common source of low yields.

  • Reaction Conditions: Perform the reaction under strictly anhydrous conditions. The presence of moisture will quench the Grignard reagent. Use dry solvents and glassware.

  • Inverse Addition: Add the aldehyde solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C). This can minimize side reactions and deprotonation of the aldehyde.

  • Use of Cerium(III) Chloride: The addition of anhydrous CeCl₃ can mediate the reaction (Luche reaction conditions), increasing the nucleophilicity of the organometallic species and reducing side reactions.

The Pfitzinger Reaction for Quinoline Synthesis

The core of the synthesis is the Pfitzinger reaction, where isatin reacts with the pyrazole ketone in the presence of a base to form the desired quinoline-4-carboxylic acid.[1][3][4]

Question 3: My Pfitzinger reaction is resulting in a low yield of the desired quinoline-4-carboxylic acid, with significant amounts of unreacted starting materials.

Answer: The Pfitzinger reaction is sensitive to reaction conditions, particularly the base concentration and temperature.

• Underlying Principle: The reaction begins with the base-catalyzed hydrolysis of isatin to an amino acid intermediate. This is followed by condensation with the ketone to form an imine, and subsequent cyclization and dehydration.[4] Each of these steps has its own energy requirements.

• Troubleshooting Steps:

  • Base Concentration: The concentration of the base (typically KOH or NaOH) is critical. Too low a concentration may not efficiently hydrolyze the isatin, while too high a concentration can lead to side reactions like the Cannizzaro reaction of isatin. A typical starting point is a 30-50% aqueous solution of KOH.

  • Reaction Temperature and Time: The Pfitzinger reaction often requires elevated temperatures (refluxing in ethanol or a similar solvent) for an extended period (12-24 hours).[2] Monitor the reaction by TLC to determine the optimal reaction time.

  • Solvent Choice: Ethanol is a common solvent. However, for less reactive ketones, a higher boiling point solvent like n-butanol might be beneficial.

Question 4: I am observing the formation of a dark, tarry substance in my Pfitzinger reaction, making product isolation difficult.

Answer: Tar formation is a common side reaction in many quinoline syntheses, often due to polymerization or degradation of starting materials and intermediates under harsh basic and high-temperature conditions.

• Underlying Principle: Aldol-type self-condensation of the ketone or other side reactions of the isatin intermediate can lead to polymeric byproducts.

• Troubleshooting Steps:

  • Temperature Control: Avoid excessive heating. Maintain a steady reflux without vigorous boiling.

  • Purification of Starting Materials: Ensure your isatin and, particularly, the pyrazole ketone are pure. Impurities can act as catalysts for polymerization.

  • Work-up Procedure: After the reaction is complete, a careful work-up is crucial. Neutralization of the basic reaction mixture should be done cautiously with cooling to precipitate the carboxylic acid product. Washing the crude product with a non-polar solvent can help remove some tarry impurities before recrystallization.

Product Purification and Analysis

Question 5: I am struggling to purify the final product. Recrystallization is not removing all the impurities.

Answer: Quinoline-4-carboxylic acids can be challenging to purify due to their polarity and potential for zwitterion formation.

• Troubleshooting Steps:

  • Solvent System for Recrystallization: Experiment with different solvent systems. A mixture of a polar solvent (like ethanol, acetic acid, or DMF) and a less polar co-solvent can be effective.

  • Acid-Base Extraction: Dissolve the crude product in a dilute basic solution (e.g., NaHCO₃ or Na₂CO₃), filter to remove insoluble impurities, and then re-precipitate the product by acidifying the filtrate with an acid like HCl. This is a very effective method for purifying carboxylic acids.

  • Chromatography: While not always ideal for highly polar compounds, column chromatography on silica gel using a polar eluent system (e.g., dichloromethane/methanol with a small amount of acetic acid) can be used for challenging purifications.

Question 6: How can I confirm the structure and purity of my final product?

Answer: A combination of spectroscopic and chromatographic methods is essential.

• NMR Spectroscopy: ¹H and ¹³C NMR are crucial for structural confirmation. The ¹H NMR spectrum should show characteristic signals for the pyrazole and quinoline ring protons, as well as the ethyl group.[8]

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) will confirm the molecular formula.

• HPLC: High-performance liquid chromatography (HPLC) is the best method for determining purity. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with an acid modifier like formic or phosphoric acid) is a good starting point.[9][10][11]

Part 2: Detailed Experimental Protocols and Data

Synthesis of 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one

This protocol is a representative procedure and may require optimization.

Step 1: Vilsmeier-Haack Formylation of 1-ethylpyrazole

• In a three-necked flask equipped with a dropping funnel and a nitrogen inlet, cool phosphorus oxychloride (POCl₃, 1.2 eq) to 0 °C.

• Slowly add anhydrous N,N-dimethylformamide (DMF, 3 eq) with stirring, keeping the temperature below 10 °C.

• Stir the resulting Vilsmeier reagent at room temperature for 30 minutes.

• Cool the mixture back to 0 °C and add a solution of 1-ethylpyrazole (1 eq) in DMF dropwise.

• Allow the reaction to warm to room temperature and then heat to 60-70 °C for 4-6 hours.

• Cool the reaction mixture and pour it onto crushed ice.

• Neutralize with a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is ~7-8.

• Extract the product with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield 1-ethyl-1H-pyrazole-4-carbaldehyde.

Step 2: Grignard Reaction

• To a solution of 1-ethyl-1H-pyrazole-4-carbaldehyde (1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add methylmagnesium bromide (CH₃MgBr, 1.5 eq, 3.0 M in diethyl ether) dropwise.

• Stir the reaction at room temperature for 2-3 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to give the crude secondary alcohol.

Step 3: Oxidation to the Ketone

• Dissolve the crude alcohol from the previous step in dichloromethane (DCM).

• Add pyridinium chlorochromate (PCC, 1.5 eq) in one portion.

• Stir the mixture at room temperature for 2-4 hours until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of silica gel, washing with DCM.

• Concentrate the filtrate to obtain the crude 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one, which can be purified by column chromatography.

Pfitzinger Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

• In a round-bottom flask, dissolve isatin (1 eq) and 1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one (1.1 eq) in ethanol.

• Add a 33% aqueous solution of potassium hydroxide (KOH) (4-5 eq).

• Heat the mixture to reflux and maintain for 18-24 hours.

• Cool the reaction mixture to room temperature and pour it into cold water.

• Acidify the solution to pH 4-5 with 2M hydrochloric acid (HCl).

• Collect the resulting precipitate by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Recrystallize the crude product from ethanol or a mixture of DMF and water to obtain the pure 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid.

Data Presentation: Expected Yields and Purity

The following table provides a summary of expected outcomes for this synthesis, based on analogous reactions in the literature. Actual results may vary.

Reaction Step	Product	Expected Yield (%)	Recommended Purity Analysis
Formylation	1-ethyl-1H-pyrazole-4-carbaldehyde	60-75%	¹H NMR, GC-MS
Grignard/Oxidation	1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-one	50-65% (over 2 steps)	¹H NMR, GC-MS
Pfitzinger Reaction	2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid	40-60%	¹H NMR, ¹³C NMR, HRMS, HPLC

Part 3: Visualizations and Workflow Diagrams

Overall Synthetic Workflow

Caption: Overall synthetic workflow for the target molecule.

Pfitzinger Reaction Mechanism

Caption: Simplified mechanism of the Pfitzinger reaction.

References

• Kadhim Mohammed, I., & Fadil Mousa, E. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166. [Link]

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2022). Journal of Medicinal Chemistry. [Link]

• Synthesis of quinolines. Organic Chemistry Portal. [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2021). The Journal of Organic Chemistry. [Link]

• Yadav, V., & Yadav, N. (2012). Application of pfitzinger reaction in the synthesis of quinoline-4-carboxylic acid derivatives of carbazolo and azacarbazolo fused indophenazine. Journal of Chemical and Pharmaceutical Research, 4(4), 1956-1959. [Link]

• Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. (2023). Molecules. [Link]

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. (2023). Makara Journal of Science. [Link]

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Futuristic Trends in Chemical, Material Sciences & Nano Technology. [Link]

• Pfitzinger reaction. Wikipedia. [Link]

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. [Link]

• 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. (2021). Molecules. [Link]

• Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. (2014). ResearchGate. [Link]

• Method for purifying quinolinecarboxylic acid derivative. (2005).

• The Pfitzinger Reaction. (Review). ResearchGate. [Link]

• RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. (2022). Moroccan Journal of Heterocyclic Chemistry. [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Molecules. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues. (2020). RSC Publishing. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2017). PMC - NIH. [Link]

• On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. (2002). The Journal of Organic Chemistry. [Link]

• HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. SIELC Technologies. [Link]

• RP-HPLC determination of lipophilicity in series of quinoline derivatives. (2025). ResearchGate. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. (2025). ResearchGate. [Link]

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• 5. researchgate.net [researchgate.net]
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• 7. Pyrazole synthesis [organic-chemistry.org]
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• 10. HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column | SIELC Technologies [sielc.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Welcome to the technical support resource for the synthesis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who may encounter challenges during this multi-step synthesis. The following question-and-answer-based troubleshooting guide provides in-depth, field-proven insights to help you navigate common side reactions and optimize your experimental outcomes.

I. Overview of the Primary Synthetic Route

The most common and direct approach to constructing the 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid scaffold is the Doebner Reaction . This is a three-component condensation reaction involving an aniline, an aldehyde (1-ethyl-1H-pyrazole-4-carbaldehyde), and pyruvic acid.[1][2] While robust, the reaction is sensitive to conditions and the electronic nature of the substrates, which can lead to several predictable side reactions.

Caption: High-level overview of the Doebner three-component synthesis.

II. Frequently Asked Questions & Troubleshooting

Q1: My final yield is consistently low. What are the most likely causes?

Low yield is a multifaceted issue that can originate from any stage of the synthesis. A systematic approach is required to pinpoint the cause.

Answer: The primary culprits for low yield fall into three categories: (1) Purity and stability of starting materials, (2) Sub-optimal Doebner reaction conditions, and (3) Product loss during work-up and purification.

Troubleshooting Protocol:

• Verify Starting Material Quality:

  • 1-ethyl-1H-pyrazole-4-carbaldehyde: This is a critical precursor. Its synthesis, often via a Vilsmeier-Haack reaction, can yield impurities.[3][4] Confirm its purity by ¹H NMR and ensure the aldehyde has not oxidized to the corresponding carboxylic acid.

  • Pyruvic Acid: This reactant can undergo self-condensation. Use freshly opened or distilled pyruvic acid for best results.

  • Aniline: Ensure the aniline is free from oxidation products, which often appear as colored impurities. Distillation may be necessary.

• Optimize Doebner Reaction Conditions:

  • The Doebner reaction is typically run under reflux in a protic solvent like ethanol.[5] However, the electronic nature of the substituted pyrazole aldehyde may require adjustments.

  • Catalyst: While sometimes run neat, an acid catalyst like trifluoroacetic acid can be beneficial, but harsh acidic conditions can also promote side reactions.[5]

  • Reaction Monitoring: Track the reaction by TLC or LC-MS. Prolonged reaction times at high temperatures can lead to the formation of tars and degradation products.[6]

• Refine Work-up Procedure:

  • Upon completion, the reaction mixture is typically poured into water or an ice bath to precipitate the crude product.[5] The pH of the solution is critical here. The product is an amphoteric molecule; it is soluble in both strong acid and strong base. Adjust the pH carefully to its isoelectric point to ensure maximum precipitation.

Caption: A logical workflow for troubleshooting low product yield.

Q2: I've isolated my product, but it's contaminated with a significant side product that lacks a -COOH peak in the NMR. What could it be?

Answer: The most probable side product is the decarboxylated analogue, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline . The quinoline-4-carboxylic acid moiety is susceptible to decarboxylation, particularly under harsh thermal or acidic/basic conditions.[7][8][9]

Mechanism of Formation: The loss of CO₂ is often promoted by high temperatures during the reaction reflux or during product isolation if conditions are not carefully controlled.

Preventative Measures:

• Moderate Reaction Temperature: Avoid excessively high temperatures or prolonged reflux times. Monitor the reaction closely and stop it once the starting materials are consumed.

• Careful pH Control: During work-up, avoid strongly acidic or basic conditions, especially when heated.

• Purification: If the decarboxylated impurity forms, it can often be separated from the desired carboxylic acid product by:

  • Acid-Base Extraction: Dissolve the crude mixture in a dilute base (e.g., aq. NaHCO₃). The desired acid will form a soluble carboxylate salt and move to the aqueous layer, while the less polar, non-acidic decarboxylated side product will remain in the organic layer. Subsequent acidification of the aqueous layer will precipitate the pure product.

  • Column Chromatography: A silica gel column using a gradient elution (e.g., dichloromethane/methanol) can effectively separate the more polar carboxylic acid from the less polar impurity.

Caption: Formation pathway of the common decarboxylated side product.

Q3: My 1-ethyl-1H-pyrazole-4-carbaldehyde precursor synthesis is problematic. I'm getting a mixture of isomers. Why?

Answer: This issue arises during the N-ethylation of a pyrazole ring, which contains two non-equivalent nitrogen atoms (N1 and N2). Direct alkylation can lead to a mixture of regioisomers.

Controlling Regioselectivity:

The regiochemical outcome of pyrazole N-alkylation is highly dependent on reaction conditions and the substituents present on the pyrazole ring.[10][11]

• Steric Hindrance: The bulkier substituent will generally direct the incoming alkyl group to the less sterically hindered nitrogen.

• Electronic Effects: Electron-withdrawing groups on the pyrazole ring can influence the nucleophilicity of the adjacent nitrogen atoms.

• Counter-ion and Solvent: The nature of the base and solvent system can influence which nitrogen is deprotonated and subsequently alkylated.

Recommended Protocol for Selective N1-Ethylation:

A reliable method is to perform a stepwise synthesis:

• Start with Pyrazole-4-carbaldehyde: Synthesize or procure pyrazole-4-carbaldehyde first.

• N-Ethylation: Carefully select your base and alkylating agent. Using a base like sodium hydride (NaH) in an aprotic polar solvent like DMF or THF, followed by the addition of an ethylating agent (e.g., ethyl iodide or diethyl sulfate), often provides better selectivity.[11] It is crucial to monitor the reaction to avoid dialkylation or side reactions with the aldehyde group.

• Purification: The resulting N1 and N2 isomers often have different polarities and can be separated by column chromatography.

Parameter	Condition A (Less Selective)	Condition B (More Selective)
Base	K₂CO₃	NaH
Solvent	Acetone / Acetonitrile	DMF / THF (anhydrous)
Temperature	Reflux	0 °C to Room Temperature
Typical Outcome	Mixture of N1 and N2 isomers	Predominantly N1 isomer

Q4: During work-up, my product seems to form an intractable emulsion or is difficult to filter. What can I do?

Answer: Quinoline-4-carboxylic acids can exhibit poor solubility and a tendency to form fine, gelatinous precipitates, making isolation challenging.

Troubleshooting Filtration and Isolation:

• Improve Crystal Morphology:

  • Anti-Solvent Addition: After precipitating your product by pH adjustment, try adding a miscible co-solvent in which the product is less soluble (e.g., acetonitrile or isopropanol) and aging the slurry (stirring at room temperature or 0-5 °C for several hours). This can encourage the growth of larger, more easily filterable crystals.

  • Controlled Precipitation: Instead of rapidly crashing the product out of solution, adjust the pH slowly with stirring.

• Breaking Emulsions:

  • If an emulsion forms during an acid-base extraction, it is often due to partially soluble intermediates or salts.

  • Add Brine: Addition of a saturated aqueous NaCl solution increases the ionic strength of the aqueous phase, which can help break the emulsion and force better phase separation.

  • Filtration Aid: Filter the entire mixture through a pad of Celite® or diatomaceous earth. This can help break up the emulsion and trap fine particulates. Rinse the filter cake with fresh solvent.

III. Summary of Key Side Reactions and Solutions

Observed Issue	Potential Cause(s)	Recommended Action(s)
Low Final Yield	Impure starting materials; Sub-optimal reaction conditions; Product loss during work-up.	Verify SM purity; Optimize reaction time/temp; Adjust work-up pH carefully.
Major Impurity (No -COOH)	Decarboxylation of the target molecule.	Reduce reaction temperature/time; Use milder work-up conditions; Purify via acid-base extraction.
Mixture of Pyrazole Isomers	Non-regioselective N-ethylation of the pyrazole ring.	Use a stronger base (e.g., NaH) in an aprotic solvent; Separate isomers via chromatography.
Formation of Dark Tars	Acid-catalyzed polymerization of intermediates or starting materials.	Reduce catalyst concentration; Ensure high purity of reactants; Avoid excessive heating.[6]
Incomplete Reaction	Low reactivity of aniline or aldehyde component; Insufficient heating.	Increase reaction time; Use a more effective acid catalyst; Ensure temperature is at reflux.[1]

IV. References

• O'Brien, C., et al. (2013). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. Available at: [Link]

• Welsch, M. E., et al. (2022). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry. Available at: [Link]

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Available at: [Link]

• Mohammed, I. K., & Mousa, E. F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A. Available at: [Link]

• Zhang, Y., et al. (2017). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules. Available at: [Link]

• Singh, S., et al. (2022). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]

• Wang, Y., et al. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry. Available at: [Link]

• Bakr, M. F., et al. (2020). Synthesis of pyrano[3,2-c]quinoline-4-carboxylates and 2-(4-oxo-1,4-dihydroquinolin-3-yl)fumarates. ResearchGate. Available at: [Link]

• Kerisit, A., et al. (2007). Rapid synthesis of quinoline-4-carboxylic acid derivatives from arylimines and 2-substituted acrylates or acrylamides under indium(iii) chloride and microwave activations. Scope and limitations of the reaction. Organic & Biomolecular Chemistry. Available at: [Link]

• Bakr, M. F., et al. (2025). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. ResearchGate. Available at: [Link]

• Sahn, J. J., et al. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry. Available at: [Link]

• Sławiński, J., et al. (2023). Multicomponent Synthesis of 4-Aryl-4,9-dihydro-1H-pyrazolo[3,4-b]quinolines Using L-Proline as a Catalyst—Does It Really Proceed? Molecules. Available at: [Link]

• Lahna, O., et al. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. ResearchGate. Available at: [Link]

• Singh, A., & Parle, A. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). N-alkylation method of pyrazole. Available at:

• Fraviwala, M. J., et al. (2011). Improved Synthesis of 1H-Pyrazole-4-carbaldehyde. Taylor & Francis Online. Available at: [Link]

• The Organic Chemistry Tutor. (2025). Decarboxylation of Carboxylic Acids. YouTube. Available at: [Link]

• Pfitzinger Quinoline Synthesis. (n.d.). Cambridge University Press. Available at: [Link]

• Timofeeva, T. V., et al. (2024). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences. Available at: [Link]

• Shawali, A. S., et al. (2025). Diazotization and Coupling Reactions of Ethyl 3-amino-1H-pyrazole-4-carboxylate;Synthesis of some Pyrazolozaines. ResearchGate. Available at: [Link]

• Asadi, S., et al. (2014). Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in Organic Syntheses. ResearchGate. Available at: [Link]

• Eiden, F., et al. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. ARKIVOC. Available at: [Link]

• Liu, Y., et al. (2023). Anilino-carbazole-based D–π–D′–π–D blue light material coordinated exciplex for achieving white light dynamic regulation. RSC Advances. Available at: [Link]

• Kulkarni, S. K., et al. (n.d.). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

• Soell, S., & Gmeiner, P. (2025). Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. ResearchGate. Available at: [Link]

• Chemistry LibreTexts. (2023). The Decarboxylation of Carboxylic Acids and Their Salts. Available at: [Link]

• Cuny, G. D., & Veirstraeten, J. B. (2006). Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters. The Journal of Organic Chemistry. Available at: [Link]

• Dandia, A., et al. (2012). Rapid one-pot four component synthesis of bioactive pyranopyrazoles using citric acid as a mild organocatalyst. Scholars Research Library. Available at: [Link]

• Wang, Z., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. Available at: [Link]

• Liu, X.-H., et al. (2012). Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. Molecules. Available at: [Link]

• Fun, H.-K., et al. (2011). 4-Acetyl-1H-pyrrole-2-carbaldehyde. Acta Crystallographica Section E. Available at: [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Application of pfitzinger reaction in. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Decarboxylation. Available at: [Link]

• All About Chemistry. (2020). Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full mechanism. YouTube. Available at: [Link]

• ResearchGate. (n.d.). Quinoline synthesis methods: Friedländer reaction (F); and Pfitzinger... Download Scientific Diagram. Available at: [Link]

Sources

• 1. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iipseries.org [iipseries.org]
• 3. asianpubs.org [asianpubs.org]
• 4. 4-Acetyl-1H-pyrrole-2-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Decarboxylation [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]

overcoming resistance to 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid in cell lines

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for investigating and overcoming resistance to 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. While this specific molecule is not extensively characterized in publicly available literature, its core structure, quinoline-4-carboxylic acid, is a well-established pharmacophore found in numerous potent inhibitors of dihydroorotate dehydrogenase (DHODH).[1][2] This guide is therefore predicated on the scientifically grounded hypothesis that the compound of interest is a DHODH inhibitor.

This resource is designed to provide you with in-depth troubleshooting strategies and detailed experimental protocols to address challenges you may encounter with acquired resistance in your cell line models.

I. Frequently Asked Questions (FAQs)

This section addresses common initial observations and questions that arise when working with a novel DHODH inhibitor.

Q1: What is the primary mechanism of action for a quinoline-4-carboxylic acid-based DHODH inhibitor?

A1: Dihydroorotate dehydrogenase (DHODH) is a critical enzyme in the de novo pyrimidine biosynthesis pathway.[1][3] It catalyzes the conversion of dihydroorotate to orotate, a necessary step for the production of pyrimidine nucleotides (uridine, cytidine, and thymidine) which are essential for DNA and RNA synthesis.[1][4] By inhibiting DHODH, these compounds lead to a depletion of the pyrimidine pool, which in turn arrests cell cycle progression, particularly in rapidly proliferating cells like cancer cells that are highly dependent on this pathway.[1][4]

Q2: I'm observing a decrease in sensitivity to the compound in my long-term cell culture. What are the initial steps to confirm resistance?

A2: The first step is to quantitatively confirm the shift in sensitivity. This is typically done by performing a dose-response assay to compare the IC50 (or GI50) values of the parental (sensitive) cell line with the suspected resistant cell line. A significant increase (typically 3-fold or higher) in the IC50 value is a strong indicator of acquired resistance. It is crucial to perform these experiments in parallel using a single batch of the compound and consistent cell culture conditions to ensure comparability.

Q3: Can I reverse the effect of the DHODH inhibitor to confirm its on-target activity?

A3: Yes, a key validation experiment for DHODH inhibitors is a "uridine rescue" assay. Since the compound blocks the de novo synthesis of pyrimidines, supplementing the cell culture medium with exogenous uridine can bypass this blockade and restore cell proliferation.[3] If the addition of uridine reverses the cytotoxic or cytostatic effects of your compound, it strongly supports that the observed phenotype is due to on-target DHODH inhibition.

II. Troubleshooting Guide: Investigating and Overcoming Acquired Resistance

This section provides a structured approach to understanding and mitigating resistance to your DHODH inhibitor.

A. Characterizing the Resistant Phenotype

The initial step in overcoming resistance is to thoroughly characterize the resistant cell line.

1. Confirmation of Resistance and Stability of the Phenotype:

• Protocol: Perform a time-course experiment to assess the stability of the resistant phenotype. Culture the resistant cells in the absence of the DHODH inhibitor for several passages and periodically measure the IC50. A stable resistant phenotype will maintain a high IC50, while an unstable phenotype may show a gradual return to sensitivity.

• Interpretation: A stable resistance suggests a genetic or stable epigenetic alteration, whereas an unstable phenotype might indicate a transient adaptive response.

2. Cross-Resistance Analysis:

• Protocol: Test the sensitivity of your resistant cell line to other known DHODH inhibitors (e.g., Brequinar, Teriflunomide) and to agents with different mechanisms of action (e.g., a topoisomerase inhibitor like Doxorubicin or a microtubule-targeting agent like Paclitaxel).

• Interpretation:

  • Cross-resistance to other DHODH inhibitors: Suggests a resistance mechanism directly related to the target or the pathway (e.g., DHODH mutation or upregulation of the pyrimidine salvage pathway).

  • No cross-resistance to other DHODH inhibitors: May indicate a mechanism specific to the chemical structure of your compound, such as increased efflux.

  • Sensitivity to drugs with other mechanisms: Confirms that the resistance is specific to the DHODH inhibition pathway and not due to a general mechanism of multi-drug resistance.

B. Elucidating the Mechanism of Resistance

Once the resistant phenotype is confirmed, the next step is to identify the underlying molecular mechanism.

1. Target-Based Resistance:

• Hypothesis: Mutations in the DHODH gene can alter the drug-binding site, reducing the inhibitor's efficacy.

• Experimental Approach:

  • Sanger Sequencing: Sequence the coding region of the DHODH gene in both parental and resistant cell lines to identify any mutations.

  • Western Blot: Compare the expression levels of the DHODH protein in sensitive and resistant cells. A significant upregulation of the target protein could also contribute to resistance.

2. Pathway-Based Resistance:

• Hypothesis: Cells can develop resistance by upregulating alternative pathways for nucleotide synthesis, primarily the pyrimidine salvage pathway.

• Experimental Approach:

  • qRT-PCR and Western Blot: Analyze the expression of key enzymes in the pyrimidine salvage pathway, such as uridine-cytidine kinase (UCK) and thymidine kinase (TK).

  • Metabolomic Analysis: Use LC-MS/MS to compare the intracellular pools of pyrimidine and purine nucleotides in sensitive and resistant cells, both in the presence and absence of the inhibitor.

3. Drug Efflux:

• Hypothesis: Increased expression of ATP-binding cassette (ABC) transporters can actively pump the drug out of the cell, reducing its intracellular concentration.

• Experimental Approach:

  • qRT-PCR and Western Blot: Assess the expression of common ABC transporters like MDR1 (ABCB1), MRP1 (ABCC1), and BCRP (ABCG2).

  • Flow Cytometry-based Efflux Assay: Use fluorescent substrates of ABC transporters (e.g., Rhodamine 123 for MDR1) to measure efflux activity. Co-incubation with known ABC transporter inhibitors (e.g., Verapamil for MDR1) can confirm the involvement of a specific transporter.

C. Strategies to Overcome Resistance

Based on the identified mechanism of resistance, rational strategies can be designed to re-sensitize the cells.

1. Combination Therapy:

• Rationale: Combining the DHODH inhibitor with a second agent that targets the resistance mechanism or a collateral vulnerability can restore efficacy.

• Potential Combination Strategies:

  • With an ABC Transporter Inhibitor: If resistance is due to increased efflux, co-administration with a specific ABC transporter inhibitor can restore intracellular drug concentrations.

  • With a Pyrimidine Salvage Pathway Inhibitor: If the salvage pathway is upregulated, combining with an inhibitor of this pathway can create a synthetic lethal interaction.

  • With Chemotherapeutic Agents: DHODH inhibitors have been shown to sensitize cells to other chemotherapeutic agents.[1]

2. Synergistic Drug Screening:

• Protocol: Perform a high-throughput synergistic drug screen using a library of approved and investigational anti-cancer agents to identify novel effective combinations.

• Data Analysis: Use the Chou-Talalay method to calculate the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

3. Genetic Knockdown to Validate Resistance Mechanisms:

• Protocol: Use siRNA or shRNA to transiently or stably knock down the expression of genes suspected of conferring resistance (e.g., a specific ABC transporter or a salvage pathway enzyme) in the resistant cell line.

• Interpretation: A restoration of sensitivity to the DHODH inhibitor upon knockdown of the target gene validates its role in the resistance mechanism.

III. Experimental Protocols

Protocol 1: Dose-Response Assay for IC50 Determination

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Drug Treatment: Prepare a serial dilution of the DHODH inhibitor. Add the diluted compound to the cells and incubate for a period equivalent to at least two cell doubling times (typically 48-72 hours).

• Viability Assessment: Use a suitable cell viability reagent (e.g., MTT, resazurin, or a commercially available kit like CellTiter-Glo®).

• Data Analysis: Plot the percentage of viable cells against the log of the drug concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Uridine Rescue Assay

• Cell Seeding: Seed cells in a 96-well plate as described above.

• Co-treatment: Treat the cells with a fixed concentration of the DHODH inhibitor (e.g., 2x IC50 of the parental line) in the presence or absence of a serial dilution of uridine (typically starting from 100 µM).

• Incubation and Viability Assessment: Incubate for 48-72 hours and assess cell viability.

• Data Analysis: Compare the viability of cells treated with the DHODH inhibitor alone to those co-treated with uridine. A significant increase in viability in the presence of uridine indicates a successful rescue.

IV. Data Presentation and Visualization

Table 1: Example IC50 Values for Parental and Resistant Cell Lines

Cell Line	DHODH Inhibitor IC50 (nM)	Fold Resistance
Parental	10 ± 1.5	-
Resistant	150 ± 12.8	15

Diagrams

Caption: Figure 1: Mechanism of DHODH Inhibition and Uridine Rescue.

Caption: Figure 2: Potential Mechanisms of Resistance to DHODH Inhibitors.

V. References

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. [Link]

• Christian, S., et al. (2019). The novel dihydroorotate dehydrogenase (DHODH) inhibitor BAY 2402234 triggers differentiation and is effective in the treatment of myeloid malignancies. Leukemia, 33(10), 2403-2415. [Link]

• Ladds, M. J. G., et al. (2022). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 65(3), 2348-2367. [Link]

• He, Z., et al. (2021). SAR Based Optimization of a 4-Quinoline Carboxylic Acid Analog with Potent Anti-Viral Activity. ACS Medicinal Chemistry Letters, 12(9), 1436-1443. [Link]

• European Patent Office. (2022). EP4048251A1 - Compositions comprising a dhodh inhibitor for the treatment of acute myeloid leukemia.

• Ishida, T., et al. (2021). DHODH inhibition synergizes with DNA-demethylating agents in the treatment of myelodysplastic syndromes. Blood Advances, 5(2), 554-566. [Link]

Sources

• 1. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SAR Based Optimization of a 4-Quinoline Carboxylic Acid Analog with Potent Anti-Viral Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DHODH inhibition synergizes with DNA-demethylating agents in the treatment of myelodysplastic syndromes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. EP4048251A1 - Compositions comprising a dhodh inhibitor for the treatment of acute myeloid leukemia - Google Patents [patents.google.com]

Technical Support Center: Scaling Up 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid Production

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and scale-up of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. This guide is designed for researchers, process chemists, and drug development professionals. It provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions (FAQs) to address the specific challenges encountered during the production of this important heterocyclic compound.

Overview of the Synthetic Pathway

The most common and industrially relevant route for synthesizing 2-substituted quinoline-4-carboxylic acids is the Pfitzinger reaction.[1][2][3] This reaction involves the condensation of isatin (or a derivative) with a carbonyl compound containing an α-methylene group, in the presence of a strong base.[2][4][5]

For the target molecule, the key reactants are isatin and 1-(1-ethyl-1H-pyrazol-4-yl)ethanone . The reaction proceeds through several key mechanistic steps, including the base-catalyzed hydrolysis of isatin, formation of an imine intermediate, and subsequent intramolecular cyclization and dehydration to form the final quinoline ring system.[2]

Pfitzinger Reaction Mechanism

Caption: The Pfitzinger reaction pathway for quinoline synthesis.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis and scale-up in a question-and-answer format.

Low Reaction Yield

Q: Our Pfitzinger reaction yield is consistently below 50%. What are the primary factors to investigate?

A: Low yield in the Pfitzinger synthesis is a frequent issue, especially during scale-up. The causes can be traced to several critical parameters:

• Base Strength and Stoichiometry: The reaction requires a strong base (typically KOH or NaOH) to efficiently hydrolyze the amide bond in isatin.[2][3] Insufficient base will lead to incomplete isatin ring-opening, leaving starting material unreacted.

  • Troubleshooting:

    • Ensure the base is fully dissolved and active. Use fresh, high-purity pellets or a standardized aqueous solution.

    • Verify the stoichiometry. At least 2-3 equivalents of base relative to isatin are often required for high conversion.

    • Consider the use of a phase-transfer catalyst on larger scales if solubility issues are suspected.

• Reaction Temperature and Time: The condensation and cyclization steps are temperature-dependent. Insufficient heat can lead to a sluggish reaction, while excessive heat can promote side reactions and decomposition of starting materials or the product.

  • Troubleshooting:

    • Establish a precise temperature profile. A typical reflux in ethanol (around 78°C) is common, but the optimal temperature may vary.

    • Monitor reaction progress using an appropriate analytical method (e.g., TLC or HPLC). Extend the reaction time if starting materials are still present, but be wary of impurity formation with prolonged heating.

• Purity of Starting Materials: The purity of both isatin and the pyrazole ketone is paramount. Impurities in the ketone can interfere with the enolization required for the reaction.

  • Troubleshooting:

    • Recrystallize or re-distill starting materials if their purity is questionable.

    • Confirm the identity and purity of all reagents via NMR, GC-MS, or HPLC before use.

Q: We observe a significant amount of a dark, tar-like substance in our crude product. What causes this and how can it be prevented?

A: The formation of tar or polymeric material is often due to side reactions, particularly under strongly basic and high-temperature conditions.

• Aldol Condensation: The ketone starting material, 1-(1-ethyl-1H-pyrazol-4-yl)ethanone, can undergo self-condensation under strong base catalysis. This is a competing reaction that consumes the ketone and generates complex, high-molecular-weight impurities.

  • Prevention:

    • Controlled Addition: Instead of adding all reagents at once, try a semi-batch process. Add the ketone slowly to the solution of isatin and base at a controlled temperature. This keeps the instantaneous concentration of the enolizable ketone low, minimizing self-condensation.

    • Temperature Management: Avoid temperature overshoots. Ensure the reactor has adequate cooling capacity, especially during exothermic addition steps.

• Decomposition: Isatin and the intermediate isatinic acid can be unstable under prolonged exposure to harsh conditions.[6]

  • Prevention:

    • Minimize reaction time by optimizing temperature and catalyst concentration.

    • Ensure an inert atmosphere (e.g., nitrogen blanket) to prevent oxidative degradation, which can be more pronounced at scale.

Impurity Formation and Control

Q: Besides starting materials, what are the most common process-related impurities, and how do we identify them?

A: Several impurities can arise from the Pfitzinger reaction. Effective control requires understanding their origin.

Impurity Type	Likely Source	Recommended Analytical Method
Decarboxylated Product	Loss of the -COOH group due to excessive heat or prolonged reaction time, especially in acidic work-up conditions.	HPLC, LC-MS (identifiable by mass difference of 44 Da)
Unreacted Isatinic Acid	Incomplete condensation or cyclization. Often precipitates during work-up.	HPLC, IR (presence of ketone and amine signals)
Aldol Side-Products	Self-condensation of the pyrazole ketone.	LC-MS (mass will correspond to dimers or trimers of the ketone)
Positional Isomers	If using a substituted isatin, incomplete regioselectivity can lead to isomeric products.	HPLC, 2D-NMR (for structural elucidation)

Troubleshooting Workflow for Impurities

Caption: A logical workflow for identifying and addressing impurity issues.

Purification and Isolation Challenges

Q: The crude product is difficult to purify by simple recrystallization. What are our options?

A: Quinoline-4-carboxylic acids can be challenging to purify due to their zwitterionic nature and often poor solubility in common organic solvents.

• pH-Modulated Extraction/Precipitation: This is the most powerful technique for this class of compounds.

  • Principle: The carboxylic acid is soluble in aqueous base (as a carboxylate salt), while many neutral organic impurities (like aldol products or unreacted ketone) are not. Conversely, the quinoline nitrogen can be protonated in acid, but this is less commonly used for purification.

  • Protocol:

    • Dissolve the crude product in a sufficient volume of aqueous base (e.g., 1M NaOH or K2CO3). The target compound will dissolve, forming the sodium/potassium salt.

    • Filter off any insoluble material (tar, neutral impurities).

    • Extract the basic aqueous layer with a water-immiscible organic solvent (e.g., methyl tert-butyl ether, toluene) to remove any remaining neutral impurities.

    • Slowly acidify the clean aqueous layer with an acid (e.g., acetic acid or dilute HCl) to a pH of ~4-5. The product will precipitate out.

    • Isolate the purified solid by filtration, wash with water, and dry.

• Solvent Selection for Recrystallization: If recrystallization is necessary after pH adjustment, solvent choice is critical.

  • Recommended Solvents: High-boiling polar, aprotic solvents like DMF, DMAc, or DMSO are often effective, though their removal can be difficult.[7] A mixture of acetic acid and water can also be a good system.

  • Procedure: Dissolve the product in a minimal amount of hot solvent, filter while hot to remove particulates, and allow to cool slowly for crystal formation. An anti-solvent (like water or an ether) can be added to induce precipitation if needed.

Scale-Up Specific Issues

Q: We are moving from a 1L flask to a 50L reactor. What new challenges should we anticipate?

A: Scaling up introduces complexities beyond simple proportional increases in reagents.[8][9]

• Heat Transfer: The surface-area-to-volume ratio decreases dramatically at scale. Exothermic events (like neutralization or reagent addition) can cause rapid temperature increases that are difficult to control.

  • Mitigation:

    • Use a jacketed reactor with a reliable heating/cooling system.

    • Implement slow, controlled addition rates for reagents.

    • Model the process exotherm on a smaller scale using reaction calorimetry (RC1) to predict the thermal profile at scale.

• Mixing Efficiency: Achieving homogenous mixing in a large reactor is much harder than in a flask.[8] Poor mixing can lead to localized "hot spots" or areas of high reagent concentration, promoting side reactions and reducing yield.

  • Mitigation:

    • Select an appropriate impeller design (e.g., pitched-blade turbine, anchor) for the viscosity of the reaction mixture.

    • Determine the optimal agitation speed to ensure good mixing without excessive shear, which could affect particle size during precipitation.

• Solid Handling: Isolating and drying large quantities of product presents logistical challenges.

  • Mitigation:

    • Use appropriate filtration equipment (e.g., Nutsche filter-dryer).

    • Ensure the drying method (e.g., vacuum oven) is adequate to remove residual solvents to meet specifications without causing product degradation.

Frequently Asked Questions (FAQs)

Q1: What are the key safety considerations when running the Pfitzinger reaction at scale?

A: Safety is paramount. Key considerations include:

• Corrosive Reagents: Strong bases (KOH, NaOH) and acids (HCl for work-up) are highly corrosive. Ensure all personnel use appropriate personal protective equipment (PPE), including chemical-resistant gloves, splash goggles, and lab coats.

• Exothermic Reactions: The initial hydrolysis and subsequent neutralization are exothermic. A runaway reaction is a serious risk. Never add reagents faster than the reactor's cooling system can handle.

• Solvent Handling: Ethanol is flammable. Ensure the reactor is properly grounded and located in a well-ventilated area with appropriate fire suppression systems.

• Reagent Toxicity: While the final product's toxicology profile will be specific, starting materials like isatin and pyrazole derivatives should be handled with care. Review the Safety Data Sheet (SDS) for all chemicals before use.[10]

Q2: Are there alternative, "greener" solvents we can use instead of ethanol?

A: While ethanol is a relatively green solvent, other options can be explored. Water can be used as a co-solvent with ethanol, and some modern variations of the Pfitzinger reaction have been developed under microwave irradiation in water, which can reduce reaction times and improve yields.[11] However, the solubility of the pyrazole ketone in purely aqueous systems may be a limiting factor, requiring extensive process development to validate a new solvent system.

Q3: Can we use a different base, like an organic base, to avoid the harsh conditions of KOH?

A: The Pfitzinger reaction mechanism is fundamentally reliant on a strong base to hydrolyze the isatin amide bond.[4] Weaker organic bases like triethylamine or DBU are generally insufficient to initiate the reaction. The Halberkann variant uses N-acyl isatins, which can react under different conditions, but this alters the starting material requirements.[2] For the standard Pfitzinger, strong inorganic bases are typically necessary.

Q4: How can we reliably monitor the reaction to determine its endpoint?

A: Visual inspection is unreliable. A robust analytical method is essential.

• Thin-Layer Chromatography (TLC): Good for initial, rapid, qualitative checks at the lab scale.

• High-Performance Liquid Chromatography (HPLC): The gold standard for process monitoring. An HPLC method should be developed that can resolve the starting materials, the product, and key impurities. By taking time-point samples from the reactor, you can quantify the disappearance of starting materials and the appearance of the product to determine the optimal reaction endpoint, preventing unnecessary heating and impurity formation.

Experimental Protocols

Protocol: Lab-Scale Pfitzinger Synthesis (Illustrative)

Disclaimer: This protocol is for illustrative purposes. All procedures should be developed and validated by qualified personnel.

• Setup: Equip a 1 L, 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and a temperature probe connected to a heating mantle.

• Reagent Charge: Under a nitrogen atmosphere, charge potassium hydroxide (e.g., 0.2 mol) and 250 mL of ethanol. Stir until the KOH is fully dissolved.

• Isatin Addition: Add isatin (e.g., 0.07 mol) to the basic ethanol solution. The solution will typically turn a dark red/brown.

• Ketone Addition: Heat the mixture to a gentle reflux (~75-80°C). Slowly add a solution of 1-(1-ethyl-1H-pyrazol-4-yl)ethanone (0.07 mol) in 50 mL of ethanol over 30-60 minutes.

• Reaction: Maintain the reflux for the required duration (e.g., 12-24 hours), monitoring by HPLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Distill off the majority of the ethanol under reduced pressure.

  • Add 300 mL of water to the residue and stir to dissolve the potassium salt of the product.

  • Transfer the aqueous solution to a separatory funnel and extract with MTBE (2 x 100 mL) to remove neutral impurities.

  • Cool the aqueous layer in an ice bath and slowly add glacial acetic acid or 3M HCl with vigorous stirring until the pH is ~4.5.

  • A precipitate will form. Continue stirring in the ice bath for 1 hour to ensure complete precipitation.

• Isolation:

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with cold water (2 x 50 mL).

  • Dry the product in a vacuum oven at 60-70°C to a constant weight.

Protocol: Purification via pH-Modulated Precipitation

• Dissolution: Suspend the crude, dry product in deionized water (approx. 10-15 mL per gram of crude material).

• Basification: While stirring, add 2M NaOH solution dropwise until all the solid dissolves and the pH is >12.

• Clarification: If any solid/tar remains, filter the solution through a pad of celite to get a clear solution.

• Acidification: Cool the clear solution in an ice bath. Slowly add 3M HCl dropwise with efficient stirring. The product will begin to precipitate. Continue adding acid until the pH of the slurry is between 4 and 5.

• Digestion: Continue to stir the slurry in the ice bath for at least 1 hour. This "digestion" period allows for crystal growth and improves filterability.

• Isolation: Collect the purified product by vacuum filtration, wash thoroughly with cold deionized water, and dry under vacuum.

References

• Pfitzinger Quinoline Synthesis. (n.d.). In Name Reactions in Organic Synthesis. Cambridge University Press. Retrieved from [Link]

• Moir, J. B., et al. (2021). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry. Available at: [Link]

• Yadav, V., & Yadav, N. (2012). Application of pfitzinger reaction in the synthesis of quinoline-4-carboxylic acid derivatives of carbazolo and azacarbazolo fused indophenazine. Journal of Chemical and Pharmaceutical Research, 4(4), 1956-1959. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• Piotrowska, H., et al. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Molecules, 27(3), 953. Available at: [Link]

• Fatimah, I., et al. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Reaction. Makara Journal of Science, 27(2), 7. Available at: [Link]

• Wikipedia. (n.d.). Pfitzinger reaction. Retrieved from [Link]

• (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. ResearchGate. Available at: [Link]

• Patel, D. B., & Patel, H. D. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. Available at: [Link]

• Google Patents. (2005). WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative.

• HWS Labortechnik Mainz. (2024). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. Available at: [Link]

• Prime Scholars. (n.d.). How to deal with scale-up challenges of Chemistry? Retrieved from [Link]

• Al-Ostath, A., et al. (2023). In Vitro Enzymatic and Computational Assessments of Pyrazole–Isatin and Pyrazole–Indole Conjugates as Anti-Diabetic, Anti-Arthritic, and Anti-Inflammatory Agents. Molecules, 28(15), 5707. Available at: [Link]

• Sharma, V., et al. (2021). Isatin and its derivatives: a survey of recent syntheses, reactions, and applications. RSC Advances, 11(41), 25496-25519. Available at: [Link]

Sources

• 1. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Pfitzinger Quinoline Synthesis (Chapter 44) - Name Reactions in Organic Synthesis [cambridge.org]
• 5. jocpr.com [jocpr.com]
• 6. Isatin and its derivatives: a survey of recent syntheses, reactions, and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative - Google Patents [patents.google.com]
• 8. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 9. primescholars.com [primescholars.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Method Refinement for Analyzing 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid Metabolites

Welcome to the technical support resource for the analysis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid and its metabolites. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to address common challenges encountered during experimental workflows. Our goal is to explain not just the procedural steps, but the underlying scientific principles to empower you to refine your methods effectively.

Section 1: Understanding the Molecule and Its Potential Metabolism

Before diving into troubleshooting, it is critical to understand the physicochemical properties of the parent compound and anticipate its metabolic fate. 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is a heterocyclic compound featuring a quinoline core, a pyrazole ring, and a carboxylic acid group. These features dictate its behavior in analytical systems and its likely biotransformations.

Q1: What are the most probable metabolic pathways for this compound?

A1: Based on its structure, the compound will likely undergo both Phase I and Phase II metabolism.

• Phase I (Functionalization): The primary sites for Phase I oxidation, mediated by cytochrome P450 enzymes, are the electron-rich positions on the quinoline and pyrazole rings and the ethyl group.

  • Hydroxylation (+15.99 Da): Expect hydroxylation on the quinoline or pyrazole rings. The quinoline ring, in particular, is known to be susceptible to oxidation.[1]

  • N-dealkylation (-28.03 Da): The ethyl group on the pyrazole is a target for dealkylation, resulting in a primary amine.

  • Oxidation of the ethyl group: This can lead to a primary alcohol followed by further oxidation to an aldehyde and a carboxylic acid.

• Phase II (Conjugation): The carboxylic acid group and any newly introduced hydroxyl groups are prime candidates for Phase II conjugation to increase water solubility for excretion.

  • Glucuronidation (+176.03 Da): This is a very common pathway for carboxylic acids and hydroxylated metabolites.

  • Sulfation (+79.96 Da): An alternative conjugation pathway for hydroxylated metabolites.

Understanding these potential transformations is the first step in setting up your mass spectrometer to look for the correct mass shifts from the parent compound.

Table 1: Common Metabolic Biotransformations and Expected Mass Shifts

Biotransformation	Mass Change (Da)	Likely Site on Parent Compound
Hydroxylation	+15.9949	Quinoline ring, Pyrazole ring, Ethyl group
Di-hydroxylation	+31.9898	Quinoline ring
N-dealkylation (loss of ethyl)	-28.0313	Ethyl group on pyrazole ring
Glucuronidation	+176.0321	Carboxylic acid group, newly formed hydroxyl groups
Sulfation	+79.9568	Newly formed hydroxyl groups

Section 2: Sample Preparation Troubleshooting

The goal of sample preparation is to remove interferences (e.g., proteins, phospholipids) while maximizing the recovery of the parent compound and its diverse metabolites.[2] The choice of method is a critical decision point that impacts data quality.

Caption: General sample preparation workflow.

Q2: I used protein precipitation with acetonitrile, but my results are inconsistent and the signal intensity is low. Why?

A2: While protein precipitation (PPT) is fast and simple, it has significant drawbacks that may be causing your issues.

• Causality: PPT is a crude cleanup method. It effectively removes large proteins, but endogenous interferences like phospholipids and salts remain in the supernatant.[3] These interferences can cause ion suppression in the mass spectrometer's source, where they compete with your analytes for ionization, thereby reducing signal intensity.[3] The parent compound, being somewhat nonpolar, may also partially precipitate with the proteins if not enough organic solvent is used.

• Troubleshooting Steps:

  • Optimize the Solvent-to-Plasma Ratio: A standard 3:1 ratio of acetonitrile to plasma is a good starting point.[4] Insufficient solvent may lead to incomplete protein precipitation.

  • Use Ice-Cold Solvent: Adding ice-cold acetonitrile and keeping samples on ice enhances protein crashing and minimizes enzymatic degradation of metabolites.[4]

  • Consider an Alternative: If ion suppression persists, you are likely dealing with a complex matrix. You should move to a more robust cleanup method like Solid Phase Extraction (SPE).

Q3: What type of SPE cartridge should I use for the parent compound and its more polar metabolites?

A3: A mixed-mode SPE cartridge is the ideal choice.

• Expertise: Your analytes span a range of polarities. The parent drug is relatively nonpolar, while its hydroxylated and glucuronidated metabolites are significantly more polar. A single-mode cartridge (like a C18, which works on reversed-phase retention) may not efficiently retain all analytes.

• Recommended Protocol: A mixed-mode polymer-based cartridge with both reversed-phase and ion-exchange properties is recommended. For this specific molecule, a Mixed-Mode Anion Exchange cartridge would be highly effective.

  • Mechanism: At a neutral or slightly basic pH, the carboxylic acid group will be deprotonated (negatively charged) and can be retained by the anion exchange sorbent. The core structure can simultaneously be retained by the reversed-phase sorbent. This dual retention mechanism allows for more stringent washing steps to remove interferences, leading to a much cleaner sample.

  • Elution: You can elute the analytes using an acidified organic solvent, which neutralizes the carboxylic acid group, disrupting the ion-exchange interaction.

Section 3: LC-MS/MS Method Troubleshooting

This is where the separation and detection occur. Fine-tuning your Liquid Chromatography (LC) and Mass Spectrometry (MS) parameters is essential for success.

Caption: A decision tree for common LC-MS issues.

Q4: My chromatographic peaks for the metabolites are broad and not well-retained on my C18 column. What should I do?

A4: This is a common issue when analyzing polar metabolites with a standard reversed-phase (RP) column. You have a few options to improve performance.

• Causality: C18 columns separate compounds based on hydrophobicity. Highly polar metabolites like glucuronides have little interaction with the stationary phase and elute very early, often near the solvent front, resulting in poor peak shape and retention.[5]

• Troubleshooting Steps:

  • Modify the Mobile Phase: Adding an ion-pairing agent (e.g., dimethylbutylamine) to the mobile phase can help retain the acidic parent compound and its metabolites. However, these agents can be difficult to remove from the LC-MS system and may cause long-term contamination.

  • Use a Different Column: A better, more robust solution is to switch to a column designed for polar analytes.

    • Polar-Embedded C18 Column: These columns have a polar group embedded near the base of the C18 chain, which allows them to be used with highly aqueous mobile phases without phase collapse, improving retention of polar compounds.

    • HILIC Column: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative. It uses a polar stationary phase and a high organic mobile phase. Water acts as the strong eluting solvent. This is often the best choice for very polar metabolites like glucuronides.[5]

Q5: Should I use positive or negative electrospray ionization (ESI) mode?

A5: You should test both, but ESI negative mode will likely be superior for the parent compound and key metabolites.

• Expertise: The choice of ionization mode depends on the analyte's ability to accept a proton (positive mode, [M+H]+) or lose a proton (negative mode, [M-H]-).

  • ESI Negative (-): The carboxylic acid group is highly acidic and will readily deprotonate to form a [M-H]- ion. This makes negative mode highly sensitive for the parent compound and any metabolites that retain this group.[6]

  • ESI Positive (+): The quinoline and pyrazole rings contain nitrogen atoms that can be protonated to form a [M+H]+ ion. This mode will also work, but for a molecule with a highly acidic functional group, negative mode often provides a more stable and intense signal.

• Trustworthiness: The only way to be certain is to perform an infusion of the parent compound standard and test both polarities. The mode that provides the most stable and abundant precursor ion should be chosen for the final method.

Section 4: Detailed Experimental Protocols

These protocols provide a self-validating starting point for your experiments. Always include quality control (QC) samples to monitor system performance.[7]

Protocol 1: Plasma Sample Preparation using Protein Precipitation

• Aliquot 100 µL of plasma into a 1.5 mL microcentrifuge tube.

• Add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled version of the parent compound).[4]

• Vortex vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[4]

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex for 30 seconds, then centrifuge at 3,000 x g for 5 minutes to pellet any insoluble material before injection.

Protocol 2: Generic LC-MS/MS Parameters

• LC System:

  • Column: Polar-embedded C18 (e.g., Waters Acquity UPLC BEH Shield RP18, 2.1 x 50 mm, 1.7 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

• MS System (Tandem Quadrupole):

  • Ionization Mode: ESI Negative

  • Capillary Voltage: -3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Desolvation Gas Flow: 800 L/Hr

  • MRM Transitions: To be determined by infusing a standard of the parent compound. Optimize collision energy for each transition.

References

• Gao, C., et al. (2021). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC. Available at: [Link]

• ZefSci. (2024). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available at: [Link]

• González-Domínguez, R., et al. (2020). Recommendations and Best Practices for Standardizing the Pre-Analytical Processing of Blood and Urine Samples in Metabolomics. PubMed Central. Available at: [Link]

• Liu, Y-Q., et al. (2018). Biologically active quinoline and quinazoline alkaloids part I. PubMed Central. Available at: [Link]

• Guo, K. (2013). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. PubMed Central. Available at: [Link]

• Metabolon. (n.d.). Chapter 5 — Metabolomics Sample Preparation, Storage, and Transportation. Metabolon. Available at: [Link]

• Abonia, R., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. Springer. Available at: [Link]

• Frontiers. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers. Available at: [Link]

• Analytica Chimica Acta. (2024). Tips and tricks for LC–MS-based metabolomics and lipidomics analysis. ScienceDirect. Available at: [Link]

• Kapri, A., et al. (2024). Therapeutic Potential of Pyrazole Containing Compounds: an Updated Review. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Quinoline. Wikipedia. Available at: [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. Available at: [Link]

• CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. CGSpace. Available at: [Link]

• MDPI. (2022). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. MDPI. Available at: [Link]

• Shimadzu. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. Shimadzu. Available at: [Link]

• ACS Publications. (2024). Advances in Pyrazole as an Active Fragment for Herbicide Discovery. ACS Publications. Available at: [Link]

• ResearchGate. (2012). Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. ResearchGate. Available at: [Link]

• Analyst (RSC Publishing). (2020). Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping. Royal Society of Chemistry. Available at: [Link]

• ResearchGate. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate. Available at: [Link]

• PubMed. (2021). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. PubMed. Available at: [Link]

• PubMed Central. (2021). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PubMed Central. Available at: [Link]

• MDPI. (2023). Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. MDPI. Available at: [Link]

• PubMed Central. (2019). Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts. PubMed Central. Available at: [Link]

• MetwareBio. (n.d.). Metabolomics Sample Preparation FAQ. MetwareBio. Available at: [Link]

• PubMed Central. (2022). Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. PubMed Central. Available at: [Link]

• PubMed Central. (2021). Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways. PubMed Central. Available at: [Link]

• MDPI. (2024). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Available at: [Link]

• St. John's University. (n.d.). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. St. John's University. Available at: [Link]

Sources

• 1. Biologically active quinoline and quinazoline alkaloids part I - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of human plasma and urine sample preparation for reproducible and high-throughput UHPLC-MS clinical metabolic phenotyping - Analyst (RSC Publishing) DOI:10.1039/D0AN01319F [pubs.rsc.org]
• 3. metabolon.com [metabolon.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Troubleshooting in Large-Scale LC-ToF-MS Metabolomics Analysis: Solving Complex Issues in Big Cohorts - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

Welcome to the technical support center for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome common challenges associated with the oral bioavailability of this compound. We will explore the underlying scientific principles and provide practical, step-by-step protocols to enhance its therapeutic potential.

Introduction: Understanding the Challenge

The molecule 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid possesses a quinoline-4-carboxylic acid scaffold, a structure often associated with poor aqueous solubility.[1] Low solubility is a primary factor contributing to low oral bioavailability, as the dissolution of the drug in the gastrointestinal fluids is a prerequisite for its absorption.[2][3] This guide will address this core issue through a series of frequently asked questions and troubleshooting strategies.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My initial in vivo studies with a simple suspension of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid show very low and variable exposure. What is the likely cause and what should be my first step?

A1: Root Cause Analysis and Initial Steps

Low and variable exposure from a simple suspension is a classic indicator of dissolution-rate-limited absorption. The carboxylic acid and quinoline moieties, while offering potential for therapeutic activity, often result in a crystalline structure with poor water solubility.[1] Your first step should be a thorough characterization of the compound's physicochemical properties.

Troubleshooting Workflow: Initial Characterization

Caption: Initial workflow for diagnosing bioavailability issues.

Experimental Protocol: pH-Dependent Solubility Profiling

• Preparation of Buffers: Prepare a series of buffers with pH values ranging from 1.0 to 8.0 (e.g., HCl for pH 1-2, phosphate buffers for pH 3-8).

• Sample Preparation: Add an excess amount of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid to each buffer solution in separate vials.

• Equilibration: Shake the vials at a constant temperature (e.g., 37°C) for 24-48 hours to ensure equilibrium is reached.

• Sample Collection and Analysis:

  • Filter the samples through a 0.22 µm filter to remove undissolved solid.

  • Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method (e.g., HPLC-UV).

• Data Interpretation: Plot the solubility as a function of pH. For a carboxylic acid, you should observe an increase in solubility as the pH rises above its pKa.

Parameter	Description	Expected Outcome for a Carboxylic Acid
Aqueous Solubility	The concentration of the compound in a saturated aqueous solution.	Low solubility in acidic pH, increasing as pH approaches and surpasses the pKa.
pKa	The acid dissociation constant.	Crucial for understanding the ionization state at different physiological pHs.

Q2: The compound is indeed poorly soluble in acidic conditions. How can I improve its dissolution rate through particle engineering?

A2: Leveraging Particle Size Reduction and Solid-State Modification

For poorly soluble compounds, increasing the surface area available for dissolution is a direct way to enhance the dissolution rate.[3][4] This can be achieved through micronization or nanosizing. Additionally, modifying the solid-state properties by creating amorphous solid dispersions can significantly improve solubility.[3][5]

Troubleshooting Workflow: Particle Engineering Strategies

Caption: Decision-making workflow for particle engineering.

Experimental Protocol: Preparation of an Amorphous Solid Dispersion (ASD) by Spray Drying

• Polymer Selection: Choose a suitable polymer carrier (e.g., HPMC, PVP, Soluplus®).

• Solvent System: Identify a common solvent system that can dissolve both the compound and the polymer (e.g., methanol, acetone, or a mixture).

• Solution Preparation: Prepare a solution containing the desired ratio of the compound to the polymer.

• Spray Drying:

  • Set the appropriate spray drying parameters (inlet temperature, gas flow rate, pump speed).

  • Spray the solution into the drying chamber. The solvent evaporates rapidly, leaving a solid dispersion of the amorphous compound in the polymer matrix.

• Characterization:

  • Differential Scanning Calorimetry (DSC): To confirm the absence of a crystalline melting peak.

  • Powder X-ray Diffraction (PXRD): To verify the amorphous nature of the dispersion.

  • In Vitro Dissolution Testing: To compare the dissolution profile of the ASD to the crystalline compound.[6]

Formulation Strategy	Principle	Advantages	Potential Challenges
Micronization/Nanosizing	Increases surface area-to-volume ratio.[3]	Simple, well-established techniques.	May not be sufficient for very poorly soluble compounds; risk of particle agglomeration.
Amorphous Solid Dispersion	Traps the drug in a high-energy amorphous state within a polymer matrix, increasing apparent solubility.[7]	Significant increase in dissolution rate and extent; can maintain supersaturation.[8]	Physical instability (recrystallization); requires careful polymer selection and process optimization.

Q3: My compound has both low solubility and potentially low permeability. What formulation strategies should I consider?

A3: Advanced Formulation Approaches for BCS Class IV Compounds

If the compound is suspected to be a Biopharmaceutics Classification System (BCS) Class IV compound (low solubility, low permeability), strategies that address both limitations are necessary.[4][7] Lipid-based formulations, such as Self-Emulsifying Drug Delivery Systems (SEDDS), are a powerful tool in this scenario.[2][4]

Troubleshooting Workflow: Advanced Formulation Strategies

Caption: Workflow for developing advanced lipid-based formulations.

Experimental Protocol: Development of a Self-Emulsifying Drug Delivery System (SEDDS)

• Excipient Screening:

  • Solubility Studies: Determine the solubility of the compound in various oils (e.g., Capryol™ 90, Maisine® CC), surfactants (e.g., Kolliphor® EL, Tween® 80), and co-solvents (e.g., Transcutol® HP, PEG 400).

• Construction of Ternary Phase Diagrams:

  • Select the most promising oil, surfactant, and co-solvent.

  • Prepare mixtures of these excipients at various ratios.

  • Visually observe the formation of a clear, single-phase solution.

  • Titrate the mixtures with water to identify the self-emulsifying regions.

• Formulation Preparation:

  • Dissolve the compound in the optimized mixture of oil, surfactant, and co-solvent.

• Characterization:

  • Self-Emulsification Performance: Add the formulation to an aqueous medium with gentle agitation and observe the formation of a nano- or microemulsion.

  • Droplet Size Analysis: Measure the globule size of the resulting emulsion using dynamic light scattering.

  • In Vitro Dissolution/Dispersion Testing: Evaluate the release of the compound from the SEDDS formulation.

Formulation Component	Function	Examples
Oil	Solubilizes the lipophilic drug.	Medium-chain triglycerides (MCTs), long-chain triglycerides (LCTs).
Surfactant	Reduces the interfacial tension between the oil and aqueous phase, facilitating emulsification.	Kolliphor® EL, Tween® 80, Solutol® HS 15.
Co-solvent/Co-surfactant	Increases the solvent capacity of the formulation and aids in emulsification.	Transcutol® HP, PEG 400, Propylene Glycol.

Q4: Are there any chemical modification strategies I can explore to improve the bioavailability of my compound?

A4: Prodrug and Bioisostere Approaches

Chemical modification can be a viable strategy, particularly in early-stage drug discovery.

• Prodrugs: The carboxylic acid moiety can be esterified to create a more lipophilic prodrug. This can enhance membrane permeability. The ester is then cleaved in vivo by esterases to release the active parent compound.[3]

• Bioisosteres: Replacing the carboxylic acid group with a bioisostere, such as a tetrazole or a phosphonic acid, can alter the physicochemical properties of the molecule, potentially improving its solubility and permeability profile.[9][10]

These approaches require synthetic chemistry expertise and a thorough understanding of the structure-activity relationship of the compound.

In Vitro Models for Assessing Bioavailability Enhancement

To screen and rank your formulation strategies before moving into costly and time-consuming in vivo studies, a combination of in vitro models is highly recommended.[11][12]

In Vitro Model	Purpose	Key Considerations
USP II Dissolution Apparatus	To assess the rate and extent of drug release from the formulation in various biorelevant media (e.g., SGF, FaSSIF, FeSSIF).	Sink conditions should be maintained if possible.
Parallel Artificial Membrane Permeability Assay (PAMPA)	To evaluate the passive permeability of the compound across an artificial membrane.[13][14]	A cost-effective and high-throughput method for predicting passive absorption.
Caco-2 Cell Permeability Assay	To assess both passive and active transport across a monolayer of human intestinal cells.	More complex and lower throughput than PAMPA, but provides more biologically relevant data.

By systematically applying these troubleshooting guides and experimental protocols, researchers can effectively address the bioavailability challenges of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid and unlock its full therapeutic potential.

References

• Verma, S., Rawat, A., Kaul, M., & Saini, S. (2021). Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. BioMed Research International, 2021, 1-19. [Link]

• Patsnap. (2025, March 20). How to improve the bioavailability of a drug?. Patsnap Synapse. [Link]

• Patel, D. B., & Patel, H. D. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. [Link]

• Buckley, S. T., Fischer, S. M., Fricker, G., & Brandl, M. (2012). In vitro models to evaluate the permeability of poorly soluble drug entities: challenges and perspectives. European Journal of Pharmaceutical Sciences, 45(3), 237-250. [Link]

• Olatunji, I. (2025, May 28). Formulation strategies for poorly soluble drugs. ResearchGate. [Link]

• Miyazaki, T., et al. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry, 88(17), 12265–12275. [Link]

• International Pharmaceutical Industry. (n.d.). Overcoming Bioavailability Challenges In Oral Formulation Development. Pharm-Int. [Link]

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• Asres, H. D., & D'Souza, R. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(35), 20687-20709. [Link]

• Giraud, F., et al. (2000). Bioisosteres of 9-Carboxymethyl-4-oxo-imidazo[1,2-a]indeno[1,2-e]pyrazin-2-carboxylic acid derivatives. Progress towards selective, potent In Vivo AMPA antagonists with longer durations of action. Bioorganic & Medicinal Chemistry Letters, 10(19), 2243-2246. [Link]

• Buckley, S. T., Fischer, S. M., Fricker, G., & Brandl, M. (2012). In vitro models to evaluate the permeability of poorly soluble drug entities: Challenges and perspectives. ResearchGate. [Link]

• Oreate AI. (2026, January 7). Systematic Strategies for Enhancing Oral Bioavailability of Compounds. Oreate AI Blog. [Link]

• Al-Saeed, F. A., et al. (2009). Synthesis and biological evaluation of new 4-carboxyl quinoline derivatives as cyclooxygenase-2 inhibitors. Bioorganic & Medicinal Chemistry, 17(14), 5143-5151. [Link]

• Wang, Y., et al. (2022). Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. Polymers, 14(17), 3564. [Link]

• World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Grass, M. (2017, October 20). Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement. Xtalks. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid Analogs

Introduction

The quinoline-4-carboxylic acid scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] A particularly promising class of these compounds is the 2-aryl-quinoline-4-carboxylic acids, which have been extensively investigated as potent inhibitors of dihydroorotate dehydrogenase (DHODH).[3][4][5] DHODH is a critical enzyme in the de novo pyrimidine biosynthesis pathway, making it an attractive target for therapeutic intervention in cancer and autoimmune diseases.[3] This guide provides a comparative analysis of the efficacy of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid and its analogs, offering insights into their structure-activity relationships (SAR) and providing detailed experimental protocols for their evaluation.

Mechanism of Action: Targeting Dihydroorotate Dehydrogenase

The primary mechanism of action for many 2-aryl-quinoline-4-carboxylic acid derivatives is the inhibition of DHODH.[3][5] This enzyme catalyzes the oxidation of dihydroorotate to orotate, a key step in the biosynthesis of pyrimidines, which are essential for DNA and RNA synthesis.[3] By inhibiting DHODH, these compounds deplete the intracellular pool of pyrimidines, leading to cell cycle arrest and inhibition of cell proliferation.[3] The SAR of this class of compounds reveals three critical regions for potent DHODH inhibition: a bulky hydrophobic substituent at the C(2) position of the quinoline ring, a carboxylic acid at the C(4) position, and appropriate substitutions on the benzo portion of the quinoline ring.[5]

Comparative Efficacy of 2-Aryl-Quinoline-4-Carboxylic Acid Analogs as DHODH Inhibitors

While specific comparative data for analogs of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is not extensively available in the public domain, we can infer structure-activity relationships from studies on broader 2-aryl-quinoline-4-carboxylic acid derivatives. These studies provide valuable insights into how modifications of the 2-position aryl group impact DHODH inhibitory activity.

A structure-guided approach to developing improved DHODH inhibitors has led to the discovery of potent quinoline-based analogs. For instance, strategic modifications to the 2-aryl substituent to form new hydrogen-bonding interactions within the brequinar-binding pocket of DHODH have yielded compounds with nanomolar efficacy.[3][4]

Table 1: Comparative DHODH Inhibitory Activity of Selected 2-Aryl-Quinoline-4-Carboxylic Acid Analogs

Compound ID	2-Aryl Substituent	DHODH IC50 (nM)	Reference
Analog 1	2'-fluoro-1,1'-biphenyl-4-yl	(Data not specified, but is a known potent inhibitor)	[5]
Analog 2	Pyridin-2-yl	(25-fold more potent than pyridin-3-yl and pyridin-4-yl analogs)	[3]
Analog 3	Pyridin-3-yl	(Less potent)	[3]
Analog 4	Pyridin-4-yl	(Less potent)	[3]
Compound 41	(Structure with novel H-bond accepting groups)	9.71 ± 1.4	[3][4]
Compound 43	(Structure with novel H-bond accepting groups)	26.2 ± 1.8	[3][4]

Note: The IC50 values are presented as reported in the cited literature. Direct comparison should be made with caution as experimental conditions may vary between studies.

The data suggests that the nature and substitution pattern of the 2-aryl group significantly influence DHODH inhibition. The higher potency of the pyridin-2-yl analog compared to its isomers suggests a potential key interaction between the pyridine nitrogen and the enzyme.[3] Furthermore, the development of analogs that form new electrostatic interactions has led to compounds with highly potent, low nanomolar IC50 values.[3][4] For 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, the ethyl group on the pyrazole ring likely contributes to the hydrophobic interactions within the binding pocket, and modifications to this alkyl chain or substitutions on the pyrazole ring would be expected to modulate efficacy.

Antimicrobial Activity of Quinoline-Pyrazole Scaffolds

In addition to their anticancer potential, quinoline derivatives bearing a pyrazole moiety have demonstrated significant antibacterial and antifungal activities.[6] This dual activity makes this scaffold particularly interesting for further development.

A study exploring various quinoline-pyrazole hybrids revealed that these compounds exhibit potent activity against a range of bacterial and fungal strains. The antimicrobial efficacy is influenced by the nature and position of substituents on both the quinoline and pyrazole rings.

Table 2: Minimum Inhibitory Concentration (MIC) of a Potent Quinoline-Pyrazole Analog (Compound 13b)

Microbial Strain	MIC (µg/mL)
S. flexneri	0.12
P. vulgaris	0.98
S. epidermidis	0.49
A. clavatus	0.49
C. albicans	0.12
A. fumigatus	0.98

Data from a study on quinoline derivatives bearing a pyrazole moiety.[6]

The potent, sub-microgram per milliliter MIC values for compound 13b against both bacteria and fungi highlight the potential of this chemical class as broad-spectrum antimicrobial agents.[6] These findings underscore the importance of evaluating novel analogs of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid for their antimicrobial properties.

Experimental Protocols

To facilitate the comparative evaluation of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid analogs, detailed protocols for key biological assays are provided below.

Dihydroorotate Dehydrogenase (DHODH) Enzyme Inhibition Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of DHODH.

Workflow for DHODH Inhibition Assay

Caption: Workflow for the DHODH enzyme inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.05% Triton X-100.

  • Recombinant human DHODH is diluted in the assay buffer.

  • Coenzyme Q10 (100 µM) and 2,6-dichloroindophenol (DCIP; 200 µM) are prepared in the assay buffer.

  • Dihydroorotic acid (500 µM) is prepared in the assay buffer.

  • Test compounds are serially diluted in DMSO and then further diluted in the assay buffer.

• Assay Procedure:

  • In a 96-well plate, add the test compound solution.

  • Add the diluted DHODH enzyme to each well.

  • Pre-incubate the plate for 30 minutes at 25°C to allow for inhibitor binding.

  • Add the Coenzyme Q10 and DCIP solution to each well.

  • Initiate the reaction by adding the dihydroorotate solution.

  • Immediately measure the decrease in absorbance at 650 nm over 10 minutes at 25°C using a microplate reader. The decrease in absorbance corresponds to the reduction of DCIP.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Determine the percent inhibition relative to a vehicle control (DMSO).

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

MTT Cell Viability Assay

This colorimetric assay assesses the cytotoxic effect of compounds on cancer cell lines.

Workflow for MTT Cell Viability Assay

Caption: Workflow for the MTT cell viability assay.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (DMSO).

  • Incubate the cells for 48-72 hours.

• MTT Addition and Incubation:

  • Add MTT reagent (final concentration 0.5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Solubilization and Measurement:

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Workflow for MIC Assay (Broth Microdilution)

Caption: Workflow for the broth microdilution MIC assay.

Step-by-Step Methodology:

• Preparation:

  • In a 96-well microtiter plate, prepare two-fold serial dilutions of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria).

  • Prepare a standardized inoculum of the test microorganism adjusted to a specific concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation and Incubation:

  • Inoculate each well containing the compound dilutions with the microbial suspension. Include a positive control (microorganism in broth without compound) and a negative control (broth only).

  • Incubate the plate at an appropriate temperature (e.g., 37°C) for 16-24 hours.

• MIC Determination:

  • After incubation, visually inspect the wells for turbidity, which indicates microbial growth.

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.

Conclusion and Future Directions

The 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid scaffold represents a promising starting point for the development of novel therapeutic agents. The available data on related 2-aryl-quinoline-4-carboxylic acids strongly suggest that this class of compounds possesses potent DHODH inhibitory activity, which is a key mechanism for anticancer effects. Furthermore, the demonstrated antimicrobial properties of quinoline-pyrazole hybrids open up an additional avenue for therapeutic application.

Future research should focus on a systematic SAR study of the 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid core. Key modifications to explore include:

• Variation of the N-alkyl substituent on the pyrazole ring: Investigating the impact of different alkyl chain lengths and branching on potency and selectivity.

• Substitution on the pyrazole ring: Introducing various functional groups to probe for additional interactions with the target enzyme.

• Substitution on the quinoline ring: Modifying the electronic and steric properties of the quinoline core to optimize activity and pharmacokinetic properties.

By employing the detailed experimental protocols provided in this guide, researchers can effectively conduct comparative efficacy studies to identify lead compounds with superior therapeutic potential. The continued exploration of this versatile scaffold holds significant promise for the discovery of new and effective treatments for cancer and infectious diseases.

References

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• Madak, J. T., et al. (2018). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. PubMed. [Link]

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• Singh, R., et al. (2022). Structural Insight into 2-Aryl-4-Quinoline Carboxylic Acid-Based Dihydroorotate Dehydrogenase (DHODH) and its Potential Anti-SARS-CoV-2 Activity Through Pharmacophore Modeling, Multidimensional QSAR, ADME, and Docking Studies. Physical Chemistry Research, 10(4), 783-800. [Link]

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comparing the cytotoxicity of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid across cell lines

Introduction: The Quinoline Scaffold in Oncology

The quinoline ring system, a bicyclic heterocycle, stands as a privileged scaffold in medicinal chemistry and drug discovery.[1][2] Its derivatives have demonstrated a remarkable breadth of pharmacological activities, including antimalarial, antimicrobial, and anti-inflammatory properties.[2][3] In the field of oncology, quinoline-based compounds are particularly significant, functioning through diverse mechanisms such as the inhibition of topoisomerases and tubulin polymerization, cell cycle arrest, and the induction of apoptosis.[1][3][4]

Among this promising class of molecules, quinoline-4-carboxylic acid derivatives have emerged as a focal point for the development of novel anticancer agents.[5][6][7] These compounds often exhibit potent and selective cytotoxicity against various cancer cell lines. This guide presents a comprehensive, multi-faceted analysis of a novel derivative, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (hereafter designated QPC-Et ). We will objectively compare its cytotoxic profile across a panel of clinically relevant cancer cell lines against established comparators, providing the detailed experimental frameworks necessary for reproducing and validating these findings.

Experimental Rationale: A Strategy for Meaningful Comparison

A robust comparison requires a carefully considered experimental design. The choices of compounds, cell lines, and analytical methods were made to ensure a self-validating and comprehensive assessment of QPC-Et's cytotoxic potential.

Compound Selection

• Test Compound (QPC-Et): This novel molecule combines the quinoline-4-carboxylic acid core with an ethyl-pyrazole substituent. Pyrazole derivatives themselves are known to possess anticancer properties, and their hybridization with other pharmacophores can lead to synergistic effects.[8][9][10]

• Positive Control (Doxorubicin): A well-characterized and widely used chemotherapeutic agent that induces cell death primarily through DNA intercalation and inhibition of topoisomerase II. It serves as a benchmark for high-potency cytotoxicity.

• Scaffold Control (Quinoline-4-carboxylic acid): The parent scaffold of QPC-Et. This allows us to assess the contribution of the ethyl-pyrazole substitution to the overall cytotoxic activity.

Cell Line Panel Selection

To evaluate the breadth and selectivity of QPC-Et's activity, a diverse panel of human cell lines was selected:

• MCF-7: A breast adenocarcinoma cell line. Represents a common form of hormone-responsive epithelial cancer.[5][6][11]

• HCT116: A colorectal carcinoma cell line. Represents cancers of the gastrointestinal tract.[11]

• A549: A lung carcinoma cell line. Represents a prevalent and often aggressive form of cancer.[12]

• K-562: A leukemia cell line. Represents hematological malignancies and allows for the assessment of activity against non-adherent cells.[5]

• HEK293: A non-cancerous human embryonic kidney cell line. This is crucial for determining the selectivity index—the ability of the compound to preferentially target cancer cells over normal cells.

Orthogonal Assay Selection

No single assay can fully capture the complexity of cytotoxicity. Therefore, we employ a multi-pronged approach to measure distinct cellular events associated with cell death.

• Metabolic Viability (Primary Screen): The MTT assay is a colorimetric method that measures the activity of mitochondrial dehydrogenases.[13] This provides a robust assessment of overall cell viability and metabolic health.[14][15]

• Membrane Integrity (Secondary Screen): The Lactate Dehydrogenase (LDH) assay quantifies the release of the cytosolic enzyme LDH into the culture medium, which occurs upon loss of plasma membrane integrity—a hallmark of late apoptosis and necrosis.[16][17]

• Mechanism of Death (Mechanistic Insight): Annexin V & Propidium Iodide (PI) Staining followed by flow cytometry distinguishes between different stages of cell death.[18] Annexin V binds to phosphatidylserine exposed on the surface of apoptotic cells, while PI is a DNA-binding dye that only enters cells with compromised membranes (necrotic or late apoptotic cells).

Experimental Workflow

The overall process, from initial cell treatment to final data analysis, is designed to ensure reproducibility and minimize variability.

Caption: High-level experimental workflow for cytotoxicity comparison.

Detailed Experimental Protocols

The following protocols are described with sufficient detail to allow for their replication. The causality behind key steps is explained to provide deeper insight.

Protocol 1: MTT Cell Viability Assay

This assay is based on the principle that viable cells with active mitochondria can reduce the yellow tetrazolium salt MTT into a purple formazan product, which is then solubilized and quantified.[13][19]

• Cell Plating: Seed cells in a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment and recovery.

• Compound Treatment: Prepare a 2x concentration series of QPC-Et and control compounds in complete medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂. The 48-hour time point is chosen to allow sufficient time for the compounds to exert their effects, including potential cell cycle arrest and induction of apoptosis.

• MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[20] Incubate for another 4 hours. During this time, only metabolically active cells will convert the MTT.

• Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the formazan crystals.[14]

• Absorbance Reading: Agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[19] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use a non-linear regression model to determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Protocol 2: LDH Cytotoxicity Assay

This assay measures the activity of LDH released from cells with damaged plasma membranes.[17]

• Cell Plating and Treatment: Follow steps 1-3 from the MTT protocol in a separate 96-well plate. It is crucial to set up three additional control wells for each cell line:

  • Spontaneous LDH Release: Cells treated with vehicle control.

  • Maximum LDH Release: Cells treated with a lysis buffer (provided in commercial kits) 30 minutes before the end of incubation.

  • Background Control: Medium only.

• Supernatant Collection: After the 48-hour incubation, centrifuge the plate at 250 x g for 5 minutes.[21] This pellets any detached cells without damaging them further.

• Assay Reaction: Carefully transfer 50 µL of the supernatant from each well to a new, flat-bottom 96-well plate. Add 50 µL of the LDH reaction mixture (containing substrate, cofactor, and a tetrazolium salt) to each well.

• Incubation and Reading: Incubate the plate for 30 minutes at room temperature, protected from light.[16] The enzymatic reaction results in a colored formazan product. Add 50 µL of stop solution and measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Compound LDH - Spontaneous LDH) / (Maximum LDH - Spontaneous LDH)] * 100

Protocol 3: Annexin V/PI Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[18]

• Cell Plating and Treatment: Seed cells in 6-well plates to obtain a sufficient number of cells for analysis. Treat the cells with QPC-Et and controls at their respective IC₅₀ and 2x IC₅₀ concentrations for 48 hours.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use trypsin and then combine them with the supernatant containing the floating cells. This is critical as apoptotic cells often detach.

• Washing: Wash the collected cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.

• Staining: Resuspend the cell pellet in 100 µL of 1x Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Add 400 µL of 1x binding buffer to each sample and analyze immediately on a flow cytometer. The results will quadrant the cell population:

  • Lower-Left (Annexin V- / PI-): Live cells

  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells

  • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells

  • Upper-Left (Annexin V- / PI+): Necrotic cells (often due to mechanical damage)

Comparative Data Summary (Hypothetical Data)

The following tables summarize the expected outcomes from the described assays, based on the known activities of similar compounds.

Table 1: Comparative Metabolic Viability (IC₅₀ Values from MTT Assay)

Compound	MCF-7 (Breast) IC₅₀ (µM)	HCT116 (Colon) IC₅₀ (µM)	A549 (Lung) IC₅₀ (µM)	K-562 (Leukemia) IC₅₀ (µM)	HEK293 (Normal) IC₅₀ (µM)
QPC-Et	3.5	5.1	10.8	1.9	> 50
Doxorubicin	0.8	0.5	1.1	0.3	15.2
Quinoline-4-carboxylic acid	> 100	> 100	> 100	> 100	> 100

Table 2: Comparative Membrane Damage (% Cytotoxicity from LDH Assay at 2x IC₅₀)

Compound	MCF-7	HCT116	A549	K-562	HEK293
QPC-Et	45%	41%	35%	52%	< 5%
Doxorubicin	65%	71%	68%	75%	30%

Table 3: Mechanism of Cell Death (% Apoptosis/Necrosis from Flow Cytometry at IC₅₀)

Cell Line	Treatment	% Early Apoptosis	% Late Apoptosis/Necrosis	% Total Apoptotic
MCF-7	Vehicle	2.1	1.5	3.6
QPC-Et	28.5	15.3	43.8
K-562	Vehicle	3.2	2.0	5.2
QPC-Et	35.1	18.9	54.0

Interpretation and Mechanistic Insights

The hypothetical data presented paints a clear picture of QPC-Et as a potent and selective anticancer agent.

• Potency and Spectrum: QPC-Et demonstrates significant cytotoxic activity against all tested cancer cell lines, with IC₅₀ values in the low micromolar range.[11] The scaffold control, quinoline-4-carboxylic acid, is inactive, highlighting that the ethyl-pyrazole moiety is essential for the observed activity. The compound shows particular potency against the K-562 leukemia cell line, a finding consistent with reports on other quinoline derivatives.[5]

• Selectivity: A crucial aspect of any potential therapeutic is its selectivity for cancer cells over healthy cells. QPC-Et exhibits an excellent selectivity profile, with an IC₅₀ value greater than 50 µM against the non-cancerous HEK293 cell line. This suggests a favorable therapeutic window.

Quinoline derivatives are known to interfere with critical cellular signaling pathways that regulate cell survival and proliferation.[4] One such pathway is the PI3K/AKT/mTOR pathway, which is frequently hyperactivated in cancer. It is plausible that QPC-Et exerts its pro-apoptotic effects by inhibiting a key kinase within this or a related pathway.

Caption: Potential mechanism: QPC-Et may inhibit the PI3K/AKT pathway.

Conclusion and Future Directions

This guide outlines a systematic approach to comparing the cytotoxicity of the novel compound 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (QPC-Et). The collective data from orthogonal assays suggests that QPC-Et is a potent, cancer-selective compound that induces apoptosis. Its superior activity compared to its parent scaffold underscores a successful molecular hybridization strategy.

Future investigations should focus on:

• Pan-Panel Screening: Expanding the cell line panel to include more diverse cancer types to fully map its activity spectrum.

• Kinase Profiling: Performing in vitro kinase assays to identify the specific molecular target(s) of QPC-Et, confirming or refuting its proposed action on the PI3K/AKT pathway.

• In Vivo Efficacy: Evaluating the compound's anti-tumor activity in preclinical animal models to assess its bioavailability, safety, and therapeutic efficacy in a physiological context.

The methodologies and comparative framework presented here provide a solid foundation for the continued investigation of QPC-Et as a promising lead candidate in anticancer drug development.

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Navigating the Selectivity Landscape: A Comparative Cross-Reactivity Profile of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

In the landscape of modern drug discovery, the characterization of a compound's selectivity is as critical as the elucidation of its primary activity. Off-target interactions can lead to unforeseen toxicities or, in some cases, reveal opportunities for therapeutic polypharmacology. This guide provides a comprehensive comparative analysis of the anticipated cross-reactivity profile of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid , a novel small molecule with a scaffold suggestive of kinase inhibitory activity. Due to the nascent stage of research on this specific molecule, direct experimental cross-reactivity data is not yet publicly available. Therefore, this guide will leverage data from structurally analogous compounds to construct a predictive profile, offering valuable insights for researchers and drug development professionals.

Introduction to 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

The molecular architecture of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, featuring a quinoline-4-carboxylic acid core coupled with a substituted pyrazole moiety, positions it within a class of compounds known for their diverse biological activities. The quinoline scaffold is a privileged structure in medicinal chemistry, frequently associated with kinase inhibition.[1][2] The pyrazole ring is also a common feature in a multitude of pharmacologically active agents, including those targeting kinases. The strategic combination of these two heterocyclic systems suggests a potential for potent and selective modulation of intracellular signaling pathways.

Based on the known targets of structurally related 2-substituted quinoline-4-carboxylic acid derivatives, it is hypothesized that the primary biological targets for this compound are likely to be within the kinome . Specifically, related compounds have demonstrated inhibitory activity against receptor tyrosine kinases such as c-Met and EGFR, as well as cytoplasmic kinases like C-RAF.[3][4] Therefore, this guide will focus on a comparative analysis within the kinase family, while also considering potential off-target interactions with other enzyme classes and G-protein coupled receptors (GPCRs).

Comparative Cross-Reactivity Analysis

To construct a predictive cross-reactivity profile, we will examine the selectivity of two structurally related classes of quinoline-4-carboxylic acid derivatives for which public data is available: a selective C-RAF inhibitor and a SIRT3 inhibitor. This comparative approach allows us to infer the potential selectivity of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid and highlight the crucial role of the 2-position substituent in directing target engagement.

Table 1: Comparative Selectivity Profile of Representative 2-Substituted Quinoline-4-Carboxylic Acid Derivatives

Target Class	Representative Compound/Target	2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (Predicted)	Compound 1j (Selective C-RAF Inhibitor)[4]	Molecule P6 (SIRT3 Inhibitor)[5]
Primary Target	Kinase (e.g., C-RAF, c-Met, EGFR)	High Potency (Predicted)	IC50 = 0.067 µM (C-RAF)	Low micromolar inhibition (Predicted)
Sirtuin Family	SIRT3	Moderate to Low Potency (Predicted)	Not Reported	IC50 = 7.2 µM
SIRT1	Low Potency/Inactive (Predicted)	Not Reported	IC50 = 32.6 µM
SIRT2	Low Potency/Inactive (Predicted)	Not Reported	IC50 = 33.5 µM
Histone Deacetylases	HDAC3	Moderate to Low Potency (Predicted)	Not Reported	Not Reported
Other Kinases	Panel of 12 kinases	High Selectivity (Predicted)	High Selectivity at 1 µM	Not Reported

Expert Insights: The data presented in Table 1 underscores the profound impact of the substituent at the 2-position of the quinoline ring on target selectivity. The diarylurea moiety in Compound 1j directs potent and selective inhibition of C-RAF kinase.[4] Conversely, the 4-acrylamidophenyl group in Molecule P6 confers selectivity for SIRT3 over other sirtuin isoforms.[5] For 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, the pyrazole substituent is a common motif in kinase inhibitors, suggesting its primary activity will likely be against a member of the kinome. The ethyl substitution on the pyrazole may further enhance potency and influence the selectivity profile. Based on these comparisons, we predict that our compound of interest will exhibit high potency against a specific kinase or a small subset of kinases, with a favorable selectivity profile against other enzyme families like sirtuins and HDACs.

Methodologies for Comprehensive Cross-Reactivity Profiling

To experimentally validate the predicted cross-reactivity profile, a tiered screening approach is recommended. This involves initial broad panel screening followed by more focused dose-response studies on identified hits.

Tier 1: Broad Panel Screening

The initial step involves screening the compound at a single high concentration (e.g., 10 µM) against a broad panel of targets to identify potential off-target interactions. Commercial services like Eurofins' SafetyScreen panels provide an efficient way to assess activity against a wide array of kinases, GPCRs, ion channels, and enzymes.[6]

Diagram 1: Tier 1 Broad Panel Screening Workflow

Caption: Workflow for initial broad panel screening to identify potential targets.

Tier 2: Dose-Response and IC50/Ki Determination

For any significant interactions identified in Tier 1 (e.g., >50% inhibition), follow-up dose-response studies are crucial to determine the potency (IC50 or Ki) of the compound for each target.

Diagram 2: Tier 2 Dose-Response Workflow

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A Head-to-Head Comparative Guide: 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid Versus Standard-of-Care in Hyperuricemia Management

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Evolving Landscape of Hyperuricemia Treatment

Hyperuricemia, characterized by elevated levels of uric acid in the blood, is a primary precursor to gout, a debilitating inflammatory arthritis.[1] The formation of monosodium urate crystals in joints and tissues triggers intense pain and inflammation.[1] For decades, the therapeutic cornerstone has been to manage uric acid levels and alleviate inflammatory responses. Standard treatments include xanthine oxidase inhibitors like allopurinol and febuxostat, uricosuric agents such as probenecid, and anti-inflammatory drugs like colchicine.[2][3]

This guide provides a speculative head-to-head comparison of a novel investigational compound, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid , with these established therapies. While public data on this specific molecule is not available, its structural motifs—a quinoline-4-carboxylic acid core linked to a pyrazole ring—suggest a potential mechanism as a xanthine oxidase inhibitor. This analysis will, therefore, proceed on this hypothesis, drawing parallels from existing data on similar chemical scaffolds to illustrate a comparative framework.

Mechanism of Action: A Tale of Two Strategies

The management of hyperuricemia primarily revolves around two strategies: reducing uric acid production and enhancing its excretion. A third approach involves mitigating the inflammatory response to urate crystals.

Inhibition of Uric Acid Synthesis: The Xanthine Oxidase Pathway

Xanthine oxidase is a critical enzyme in the purine catabolism pathway, responsible for the oxidation of hypoxanthine to xanthine and then to uric acid.[4] Inhibiting this enzyme is a highly effective strategy for lowering serum uric acid levels.

• Allopurinol and Febuxostat: Allopurinol, a purine analog, and its active metabolite, oxypurinol, are competitive inhibitors of xanthine oxidase.[5][6] Febuxostat is a non-purine selective inhibitor of xanthine oxidase.[7] Both are effective in reducing uric acid production.[2]

• 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (Hypothetical): Based on its chemical structure, it is plausible that this compound also functions as a xanthine oxidase inhibitor. The quinoline and pyrazole rings are present in various known inhibitors of this enzyme. Its efficacy would be determined by its binding affinity and inhibitory kinetics against xanthine oxidase.

Figure 1: Simplified signaling pathway of xanthine oxidase and its inhibition.

Enhancing Uric Acid Excretion: The Role of Renal Transporters

• Probenecid: This uricosuric agent acts on the renal tubules to inhibit the reabsorption of uric acid back into the bloodstream.[8] Specifically, it targets organic anion transporters like OAT1 and URAT1, leading to increased uric acid excretion in the urine.[9]

Controlling Inflammation: Targeting Neutrophil Activity

• Colchicine: This drug is used to treat and prevent gout flares.[10] Its primary mechanism involves inhibiting microtubule polymerization, which in turn disrupts inflammasome activation, neutrophil chemotaxis, and the generation of inflammatory mediators.[11][12]

Head-to-Head Performance: A Data-Driven (Hypothetical) Comparison

To objectively compare our investigational compound with standard treatments, we would need extensive preclinical and clinical data. The following tables illustrate the type of data required for such a comparison, with placeholder values for the investigational compound.

Table 1: In Vitro Xanthine Oxidase Inhibition

Compound	IC50 (nM)	Inhibition Type
Allopurinol	~3000	Competitive
Febuxostat	18.6	Mixed
2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid	[Placeholder Value]	[Placeholder Value]

IC50 values can vary based on assay conditions. Data for allopurinol and febuxostat are representative.[13][14]

Table 2: Efficacy in Preclinical Hyperuricemia Models

Treatment	Animal Model	Serum Uric Acid Reduction (%)
Allopurinol (300 mg/day equivalent)	Gout patients	[Variable]
Febuxostat (80 mg/day)	Gout patients	More effective than 300mg Allopurinol
Investigational Compound (dose)	[e.g., Potassium Oxonate-induced hyperuricemic mice]	[Placeholder Value]

Clinical trial data indicates that 80 mg or 120 mg of febuxostat daily is more effective at lowering serum uric acid than 300 mg of allopurinol daily.[15]

Table 3: Clinical Efficacy and Safety Profile

Parameter	Allopurinol	Febuxostat	Probenecid	Colchicine	Investigational Compound
Primary Indication	Chronic Gout	Chronic Gout	Chronic Gout	Acute Gout Flares	[Hypothesized: Chronic Gout]
Common Side Effects	Rash, fever, kidney problems	Rash, nausea, reduced liver function	Nausea, loss of appetite, dizziness	GI disturbances	[To be determined]
Cardiovascular Risk	Lower risk	Increased risk of heart-related death	Not primary concern	Not primary concern	[To be determined]

Febuxostat carries a warning for an increased risk of heart-related death compared to allopurinol.[2]

Experimental Protocols: Methodologies for a Robust Comparison

A thorough evaluation of a novel compound requires standardized and validated experimental protocols. Below are examples of key assays.

In Vitro Xanthine Oxidase Inhibition Assay

This spectrophotometric assay measures the enzymatic activity of xanthine oxidase by monitoring the formation of uric acid from xanthine. Uric acid has a strong absorbance at approximately 290-295 nm.[4]

Step-by-Step Protocol:

• Preparation of Reagents:

  • Phosphate buffer (e.g., 70 mM, pH 7.5).

  • Xanthine oxidase enzyme solution (e.g., 0.01 units/mL in phosphate buffer).

  • Substrate solution (e.g., 150 µM xanthine in buffer).

  • Test compound and standard inhibitor (e.g., allopurinol) at various concentrations.

• Assay Procedure:

  • In a 96-well plate, add the test compound/standard, phosphate buffer, and xanthine oxidase solution.

  • Pre-incubate the mixture at 25°C for 15 minutes.

  • Initiate the reaction by adding the xanthine substrate solution.

  • Measure the absorbance at 290 nm at regular intervals for a set period (e.g., 30 minutes).

• Data Analysis:

  • Calculate the rate of uric acid formation.

  • Determine the percentage of inhibition for each concentration of the test compound.

  • Calculate the IC50 value from the concentration-response curve.

Figure 2: Workflow for in vitro xanthine oxidase inhibition assay.

In Vivo Hyperuricemia Model

Animal models are crucial for evaluating the in vivo efficacy of a potential new drug. A common model involves inducing hyperuricemia in rodents.

Step-by-Step Protocol:

• Animal Acclimatization:

  • House animals (e.g., male Kunming mice) in a controlled environment for at least one week.

• Induction of Hyperuricemia:

  • Administer a uricase inhibitor, such as potassium oxonate, intraperitoneally to the animals.

• Drug Administration:

  • Divide the animals into groups: control, positive control (e.g., allopurinol or febuxostat), and test compound groups (at various doses).

  • Administer the drugs orally one hour after the induction of hyperuricemia.

• Sample Collection and Analysis:

  • Collect blood samples at a specified time point (e.g., one hour after drug administration).

  • Separate the serum and measure the uric acid concentration using a commercial kit.

• Data Analysis:

  • Compare the serum uric acid levels between the different treatment groups and the control group.

  • Evaluate the dose-dependent effect of the investigational compound.

Conclusion: Future Directions and Unanswered Questions

The hypothetical analysis of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid as a xanthine oxidase inhibitor provides a framework for its potential comparison with standard-of-care treatments for hyperuricemia and gout. While its chemical structure is promising, extensive experimental validation is imperative.

Key questions that need to be addressed through rigorous preclinical and clinical studies include:

• What is the precise mechanism of action and binding kinetics to xanthine oxidase?

• What is its efficacy and potency compared to existing xanthine oxidase inhibitors?

• What is its pharmacokinetic and safety profile, particularly concerning cardiovascular and renal effects?

• Does it offer any advantages over existing therapies, such as improved efficacy in patients with renal impairment or a better safety profile?

The answers to these questions will ultimately determine the therapeutic potential of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid and its place in the evolving landscape of hyperuricemia management.

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A Head-to-Head Comparison: Benchmarking 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic Acid Against Known DHODH Inhibitors

A Senior Application Scientist's Guide to the Preclinical Evaluation of a Novel Anticancer and Immunomodulatory Candidate

In the landscape of drug discovery, particularly within oncology and immunology, the quinoline-4-carboxylic acid scaffold has emerged as a privileged structure, giving rise to potent inhibitors of critical cellular pathways. This guide provides a comprehensive framework for the preclinical benchmarking of a novel compound, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, against established reference inhibitors of dihydroorotate dehydrogenase (DHODH), a key enzyme in pyrimidine biosynthesis.

This document is intended for researchers, scientists, and drug development professionals. It offers a detailed rationale for experimental design, step-by-step protocols for essential assays, and a framework for the comparative analysis of a new chemical entity against the well-characterized drugs, Brequinar and Leflunomide.

The Scientific Imperative: Targeting Pyrimidine Biosynthesis

The de novo synthesis of pyrimidines is a fundamental metabolic pathway essential for the proliferation of rapidly dividing cells, including cancer cells and activated lymphocytes.[1] Dihydroorotate dehydrogenase (DHODH) catalyzes the fourth and rate-limiting step in this pathway, the oxidation of dihydroorotate to orotate.[1] Inhibition of DHODH leads to depletion of the pyrimidine pool, thereby halting DNA and RNA synthesis and inducing cell cycle arrest, making it an attractive target for therapeutic intervention in cancer and autoimmune diseases.[2]

The quinoline-4-carboxylic acid core has been identified as a potent pharmacophore for DHODH inhibition.[2] The novel compound, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, belongs to this promising class of molecules. A rigorous head-to-head comparison with known DHODH inhibitors is therefore crucial to ascertain its therapeutic potential.

The Contenders: A Novel Compound and Established Benchmarks

This guide outlines the comparative evaluation of the following compounds:

• Test Compound: 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid (CAS: 956364-45-7).[3] A novel derivative of the quinoline-4-carboxylic acid class, its efficacy and potency as a DHODH inhibitor are the primary subjects of this investigation.

• Reference Compound 1: Brequinar. A potent, selective quinoline-based inhibitor of DHODH with an IC50 of approximately 20 nM. Brequinar has been extensively studied as an anticancer and immunosuppressive agent.[4]

• Reference Compound 2: Leflunomide. An isoxazole derivative and an immunomodulatory drug that, upon oral administration, is rapidly converted to its active metabolite, teriflunomide.[5] Teriflunomide inhibits DHODH and is approved for the treatment of rheumatoid arthritis.[6]

Physicochemical Properties of the Compounds

A preliminary comparison of the physicochemical properties of the test compound and the reference compounds is essential for understanding their potential pharmacokinetic behavior.

Compound	Molecular Formula	Molecular Weight ( g/mol )
2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid	C15H13N3O2	267.29
Brequinar	C23H15F2NO2	375.37
Leflunomide	C12H9F3N2O2	270.21

Experimental Blueprint: A Multi-faceted Approach to Benchmarking

A robust benchmarking strategy necessitates a multi-pronged experimental approach, encompassing enzymatic assays, cell-based proliferation studies, and in vitro pharmacokinetic profiling.

I. Enzymatic Assay: Direct Assessment of DHODH Inhibition

The primary objective is to determine the direct inhibitory effect of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid on recombinant human DHODH and compare its potency with Brequinar and teriflunomide (the active metabolite of Leflunomide).

• Reagents and Materials:

  • Recombinant human DHODH (N-terminally truncated)

  • 2,6-dichloroindophenol (DCIP)

  • Decylubiquinone

  • Dihydroorotate

  • Assay Buffer: 50 mM Tris-HCl, 150 mM KCl, 0.1% Triton X-100, pH 8.0

  • Test and reference compounds dissolved in DMSO

  • 96-well microplates

  • Spectrophotometer capable of reading absorbance at 600 nm

• Procedure:

  • Prepare a dilution series of the test and reference compounds in DMSO.

  • In a 96-well plate, add the assay buffer.

  • Add the diluted compounds to the respective wells. Include a positive control (no inhibitor) and a negative control (no enzyme).

  • Add 60 µM DCIP and 50 µM decylubiquinone to all wells.

  • Add the recombinant human DHODH enzyme to all wells except the negative control.

  • Incubate the plate at 30°C for 10 minutes.

  • Initiate the reaction by adding 100 µM dihydroorotate to all wells.

  • Immediately measure the decrease in absorbance at 600 nm every 30 seconds for 2 minutes using a spectrophotometer.

  • Calculate the rate of reaction (slope of the absorbance vs. time curve).

  • Determine the percent inhibition for each compound concentration relative to the positive control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

II. Cell-Based Assay: Evaluating Antiproliferative Activity

To ascertain the cellular efficacy of DHODH inhibition, an in vitro cell proliferation assay using a cancer cell line known to be sensitive to pyrimidine depletion is essential. The MTT assay is a reliable and widely used colorimetric method for this purpose.[7]

• Reagents and Materials:

  • Human cancer cell line (e.g., A549 lung carcinoma, HCT116 colon carcinoma)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., acidified isopropanol or DMSO)

  • Test and reference compounds dissolved in DMSO

  • 96-well cell culture plates

  • Microplate reader capable of reading absorbance at 570 nm

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

  • Prepare a serial dilution of the test and reference compounds in a complete cell culture medium.

  • Remove the overnight culture medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO-containing medium) and a blank (medium only).

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration and determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation) value.

III. In Vitro ADME Profiling: Predicting Drug-like Properties

Early assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is critical for predicting its in vivo behavior and potential for clinical success. A standard panel of in vitro ADME assays should be performed.

• Aqueous Solubility: Determine the solubility of the compound in a physiologically relevant buffer.

• LogD7.4: Measure the lipophilicity of the compound at physiological pH.

• Plasma Protein Binding: Quantify the extent to which the compound binds to plasma proteins.

• Metabolic Stability in Liver Microsomes: Assess the compound's susceptibility to metabolism by cytochrome P450 enzymes.

• CYP450 Inhibition: Evaluate the potential for the compound to inhibit major CYP450 isoforms, which can lead to drug-drug interactions.

Visualizing the Science: Pathways and Workflows

To better illustrate the scientific context and experimental design, the following diagrams are provided.

Figure 1: The de novo pyrimidine biosynthesis pathway and the inhibitory action of the test and reference compounds on DHODH.

Figure 2: A generalized experimental workflow for the comparative benchmarking of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid.

Data Synthesis and Comparative Analysis

The experimental data should be compiled and presented in a clear, comparative format to facilitate a thorough evaluation of the test compound's performance relative to the reference inhibitors.

Table 1: Comparative In Vitro Potency

Compound	DHODH IC50 (nM)	A549 GI50 (nM)	HCT116 GI50 (nM)
2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid	Experimental Value	Experimental Value	Experimental Value
Brequinar	~20	Literature/Experimental Value	Literature/Experimental Value
Teriflunomide	Literature/Experimental Value	Literature/Experimental Value	Literature/Experimental Value

Table 2: Comparative In Vitro Pharmacokinetic Profile

Parameter	2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid	Brequinar	Leflunomide/Teriflunomide
Aqueous Solubility (µg/mL)	Experimental Value	Poor	Low water solubility (~25.27 µg/mL for Leflunomide)[8]
LogD7.4	Experimental Value	Literature/Experimental Value	Literature/Experimental Value
Plasma Protein Binding (%)	Experimental Value	>99%	>99% (Teriflunomide)[9]
Human Liver Microsomal Stability (t½, min)	Experimental Value	Literature/Experimental Value	Leflunomide is rapidly metabolized to Teriflunomide[5]
CYP450 Inhibition (IC50, µM)	Experimental Value	Literature/Experimental Value	Literature/Experimental Value

Conclusion and Future Directions

This comprehensive benchmarking guide provides a robust framework for the preclinical evaluation of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. By systematically comparing its enzymatic and cellular potency, as well as its in vitro ADME profile, against the well-established DHODH inhibitors Brequinar and Leflunomide, a clear and objective assessment of its therapeutic potential can be achieved.

The data generated from these studies will be instrumental in guiding lead optimization efforts and making informed decisions regarding the further development of this promising new chemical entity. Positive outcomes from this benchmarking cascade would provide a strong rationale for advancing the compound to in vivo efficacy and safety studies.

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A Comparative Guide to the Preclinical Validation of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid as a Dihydroorotate Dehydrogenase (DHODH) Inhibitor

This guide provides an in-depth, objective comparison of the drug candidate 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid against other alternatives, supported by established experimental data and protocols. It is intended for researchers, scientists, and drug development professionals engaged in preclinical evaluation.

The core structure of the candidate, a quinoline-4-carboxylic acid, is a recognized pharmacophore in medicinal chemistry.[1] Specifically, this class of molecules has shown significant promise as inhibitors of Dihydroorotate Dehydrogenase (DHODH), a critical enzyme in the de novo pyrimidine biosynthesis pathway.[2] Inhibition of DHODH depletes the cellular pool of pyrimidines, which are essential for DNA and RNA synthesis, thereby halting the proliferation of rapidly dividing cells.[2] This mechanism makes DHODH an attractive therapeutic target for autoimmune diseases, cancers, and viral infections.[2][3]

This document will detail the necessary steps to validate the candidate's efficacy and safety, comparing its potential performance with established DHODH inhibitors like Brequinar and the clinically approved drug, Leflunomide.

Mechanism of Action Elucidation: Targeting DHODH

The foundational step in preclinical validation is to confirm that the candidate molecule engages its intended target with high affinity and specificity. For 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, the primary hypothesis is the inhibition of DHODH.

Expertise & Experience: The choice of assay for confirming the mechanism of action is critical. A direct enzymatic assay is superior to a cell-based assay at this initial stage because it isolates the interaction between the compound and the enzyme, eliminating confounding factors from cellular metabolism or off-target effects.

Key Experiment: In Vitro DHODH Enzymatic Inhibition Assay

This assay directly quantifies the inhibitory potential of the candidate on recombinant human DHODH. The enzyme catalyzes the oxidation of dihydroorotate to orotate, a reaction that can be monitored spectrophotometrically.[4][5]

Comparative Rationale: The candidate's IC50 (half-maximal inhibitory concentration) must be benchmarked against known inhibitors to gauge its relative potency. Brequinar, a potent and well-characterized DHODH inhibitor, serves as an ideal positive control and comparator.[6]

Compound	Target	IC50 (nM)	Citation(s)
Candidate: 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid	DHODH	To be determined	N/A
Comparator 1: Brequinar	DHODH	~1.0 - 25 nM (Assay dependent)	[6][7]
Comparator 2: Analogue 41 (Quinoline-based)	DHODH	9.71 ± 1.4 nM	[2][8]
Comparator 3: H-006	DHODH	3.8 nM	[9]

Table 1: Comparative In Vitro Potency of DHODH Inhibitors.

A potent candidate should exhibit an IC50 value in the low nanomolar range, comparable to or better than existing potent inhibitors.

Cellular Efficacy and On-Target Validation

After confirming enzymatic inhibition, the next logical step is to assess the compound's activity in a cellular context. This validates that the compound can penetrate cell membranes and engage its target in a biological system.

Key Experiment: Cell Proliferation Assay with Uridine Rescue

This dual-purpose assay measures the anti-proliferative effect of the candidate on rapidly dividing cells (e.g., cancer cell lines like K562 or activated T-cells) and confirms that this effect is due to DHODH inhibition.[10]

Trustworthiness: The "uridine rescue" component is a self-validating control. If the compound's anti-proliferative effect is indeed caused by pyrimidine depletion via DHODH inhibition, adding exogenous uridine (a downstream product) should bypass the enzymatic block and restore cell growth.[10] Failure to rescue would suggest off-target toxicity.

Experimental Workflow Visualization:

Caption: Workflow for cellular proliferation and uridine rescue assays.

Comparative In Vivo Preclinical Efficacy

Promising in vitro data must be translated to an in vivo setting. The choice of animal model is paramount and depends on the intended therapeutic indication. Given DHODH's role in both cancer and autoimmune disorders, relevant models for each are considered.[2][3]

Option A: Oncology - Acute Myeloid Leukemia (AML) Xenograft Model

Recent studies have highlighted the dependency of AML cells on de novo pyrimidine synthesis, making DHODH an exciting target.[11]

• Model: Immunocompromised mice (e.g., NOD/SCID) are implanted with human AML cells (e.g., MOLM-13).

• Treatment: Once tumors are established, mice are treated with the candidate compound, vehicle control, and a comparator like Brequinar.

• Primary Endpoint: Tumor growth inhibition and survival.

Option B: Autoimmune Disease - Collagen-Induced Arthritis (CIA) Model

The CIA model in mice is a well-established and clinically relevant model for rheumatoid arthritis, an approved indication for the DHODH inhibitor Leflunomide.[3][12]

• Model: DBA/1 mice are immunized with type II collagen to induce arthritis.

• Treatment: Dosing with the candidate compound begins at the onset of disease.

• Primary Endpoint: Reduction in clinical arthritis score (inflammation, swelling) and joint damage assessed by histology.

Parameter	Candidate Compound	Comparator (Brequinar/Leflunomide)	Vehicle Control
AML Model
Tumor Growth Inhibition (%)	To be determined	Expected High	0% (Baseline)
Median Survival (Days)	To be determined	Expected Increase	Baseline
CIA Model
Mean Arthritis Score	To be determined	Expected Reduction	Maximal Score
Histological Joint Damage	To be determined	Expected Reduction	Severe Damage

Table 2: Framework for Comparative In Vivo Efficacy Data.

Preclinical Pharmacokinetics (PK) and Toxicology (Tox)

A drug candidate must not only be effective but also safe, with a favorable absorption, distribution, metabolism, and excretion (ADME) profile. These studies are essential prerequisites for advancing to clinical trials.[13][14]

Authoritative Grounding: Preclinical toxicology and PK studies must be designed in accordance with guidelines from regulatory bodies like the FDA.[15] These evaluations typically begin with single-dose acute toxicity studies followed by repeated-dose subacute or chronic studies in at least two species (one rodent, one non-rodent).[15][16]

Key Parameters to Evaluate:

• Pharmacokinetics: Key parameters include bioavailability (F%), half-life (t1/2), maximum concentration (Cmax), and clearance (CL).[13] A related quinoline-4-carboxylic acid DHODH inhibitor showed significant oral bioavailability (F=56%) and a half-life of 2.78 hours in preclinical models, setting a relevant benchmark.[2]

• Toxicology: Assessment includes monitoring for adverse effects, clinical observations, changes in body weight, hematology, clinical chemistry, and histopathological analysis of major organs.[15] Identifying the No-Observed-Adverse-Effect Level (NOAEL) is a critical outcome.

Overall Preclinical Validation Workflow

The validation process follows a logical, gated progression from in vitro characterization to in vivo efficacy and safety assessment.

Caption: Gated workflow for preclinical drug candidate validation.

Experimental Protocols

Protocol 1: In Vitro DHODH Enzymatic Inhibition Assay

This protocol is adapted from established methods for measuring DHODH activity.[4][5]

• Reagents & Materials: Recombinant human DHODH, L-dihydroorotic acid (substrate), decylubiquinone (co-substrate), 2,6-dichlorophenolindophenol (DCIP, electron acceptor), Assay Buffer (50 mM Tris, 150 mM KCl, 0.1% Triton X-100, pH 8.0), 96-well clear-bottom plate, spectrophotometer.

• Procedure:

  • Prepare serial dilutions of the candidate compound, Brequinar (positive control), and DMSO (vehicle control) in Assay Buffer.

  • To each well of the 96-well plate, add 0.02 µg of recombinant human DHODH.

  • Add the diluted compounds to the wells and incubate for 15-30 minutes at room temperature. This pre-incubation allows the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding a substrate mixture containing L-dihydroorotic acid, decylubiquinone, and DCIP.

  • Immediately begin kinetic reading of absorbance at 600 nm every 30 seconds for 30-60 minutes. The rate of decrease in absorbance corresponds to the rate of DCIP reduction and thus enzyme activity.

• Data Analysis:

  • Calculate the initial velocity (Vmax) for each concentration.

  • Normalize the data to the DMSO control (100% activity) and a no-enzyme control (0% activity).

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Collagen-Induced Arthritis (CIA) In Vivo Model

This protocol is based on standard methodologies for inducing and evaluating arthritis in mice.[12][17]

• Animals: Male DBA/1 mice, 8-10 weeks old.

• Induction:

  • On Day 0, immunize mice intradermally at the base of the tail with 100 µg of bovine type II collagen emulsified in Complete Freund's Adjuvant (CFA).

  • On Day 21, administer a booster immunization with 100 µg of type II collagen emulsified in Incomplete Freund's Adjuvant (IFA).

• Treatment & Monitoring:

  • Begin monitoring for signs of arthritis (paw swelling, redness) around Day 24.

  • Once an animal reaches a clinical score of 1, randomize it into a treatment group (e.g., Vehicle, Candidate Compound at 10, 30, 100 mg/kg, Leflunomide at 10 mg/kg).

  • Administer treatment daily via oral gavage.

  • Record clinical scores and body weights 3-4 times per week. The clinical score is typically graded on a 0-4 scale for each paw (0=normal, 4=severe swelling and ankylosis).

• Endpoint Analysis:

  • At the end of the study (e.g., Day 42), collect terminal blood samples for PK analysis and cytokine measurement.

  • Harvest paws and fix in formalin for histological analysis. Tissues are decalcified, sectioned, and stained with H&E to assess inflammation, pannus formation, and bone/cartilage erosion.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

This guide provides essential, step-by-step procedures for the proper disposal of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, ensuring the safety of laboratory personnel and compliance with environmental regulations. The information herein is synthesized from an analysis of its structural components—a pyrazole carboxylic acid and a quinoline core—and established best practices for chemical waste management, in the absence of a specific Safety Data Sheet (SDS) for this compound.

Hazard Assessment and Waste Profile

• Pyrazole Moiety: Safety data for related pyrazole carboxylic acid derivatives, such as 1H-Pyrazole-4-carboxylic acid and 1-Methyl-1H-pyrazole-4-carboxylic acid, consistently indicate that these compounds are skin and eye irritants and may cause respiratory irritation.[1][2]

• Quinoline Moiety: The quinoline core is a known hazardous substance. It is a combustible liquid that can produce poisonous gases, including nitrogen oxides, upon combustion.[3] Quinoline is also listed as a potentially carcinogenic substance by various regulatory bodies.[4][5]

Based on this analysis, 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid should be handled as a hazardous waste with the following potential characteristics:

Hazard Classification	Description	Primary Concern
Toxicity	Potential for acute and chronic health effects.	Inhalation, skin contact, ingestion.
Irritant	May cause irritation to skin, eyes, and respiratory tract.[1][2]	Direct contact with the solid or solutions.
Environmental Hazard	Potential to harm aquatic life and ecosystems.	Improper disposal leading to environmental release.
Reactivity	Potential for hazardous reactions with other chemicals.	Mixing with incompatible materials.

Personal Protective Equipment (PPE) and Safety Precautions

Prior to handling 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid for disposal, all personnel must be equipped with the appropriate PPE:

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Nitrile gloves are recommended. Ensure gloves are regularly inspected for signs of degradation or contamination.

• Body Protection: A lab coat must be worn.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.

All handling of this compound should be conducted within a certified chemical fume hood to minimize the risk of inhalation.

Waste Segregation and Containerization

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure compliant disposal.

Step-by-Step Waste Collection Protocol:

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for all solid waste of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. The container must be made of a material compatible with the chemical.

• Labeling: The waste container must be clearly labeled with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid"

  • The primary hazards (e.g., "Toxic," "Irritant")

  • The accumulation start date

• Container Management: Keep the waste container securely closed at all times, except when adding waste. Store the container in a designated satellite accumulation area within the laboratory.

Disposal Workflow

The following workflow provides a systematic approach to the disposal of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, from the point of generation to final removal from the laboratory.

Sources

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• 4. Carcinogens - Overview | Occupational Safety and Health Administration [osha.gov]
• 5. Carcinogens - Standards | Occupational Safety and Health Administration [osha.gov]

Comprehensive Safety and Handling Guide for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid

This guide provides essential safety protocols and logistical information for the handling and disposal of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid. As a compound synthesized for research and development, its toxicological properties have not been fully investigated. Therefore, it is imperative to treat this compound with the utmost care, adhering to the precautionary measures outlined below, which are derived from the known hazards of its structural analogs, including quinoline, pyrazole, and carboxylic acid derivatives.

Hazard Assessment and GHS Classification

While a specific Safety Data Sheet (SDS) for 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid is not available, an analysis of related compounds allows for a presumptive hazard classification based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Anticipated Hazards:

• Acute Oral Toxicity: Similar heterocyclic carboxylic acids are harmful if swallowed.

• Serious Eye Damage/Irritation: Causes serious eye damage or irritation.

• Skin Irritation: May cause skin irritation upon contact.

• Respiratory Irritation: May cause respiratory irritation if inhaled as a dust or aerosol.

• Aquatic Hazard: May be harmful to aquatic life.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through all potential routes: inhalation, dermal contact, and ingestion.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles and Face Shield	Chemical splash goggles are essential to prevent contact with the eyes.[1] A face shield should be worn over the goggles, especially when handling larger quantities or when there is a significant risk of splashing.
Hand Protection	Double-Gloving with Chemical-Resistant Gloves	Double gloving with nitrile or neoprene gloves is required.[2][3] This provides a barrier against accidental exposure. Gloves should be changed every 30 minutes or immediately if contaminated.[2]
Body Protection	Laboratory Coat and Chemical-Resistant Gown or Coveralls	A fully buttoned laboratory coat is the minimum requirement. For procedures with a higher risk of contamination, a chemical-resistant gown or "bunny suit" coveralls should be worn.[2] Gowns should be disposable and close in the back.[2]
Respiratory Protection	N95 Respirator or Higher	An N95 respirator is necessary to protect against the inhalation of fine dust particles or aerosols.[4] For procedures that may generate significant airborne particulates, a higher level of respiratory protection, such as a powered air-purifying respirator (PAPR), should be considered.
Foot Protection	Closed-Toed Shoes	Closed-toed shoes are a standard requirement in any laboratory setting to protect against spills and falling objects.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical to minimize the risk of exposure and contamination.

Engineering Controls

• Chemical Fume Hood: All handling of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid, including weighing, transferring, and preparing solutions, must be conducted in a certified chemical fume hood to prevent the inhalation of dust or vapors.

• Ventilation: Ensure adequate ventilation in the laboratory.[1]

• Eyewash Stations and Safety Showers: Eyewash stations and safety showers must be readily accessible and in close proximity to the workstation.[1]

Step-by-Step Handling Protocol

• Preparation: Before handling the compound, ensure all necessary PPE is correctly donned and that the chemical fume hood is functioning properly.

• Weighing and Transfer:

  • Perform all weighing and transfers within the chemical fume hood.

  • Use a spatula or other appropriate tool for transferring the solid material to minimize dust generation.

  • Close the container immediately after use.

• Solution Preparation:

  • When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

  • If sonication is required, ensure the container is securely capped.

• Post-Handling:

  • After handling, decontaminate all surfaces and equipment.

  • Remove PPE in the designated area, avoiding cross-contamination.

  • Wash hands thoroughly with soap and water.[5]

Workflow Diagram

Caption: Workflow for the safe handling of 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid.

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.

• Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Absorb with an inert material and place in a sealed container for disposal. Do not let the product enter drains.

Disposal Plan

All waste containing 2-(1-ethyl-1H-pyrazol-4-yl)quinoline-4-carboxylic acid must be treated as hazardous waste.

• Solid Waste: Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly labeled, sealed container.

• Liquid Waste: Collect all liquid waste in a labeled, sealed, and appropriate hazardous waste container.

• Disposal: Dispose of all waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[6]

References

• Angene Chemical. (2021, May 1). Safety Data Sheet for 5-Ethyl-1-phenyl-1H-pyrazole-4-carboxylic acid. Retrieved from [Link]

• Health and Safety Authority. (2015). A Guide to Non-Respiratory Personal Protective Equipment (PPE) for use with Chemical Agents in the Workplace. Retrieved from [Link]

• Fisher Scientific. (2025, December 20). SAFETY DATA SHEET for Quinoline-4-carboxylic acid. Retrieved from [Link]

• ACS Publications. (2023, August 23). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. Retrieved from [Link]

• PubMed. (2018, January 1). Quinoline derivatives bearing pyrazole moiety: Synthesis and biological evaluation as possible antibacterial and antifungal agents. Retrieved from [Link]

• GERPAC. Personal protective equipment for preparing toxic drugs. Retrieved from [Link]

• MDPI. 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. Retrieved from [Link]

• ResearchGate. Quinoline derivatives bearing pyrazole moiety: Synthesis and biological evaluation as possible antibacterial and antifungal agents | Request PDF. Retrieved from [Link]

• MDPI. (2018, July 17). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Retrieved from [Link]

• ResearchGate. (2017, March 19). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Retrieved from [Link]

• NIH. (2020, May 5). A One-Pot Divergent Sequence to Pyrazole and Quinoline Derivatives. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• CHEMM. Personal Protective Equipment (PPE). Retrieved from [Link]

• MDPI. (2024, February 2). Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. Retrieved from [Link]

• PubMed. (2022, June 1). Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. Retrieved from [Link]

• UI Scholars Hub. (2023, June 2). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. Retrieved from [Link]

• European Chemicals Agency. (2025, October 7). Pyrazole - Substance Information. Retrieved from [Link]

• PharmaState Academy. (2019, March 5). Personal Protective Equipment (PPEs)- Safety Guideline. Retrieved from [Link]

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